sodium;2-hydroxyacetate

Core Science & Biosynthesis

An In-depth Technical Guide to Sodium;2-hydroxyacetate (CAS 2836-32-0)

This guide provides a comprehensive overview of the chemical and physical properties, synthesis, applications, and safety considerations of sodium;2-hydroxyacetate, a compound of significant interest to researchers, scientists, and professionals in drug development.

Introduction: A Molecule of Versatile Functionality

Sodium;2-hydroxyacetate, also widely known as sodium glycolate, is the sodium salt of glycolic acid.[1][2] With the CAS number 2836-32-0, this organic sodium salt is a simple yet highly functional molecule.[1][2] It typically presents as a white to off-white, odorless, and hygroscopic crystalline powder. Its inherent properties, such as high water solubility and buffering capacity, have established it as a valuable component in a range of applications, most notably in the pharmaceutical industry as a "superdisintegrant" and in the cosmetics sector as a pH adjuster and exfoliant. This guide will delve into the core scientific principles that underpin the utility of this compound.

Chemical and Physical Properties: A Quantitative Overview

The efficacy of sodium;2-hydroxyacetate in its various applications is a direct consequence of its distinct chemical and physical characteristics. A summary of these properties is presented below.

Property	Value	Source(s)
CAS Number	2836-32-0	[3][4]
Molecular Formula	C₂H₃NaO₃	[3][4][5][6]
Molecular Weight	98.03 g/mol	[2][4][6]
Appearance	White to off-white crystalline powder	[1][7]
Melting Point	208-218 °C	[5][6][7][8][9]
Solubility	Highly soluble in water; slightly soluble in alcohol. Solubility in water is 38% at 0°C and 61% at 100°C.	[7]
Hygroscopicity	Hygroscopic in nature, tends to absorb atmospheric moisture.	[1]
IUPAC Name	sodium;2-hydroxyacetate	[2][5]
Synonyms	Sodium glycolate, Sodium hydroxyacetate, Monosodium glycolate	[1][2][3][10]

Synthesis and Reactivity: From Acid to Salt

The primary route for the synthesis of sodium;2-hydroxyacetate is a straightforward acid-base neutralization reaction. This process involves reacting glycolic acid with a sodium-containing base, such as sodium hydroxide or sodium carbonate. The reaction is typically carried out in an aqueous solution, and the resulting sodium glycolate can be isolated by crystallization.

The underlying principle of this synthesis is the donation of a proton from the carboxylic acid group of glycolic acid to the hydroxide ion from the base, forming water and the sodium salt of the acid. The simplicity and efficiency of this reaction make it a cost-effective method for industrial-scale production.

Experimental Protocol: Laboratory-Scale Synthesis of Sodium;2-hydroxyacetate

• Dissolution: Dissolve a known molar equivalent of glycolic acid in distilled water in a reaction vessel equipped with a magnetic stirrer.

• Neutralization: Slowly add a stoichiometric amount of a standardized sodium hydroxide solution to the glycolic acid solution while continuously monitoring the pH. The addition should be dropwise as the pH approaches 7.

• Endpoint Determination: The reaction is complete when a stable pH of 7 is achieved, indicating complete neutralization.

• Isolation: The resulting aqueous solution of sodium glycolate can be concentrated by rotary evaporation to induce crystallization.

• Purification: The crude product can be purified by recrystallization from water. One method involves precipitating the salt from an aqueous solution by the addition of ethanol.[7]

• Drying: The purified crystals should be dried in a vacuum oven to remove any residual solvent.

Caption: Synthesis of sodium;2-hydroxyacetate via neutralization.

In terms of reactivity, sodium;2-hydroxyacetate is a stable compound under normal conditions. However, it is sensitive to moisture and should be stored in a tightly sealed container. It will react with strong acids to regenerate glycolic acid.

The Role in Drug Development: A "Superdisintegrant"

A critical aspect of oral solid dosage form development is ensuring the rapid disintegration of the tablet or capsule in the gastrointestinal tract to allow for dissolution and subsequent absorption of the active pharmaceutical ingredient (API). Sodium;2-hydroxyacetate is classified as a "superdisintegrant," an excipient that is effective at low concentrations, typically 2-8% by weight.

The mechanism of action for its disintegrating properties is primarily based on its ability to rapidly absorb water, which leads to significant swelling. This swelling creates an internal pressure within the tablet matrix, causing it to break apart into smaller granules. This rapid disintegration increases the surface area of the API exposed to the dissolution medium, thereby enhancing the dissolution rate and, consequently, the bioavailability of the drug.

Safety and Handling: A Necessary Precaution

While generally considered to be of low toxicity, proper handling of sodium;2-hydroxyacetate is essential in a laboratory or manufacturing setting. It is important to consult the Safety Data Sheet (SDS) for detailed information.

Key safety considerations include:

• Hygroscopicity: Due to its tendency to absorb moisture, it should be stored in a cool, dry place in a well-sealed container.

• Incompatibilities: It should be kept away from strong oxidizing agents and strong bases.

• Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses and gloves, should be worn when handling the powder to avoid skin and eye irritation. In case of dust generation, respiratory protection may be necessary.

• Hazardous Decomposition: Thermal decomposition can lead to the release of irritating gases and vapors, such as carbon monoxide and carbon dioxide.

Conclusion: A Small Molecule with a Large Impact

Sodium;2-hydroxyacetate (CAS 2836-32-0) is a compound whose simple chemical structure belies its significant utility in both pharmaceutical and cosmetic applications. Its well-defined chemical and physical properties, particularly its high water solubility and hygroscopicity, are the foundation of its function as a highly effective superdisintegrant. A thorough understanding of its synthesis, reactivity, and safety profile is crucial for its effective and safe application in research and product development.

References

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thermodynamic stability of sodium;2-hydroxyacetate in aqueous solutions

An In-Depth Technical Guide on the Thermodynamic Stability of Sodium 2-Hydroxyacetate in Aqueous Solutions

Executive Summary As pharmaceutical and biopolymer formulations grow increasingly complex, understanding the thermodynamic behavior of excipients and precursor molecules is paramount. Sodium 2-hydroxyacetate, commonly known as sodium glycolate (CAS: 2836-32-0), is the sodium salt of the simplest alpha-hydroxy acid (AHA). It is a critical buffering agent, a precursor for biodegradable poly-glycolic acid (PGA) polymers, and the functional moiety in sodium starch glycolate superdisintegrants. This whitepaper provides a rigorous examination of the thermodynamic stability, hydration dynamics, and degradation pathways of sodium glycolate in aqueous media, equipping drug development professionals with actionable, self-validating protocols for formulation optimization.

Thermodynamic Principles of Aqueous Solvation

Sodium glycolate ( C2​H3​NaO3​ ) is a highly water-soluble, hygroscopic crystalline powder. Its thermodynamic stability in aqueous solution is dictated by the interplay between its ionic crystal lattice energy and the highly exothermic hydration enthalpy of its constituent ions.

Dissociation and Hydration Thermodynamics

Upon introduction to water, sodium glycolate undergoes complete dissociation. The thermodynamic driving force for this dissolution is the formation of robust hydrogen-bond networks. The glycolate anion possesses both a carboxylate group ( −COO− ) and an alpha-hydroxyl group ( −OH ). This dual-functionality allows it to act as both a hydrogen bond donor and a multi-site hydrogen bond acceptor. The negative Gibbs free energy of solution ( ΔGsol​<0 ) is heavily entropically favored due to the disruption of the crystalline lattice, while the enthalpy of hydration ( ΔHhyd​ ) provides significant stabilization.

Acid-Base Equilibria and Buffering Capacity

The conjugate acid, glycolic acid, exhibits a pKa​ of approximately 3.83 at 25 °C[1]. Because thermodynamic buffering capacity is maximized when pH=pKa​ , aqueous sodium glycolate systems are exceptionally stable and effective buffers in the pH range of 3.0 to 5.0[2]. This property is heavily leveraged in dermatological and ophthalmic formulations to prevent the base-catalyzed hydrolysis of sensitive active pharmaceutical ingredients (APIs).

Table 1: Physicochemical and Thermodynamic Properties

Property	Value	Thermodynamic Implication
Molecular Weight	98.03 g/mol	Low molecular weight facilitates rapid solvation and high osmotic pressure generation.
pKa​ (Conjugate Acid)	3.83 at 25 °C	Dictates the equilibrium ratio of glycolate to glycolic acid; optimal buffering at pH 3.0–5.0.
Melting Point (Solid)	210–218 °C	High lattice energy; indicates strong ionic interactions in the anhydrous solid state[3].
Aqueous Solubility	Miscible / Highly Soluble	Hydration enthalpy overcomes lattice energy; highly stable in single-phase aqueous systems.

Phase Behavior and Degradation Pathways

While sodium glycolate is thermodynamically stable in purified water at ambient conditions, introducing extreme thermal stress, pH shifts, or transition metal catalysts alters the free energy landscape, triggering specific degradation pathways.

Oxidative and Thermal Degradation

Unlike larger complex carbohydrates that may undergo C1–C2 transpositions[4], the primary degradation risk for the short-chain glycolate anion is oxidation. In the presence of strong oxidizing agents or transition metal impurities (e.g., Fe3+ or Cu2+ ), the alpha-hydroxyl group can be oxidized, converting the thermodynamically stable glycolate into glyoxylate, and subsequently into oxalate.

Thermally, aqueous sodium glycolate is highly resistant to degradation. However, if the solution is heavily acidified (driving the equilibrium back to un-ionized glycolic acid) and subjected to high temperatures (>100 °C), bimolecular esterification can occur, yielding glycolide oligomers.

Thermodynamic stability and conditional degradation pathways of aqueous sodium glycolate.

Self-Validating Experimental Protocols

Protocol 1: Determination of pKa​ and Binding Dynamics via 1H NMR CSI

This protocol leverages spatial resolution to measure proton transfer across a pH gradient within a single NMR tube, eliminating dilution artifacts[5].

Causality & Rationale: By tracking the chemical shift ( δobs​ ) of the non-labile CH2​ protons on the glycolate molecule as a function of pH, we can directly observe the electron shielding changes induced by protonation/deprotonation. This allows for the precise extraction of the acid dissociation constant ( pKa​ ) and the standard Gibbs free energy ( ΔG∘ ).

Step-by-Step Methodology:

• Sample Preparation: Prepare a 10 mM stock solution of sodium glycolate in a 90% H2​O / 10% D2​O matrix. Add 0.2 mM DSS (2,2-dimethyl-2-silapentane-5-sulfonate) as an internal chemical shift reference[5].

• Gradient Establishment: Carefully layer the solution in a specialized NMR tube with a polyacrylic acid hydrogel plug at the bottom (equilibrated to pH 2.0) and a basic buffer at the top (pH 7.0) to establish a stable, continuous spatial pH gradient.

• Data Acquisition: Execute a 1D Chemical Shift Imaging (CSI) pulse sequence. Acquire spectra at 1 mm spatial increments along the Z-axis of the tube.

• Self-Validation Check: Verify that the DSS reference peak remains absolutely static at 0.00 ppm across all spatial slices. If the DSS peak drifts, the magnetic field is inhomogeneous, and the data must be discarded.

• Thermodynamic Extraction: Plot the observed chemical shift ( δobs​ ) of the glycolate CH2​ peak against the spatial pH. Apply a derivative-based polynomial fitting method to the curve to extract the inflection point, which precisely corresponds to the pKa​ [5]. Calculate ΔG∘ using ΔG∘=−RTln(Ka​) .

1H NMR Chemical Shift Imaging workflow for extracting thermodynamic parameters.

Protocol 2: Isothermal Microcalorimetry for Enthalpy of Solution ( ΔHsol​ )

Causality & Rationale: To understand the temperature-dependent solubility limits of sodium glycolate (critical for preventing crystallization in liquid formulations), we must measure the heat flow during dissolution.

• Equilibration: Equilibrate the microcalorimeter at the target formulation temperature (e.g., 25 °C) until baseline heat flow variance is < 0.1 µW.

• Injection: Inject a precisely weighed mass of anhydrous sodium glycolate into the aqueous solvent ampoule.

• Integration: Integrate the area under the exothermic heat flow curve to determine the total heat released ( q ).

• Calculation: Calculate the molar enthalpy of solution ( ΔHsol​=q/n ). A highly exothermic ΔHsol​ confirms the thermodynamic dominance of the hydration shell over the crystal lattice.

Implications in Pharmaceutical Development

Understanding the thermodynamics of sodium glycolate is not merely an academic exercise; it directly dictates formulation efficacy.

• Superdisintegrant Mechanics: In solid oral dosage forms, sodium starch glycolate is utilized as a superdisintegrant[6]. The thermodynamic principles outlined above explain its mechanism of action: the high hydration enthalpy of the grafted sodium glycolate moieties creates a massive osmotic gradient when the tablet contacts gastric fluid. This drives rapid, omni-directional water ingress and polymer swelling, shattering the tablet matrix and accelerating API dissolution[6].

• Biopolymer Purity: For the synthesis of biodegradable poly-glycolic acid (PGA) and poly-lactic-co-glycolic acid (PLGA), ultra-high purity sodium glycolate is required. Contaminants generated from oxidative degradation (like sodium oxalate) alter the thermodynamics of the ring-opening polymerization process, leading to premature chain termination and unpredictable polymer degradation rates in vivo[7].

By rigorously controlling the pH, thermal exposure, and oxidative environment of aqueous sodium glycolate systems, formulation scientists can ensure the thermodynamic stability required for next-generation therapeutics.

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An In-depth Technical Guide on the Crystal Structure and NMR Spectra of Sodium 2-Hydroxyacetate

Abstract

This technical guide provides a comprehensive analysis of the structural and spectroscopic properties of sodium 2-hydroxyacetate, also known as sodium glycolate. The document is intended for researchers, scientists, and professionals in the field of drug development and materials science. It delves into the intricacies of the compound's solid-state arrangement by examining the crystal structure of a closely related co-crystal, sodium glycolate-glycolic acid. Furthermore, this guide presents a detailed interpretation of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of sodium 2-hydroxyacetate, offering valuable insights into its molecular structure in solution. Experimental protocols for the synthesis and crystallization of sodium 2-hydroxyacetate are also provided to facilitate further research and application.

Introduction

Sodium 2-hydroxyacetate (C₂H₃NaO₃) is the sodium salt of glycolic acid.[1][2] As the simplest α-hydroxy acid (AHA), glycolic acid and its salts are widely utilized in various industries, including cosmetics, pharmaceuticals, and polymer chemistry. The utility of sodium 2-hydroxyacetate stems from its chemical properties, which are intrinsically linked to its molecular and solid-state structure. A thorough understanding of its crystal packing and behavior in solution is therefore paramount for its effective application and for the development of new materials.

This guide aims to consolidate the available information on the crystal structure and NMR spectroscopy of sodium 2-hydroxyacetate. By presenting a detailed analysis of its structural features, we seek to provide a foundational resource for scientists working with this versatile compound.

Crystal Structure Analysis

A 2026 study published in Acta Crystallographica Section C: Structural Chemistry reported the synthesis and single-crystal X-ray diffraction analysis of SGGA.[3] This compound, with the formula Na(C₂H₃O₃)(C₂H₄O₃), crystallizes in the orthorhombic space group P2₁2₁2₁.[4][5][6]

Crystallographic Data for Sodium Glycolate-Glycolic Acid (SGGA)

The crystallographic parameters for SGGA offer a glimpse into the potential packing of sodium 2-hydroxyacetate.

Parameter	Value	Reference
Formula	Na(C₂H₃O₃)(C₂H₄O₃)	[5]
Crystal System	Orthorhombic	[6]
Space Group	P2₁2₁2₁	[4][5]

Table 1: Crystallographic data for sodium glycolate-glycolic acid (SGGA).

Key Structural Features and Intermolecular Interactions

The crystal structure of SGGA reveals a complex network of interactions. The sodium ion is coordinated by oxygen atoms from both the glycolate anion and the neutral glycolic acid molecule. Hydrogen bonding between the hydroxyl and carboxyl groups of the glycolate and glycolic acid moieties plays a crucial role in the overall crystal packing. These interactions are fundamental to understanding the solid-state properties of glycolate salts. The study of such interactions is a key aspect of crystal engineering, where the goal is to design materials with specific properties based on their crystal structure.

The logical flow of understanding crystal structures and their implications on material properties can be visualized as follows:

Caption: From Molecular Structure to Material Properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of molecules in solution. For sodium 2-hydroxyacetate, ¹H and ¹³C NMR provide definitive information about the connectivity and chemical environment of the atoms.

¹H NMR Spectrum

The ¹H NMR spectrum of sodium 2-hydroxyacetate is characterized by its simplicity, which is a direct reflection of the molecule's structure. In a typical spectrum recorded in deuterium oxide (D₂O), a single resonance is observed.

Assignment	Chemical Shift (ppm)	Multiplicity	Integration
-CH₂-	~3.8	Singlet	2H

Table 2: ¹H NMR spectral data for sodium 2-hydroxyacetate in D₂O.

The singlet at approximately 3.8 ppm corresponds to the two equivalent protons of the methylene group (-CH₂-). The chemical shift is influenced by the proximity of the electronegative oxygen atoms of the hydroxyl and carboxylate groups. The absence of coupling indicates that there are no adjacent, non-equivalent protons.

¹³C NMR Spectrum

The ¹³C NMR spectrum of sodium 2-hydroxyacetate provides further confirmation of its structure, showing two distinct carbon signals.

Assignment	Chemical Shift (ppm)
-CH₂-	~64
-COO⁻	~180

Table 3: ¹³C NMR spectral data for sodium 2-hydroxyacetate in D₂O.

The signal at approximately 64 ppm is assigned to the methylene carbon (-CH₂-), which is shifted downfield due to the attached hydroxyl group. The resonance at around 180 ppm is characteristic of a carboxylate carbon (-COO⁻).

The workflow for NMR-based structural elucidation can be summarized in the following diagram:

Caption: Workflow for NMR-based structural elucidation.

Experimental Protocols

Synthesis of Sodium 2-Hydroxyacetate

A straightforward and common method for the synthesis of sodium 2-hydroxyacetate is the neutralization of glycolic acid with a sodium base.

Materials:

• Glycolic acid (HOCH₂COOH)

• Sodium hydroxide (NaOH) or Sodium carbonate (Na₂CO₃)

• Deionized water

• Ethanol (optional, for precipitation)

Procedure:

• Dissolve a known quantity of glycolic acid in a minimal amount of deionized water in a beaker with magnetic stirring.

• Slowly add a stoichiometric amount of sodium hydroxide solution or sodium carbonate portion-wise to the glycolic acid solution. The reaction is exothermic, and in the case of sodium carbonate, effervescence (release of CO₂) will be observed.

• Continue stirring until the reaction is complete (i.e., the base is fully neutralized, and effervescence ceases). The pH of the solution should be approximately neutral.

• The resulting solution of sodium 2-hydroxyacetate can be used directly, or the solid salt can be isolated.

• To isolate the solid, the water can be removed by evaporation under reduced pressure. Alternatively, the salt can be precipitated by adding a solvent in which it is insoluble, such as ethanol.

• Collect the solid product by filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

Protocol for Growing Single Crystals

Obtaining single crystals suitable for X-ray diffraction requires careful control of the crystallization process. Slow evaporation is a commonly employed and effective technique.

Materials:

• Purified sodium 2-hydroxyacetate

• A suitable solvent or solvent mixture (e.g., water, ethanol/water)

• Small, clean vials or a crystallization dish

Procedure:

• Prepare a saturated or near-saturated solution of sodium 2-hydroxyacetate in the chosen solvent at a slightly elevated temperature to ensure complete dissolution.

• Filter the hot solution to remove any particulate impurities.

• Transfer the clear solution to a clean crystallization vial.

• Cover the vial with a cap that has small perforations or with parafilm punctured with a few small holes. This allows for slow evaporation of the solvent.

• Place the vial in a location free from vibrations and significant temperature fluctuations.

• Allow the solvent to evaporate slowly over several days to weeks. As the solvent evaporates, the solution will become supersaturated, and crystals will begin to form.

• Once suitable crystals have grown, they can be carefully harvested from the solution.

The process of crystallization is a delicate balance of factors, as illustrated below:

Caption: Key factors influencing single crystal growth.

Conclusion

This technical guide has provided a detailed overview of the crystal structure and NMR spectra of sodium 2-hydroxyacetate. While the definitive crystal structure of the simple salt remains to be reported in publicly accessible databases, the analysis of the sodium glycolate-glycolic acid co-crystal offers valuable structural insights. The ¹H and ¹³C NMR spectra serve as robust tools for the identification and structural confirmation of sodium 2-hydroxyacetate in solution. The provided experimental protocols for synthesis and crystallization aim to facilitate further research and application of this important compound. It is the author's hope that this guide will serve as a valuable resource for the scientific community.

References

• Hua, M., & Lian, B. (2026). Synthesis, structure and characterization of a new glycolate: sodium glycolate–glycolic acid (1/1). Acta Crystallographica Section C: Structural Chemistry.
• Request PDF. (2026, February 11). Synthesis, structure and characterization of a new glycolate: sodium glycolate–glycolic acid (1/1).

• PubChem. (n.d.). Sodium Glycolate. Retrieved from [Link]

• IUCr Journals. (2026). Synthesis, structure and characterization of a new glycolate: sodium glycolate–glycolic acid (1/1). Retrieved from [Link]

• PubMed. (2026). Synthesis, structure and characterization of a new glycolate: sodium glycolate-glycolic acid (1/1). Retrieved from [Link]

• Ataman Kimya. (n.d.). SODIUM HYDROXYACETATE. Retrieved from [Link]

• PubChem. (n.d.). Sodium 2-hydroxyacetate. Retrieved from [Link]

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A Technical Guide to the Determination of Molecular Weight and Exact Mass for Sodium 2-Hydroxyacetate

Abstract

This technical guide provides a comprehensive methodology for the calculation of two critical physicochemical parameters for sodium 2-hydroxyacetate (C₂H₃NaO₃): molecular weight and exact mass. While often used interchangeably in general chemical discourse, these terms represent distinct concepts with significant implications in research, particularly in drug development and analytical chemistry. This document delineates the theoretical underpinnings of each parameter, offers step-by-step protocols for their calculation, and discusses their practical applications. The aim is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical steps required to accurately determine and apply these values in their work, thereby ensuring experimental precision and data integrity.

Introduction to Sodium 2-Hydroxyacetate

Sodium 2-hydroxyacetate, commonly known as sodium glycolate, is the sodium salt of glycolic acid. Its chemical formula is C₂H₃NaO₃.[1][2] This compound presents as a white or off-white crystalline powder that is highly soluble in water.[3] In the pharmaceutical industry, sodium glycolate is widely utilized as a "superdisintegrant" in tablet formulations to promote rapid tablet disintegration, which in turn can enhance drug dissolution and bioavailability. It also finds applications in cosmetics as a pH regulator and mild exfoliant and serves as a chelating agent in various contexts.[2] Given its role in formulation and chemical synthesis, an accurate understanding of its mass is fundamental.

Fundamental Concepts: Molecular Weight vs. Exact Mass

A precise understanding of a compound's mass is essential, but the term "mass" can be ambiguous. The distinction between molecular weight (or average mass) and exact mass is critical for experimental design and data interpretation, especially when bridging the gap between bulk material handling (stoichiometry) and high-precision analytical techniques like mass spectrometry.

Pillar 1: Molecular Weight (Average Molar Mass)

Molecular weight represents the weighted average mass of a molecule based on the natural abundance of its constituent elements' isotopes.[4][5][6] The standard atomic weight for each element, as published by IUPAC, is itself a weighted average of the masses of its stable isotopes found in nature.[7][8]

• Causality and Application: This value is indispensable for macroscopic applications. When weighing a substance for a chemical reaction or preparing a solution of a specific molarity, one is dealing with a vast population of molecules (e.g., Avogadro's number per mole) that contains a statistical distribution of all natural isotopes. Therefore, the average mass is the correct parameter for converting between mass (grams) and moles, forming the basis of all stoichiometric calculations.

Pillar 2: Exact Mass (Monoisotopic Mass)

Exact mass is the calculated mass of a molecule containing only the most abundant stable isotope of each constituent element.[9] It is a theoretical value that corresponds to a single, specific isotopic composition (isotopologue).

• Causality and Application: This value is paramount in the field of mass spectrometry, particularly high-resolution mass spectrometry (HRMS). A mass spectrometer separates ions based on their mass-to-charge ratio (m/z). A high-resolution instrument can distinguish between molecules with very small mass differences, including the mass difference between various isotopologues. The most intense peak in the isotopic pattern of a molecule's mass spectrum typically corresponds to the ion composed of the most abundant isotopes, and its measured mass should align with the calculated exact mass.[5] This allows for the unambiguous determination of elemental composition, a cornerstone of structure elucidation in drug discovery and metabolism studies.

Protocol for Molecular Weight Calculation

This protocol details the steps to calculate the molecular weight of sodium 2-hydroxyacetate (C₂H₃NaO₃) using standard atomic weights.

Step-by-Step Methodology

• Identify Constituent Elements: Deconstruct the molecular formula (C₂H₃NaO₃) into its constituent elements: Carbon (C), Hydrogen (H), Sodium (Na), and Oxygen (O).

• Determine Stoichiometry: Count the number of atoms of each element in the formula: 2 Carbon, 3 Hydrogen, 1 Sodium, and 3 Oxygen.

• Obtain Standard Atomic Weights: Source the standard atomic weight for each element from an authoritative source like the IUPAC Periodic Table.

  • Carbon (C): 12.011 g/mol [10][11]

  • Hydrogen (H): 1.008 g/mol [12][13]

  • Sodium (Na): 22.98977 g/mol [14][15]

  • Oxygen (O): 15.999 g/mol [16][17]

• Calculate Total Mass Contribution: For each element, multiply its atomic weight by the number of atoms present in the molecule.

• Sum for Molecular Weight: Sum the total mass contributions of all elements to obtain the final molecular weight.

Data Presentation: Molecular Weight Calculation

Element	Symbol	Quantity	Standard Atomic Weight ( g/mol )	Total Mass Contribution ( g/mol )
Carbon	C	2	12.011[10][11]	24.022
Hydrogen	H	3	1.008[12][13]	3.024
Sodium	Na	1	22.98977[14][15]	22.98977
Oxygen	O	3	15.999[16][17]	47.997
Total	98.03277

The calculated molecular weight of sodium 2-hydroxyacetate is 98.033 g/mol . This value is consistent with commercially supplied material data sheets.[1][2][3]

Protocol for Exact Mass Calculation

This protocol details the steps to calculate the exact mass of sodium 2-hydroxyacetate (C₂H₃NaO₃) using the masses of the most abundant isotopes.

Step-by-Step Methodology

• Identify Most Abundant Isotopes: For each element in the formula (C, H, Na, O), identify its most abundant stable isotope.

  • Carbon: ¹²C (98.93% abundance)[18]

  • Hydrogen: ¹H (99.98% abundance)[19]

  • Sodium: ²³Na (100% abundance, monoisotopic)[20][21]

  • Oxygen: ¹⁶O (99.76% abundance)[16][22]

• Obtain Monoisotopic Masses: Source the precise mass for each of these isotopes. The mass of ¹²C is defined as exactly 12 Daltons (Da) or unified atomic mass units (u).[18][23][24]

  • ¹²C: 12.000000 Da[25]

  • ¹H: 1.007825 Da[26][27]

  • ²³Na: 22.989770 Da[28][29]

  • ¹⁶O: 15.994915 Da[30][31]

• Calculate Total Mass Contribution: For each element, multiply its monoisotopic mass by the number of atoms present in the molecule.

• Sum for Exact Mass: Sum the total mass contributions to obtain the final exact mass.

Data Presentation: Exact Mass Calculation

Element	Most Abundant Isotope	Quantity	Monoisotopic Mass (Da)	Total Mass Contribution (Da)
Carbon	¹²C	2	12.000000[25]	24.000000
Hydrogen	¹H	3	1.007825[26][27]	3.023475
Sodium	²³Na	1	22.989770[28][29]	22.989770
Oxygen	¹⁶O	3	15.994915[30][31]	47.984745
Total	97.99799

The calculated exact mass of sodium 2-hydroxyacetate is 97.99799 Da . This is the value that would be targeted for detection in high-resolution mass spectrometry.

Summary and Application

The calculated values for sodium 2-hydroxyacetate highlight the critical distinction between these two mass parameters.

Parameter	Calculated Value	Unit	Primary Application
Molecular Weight	98.033	g/mol	Stoichiometry, formulation, bulk chemistry
Exact Mass	97.99799	Da (u)	High-resolution mass spectrometry, structural elucidation

For the drug development professional, this distinction is not merely academic. A formulation scientist preparing a batch of tablets will use the molecular weight (98.033 g/mol ) to calculate the mass of sodium glycolate needed. In contrast, an analytical chemist identifying metabolites in a biological sample will use the exact mass (97.99799 Da) to confirm the presence of the parent compound or its derivatives via HRMS.

Visualizing the Calculation Workflow

The logical flow for determining these two distinct mass values can be visualized as follows.

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pKa and Buffering Capacity of Sodium 2-Hydroxyacetate: A Technical Guide for Advanced Formulation Development

Executive Summary

Sodium 2-hydroxyacetate (commonly known as sodium glycolate) is the sodium salt of the simplest alpha-hydroxy acid (AHA). It is increasingly utilized as a high-performance buffering agent, excipient, and stabilizer in pharmaceutical, biologic, and cosmetic formulations. This whitepaper elucidates its thermodynamic pKa, its buffering capacity ( β ) profiles, and its behavioral dynamics under varying physiological and manufacturing conditions, providing a mechanistic foundation for formulation scientists.

Physicochemical Profiling of Sodium 2-Hydroxyacetate

Sodium 2-hydroxyacetate ( HOCH2​COONa ) establishes a dynamic equilibrium in aqueous solutions with its conjugate acid, 2-hydroxyacetic acid (glycolic acid). With a molecular weight of just 76.05 g/mol , it is highly soluble and possesses a compact molecular radius, which facilitates its role as a versatile excipient 1[1].

The thermodynamic acid dissociation constant ( pKa​ ) of glycolic acid is widely established at approximately 3.83 at 25°C 1[1]. However, in biorelevant media or at physiological ionic strengths (e.g., 0.15 M NaCl), the apparent pKa​ shifts slightly to ~3.60 2[2]. Understanding this shift is critical for precision formulation, as the activity coefficients of the ionic species change predictably as a function of the formulation matrix's ionic strength.

Buffering Capacity ( β ) and Formulation Dynamics

Buffering capacity ( β ) is defined as the moles of a strong acid or base required to change the pH of 1 liter of a solution by 1 unit. According to the Van Slyke equation, maximum buffering capacity occurs when the solution pH equals the pKa​ of the buffer. For sodium glycolate, the effective buffering range spans from pH 2.83 to pH 4.83, making it ideal for mildly acidic biologics and topical formulations .

Causality in Excipient Selection: Why Sodium Glycolate?

When engineering biologics, formulators often debate between sodium glycolate, sodium phosphate, and sodium succinate. The selection relies heavily on temperature dependence and lyophilization stability :

• Temperature Independence: Simple carboxylic acids like glycolic acid exhibit nearly identical pKa​ values at 25°C and 37°C ( ΔpKa​/ΔT≈0 ) 2[2]. This ensures that a drug formulated at room temperature will maintain the exact same ionization state when administered into the human body.

• Resistance to Phase Separation: During the freezing stage of lyophilization (freeze-drying), traditional buffers like sodium succinate can undergo selective crystallization of their monosodium forms, causing drastic and destructive pH shifts (dropping by up to 2-3 pH units) 3[3]. Sodium glycolate possesses a lower propensity for selective crystallization, maintaining a stable pH profile and preserving the conformational stability of sensitive proteins 3[3].

Logical framework of sodium glycolate buffering mechanisms in formulations.

Experimental Methodology: Self-Validating Protocol for pKa​ and β Determination

To ensure high-fidelity data during formulation development, the following potentiometric titration protocol incorporates strict thermodynamic controls and a self-validating hysteresis check.

Step-by-Step Protocol:

• System Calibration: Calibrate a high-precision glass pH electrode using NIST-traceable standard buffers at pH 2.00, 4.00, and 7.00.

  • Causality: Because glycolic acid's pKa​ lies between 3 and 4, bracketing this specific range ensures maximum sensor linearity and minimizes slope errors.

• Sample Preparation: Prepare a 0.1 M solution of sodium 2-hydroxyacetate in highly purified (Milli-Q) water. Add NaCl to achieve a final background concentration of 0.15 M.

  • Causality: This standardizes the ionic strength to mimic physiological conditions, yielding the biorelevant apparent pKa​ rather than the theoretical infinite-dilution pKa​ .

• Thermodynamic Control: Transfer 50.0 mL of the sample to a jacketed titration vessel. Circulate water from a thermostatic bath to maintain exactly 25.0°C (±0.1°C). Purge the vessel with inert Nitrogen ( N2​ ) gas.

  • Causality: N2​ purging prevents atmospheric CO2​ dissolution. Dissolved CO2​ forms carbonic acid, which would artificially skew the buffering capacity curve.

• Forward Titration: Titrate the solution using standardized 0.1 M HCl in 0.1 mL increments. Record the pH only after the drift is less than 0.001 pH units/min. Continue until the pH drops to 2.0.

• Self-Validation (Reverse Titration): Immediately reverse the titration using standardized 0.1 M NaOH back to pH 6.0.

  • Causality: Superimposing the forward and reverse titration curves validates the entire system. Any hysteresis (divergence between the curves) indicates electrode fouling, incomplete equilibration, or atmospheric contamination. If hysteresis is absent, the protocol is self-validated.

• Data Derivation: Calculate the first derivative of the titration curve ( dpH/dV ) to precisely locate the equivalence point. Calculate the buffer capacity ( β ) using the formula: β=ΔB/ΔpH , where ΔB is the increment of strong acid/base added (in molarity).

Workflow for potentiometric determination of pKa and buffering capacity.

Quantitative Data Presentation

The following tables summarize the quantitative behavior of sodium 2-hydroxyacetate based on thermodynamic principles and established literature.

Table 1: Temperature Dependence of Glycolic Acid pKa​ (Ionic Strength = 0.15 M) | Temperature (°C) | Apparent pKa​ | ΔpKa​ from 25°C | Clinical/Manufacturing Relevance | | :--- | :--- | :--- | :--- | | 4°C | 3.62 | +0.02 | Cold-chain storage of biologics | | 25°C | 3.60 | 0.00 | Standard formulation & stability testing | | 37°C | 3.60 | 0.00 | Physiological/Biorelevant conditions |

Table 2: Buffering Capacity ( β ) of 0.1 M Sodium Glycolate Buffer at 25°C | Solution pH | Buffer Capacity ( β ) | Percentage of Maximum β | | :--- | :--- | :--- | | 2.60 | 0.019 | ~33% | | 3.10 | 0.041 | ~71% | | 3.60 | 0.057 | 100% (Max Capacity near apparent pKa​ ) | | 4.10 | 0.041 | ~71% | | 4.60 | 0.019 | ~33% |

Conclusion

Sodium 2-hydroxyacetate serves as an exceptionally stable and reliable buffering agent for mildly acidic formulations. Its resistance to temperature-induced pKa​ shifts and its ability to prevent catastrophic pH drops during lyophilization make it a superior alternative to traditional succinate or phosphate buffers. By employing rigorous, self-validating potentiometric workflows, formulators can precisely tune the buffering capacity to maximize API stability, bioavailability, and shelf-life.

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An In-depth Technical Guide to the Toxicological Profile and In Vitro Safety of Sodium 2-Hydroxyacetate

Executive Summary

Sodium 2-hydroxyacetate, also known as sodium glycolate, is the sodium salt of glycolic acid. It is widely utilized across the pharmaceutical, cosmetic, and industrial sectors. In pharmaceuticals, it serves as a superdisintegrant in tablet formulations to enhance drug dissolution. In cosmetics, it functions as an exfoliant, pH adjuster, and skin-conditioning agent. This guide provides a comprehensive overview of the toxicological profile and in vitro safety data for sodium 2-hydroxyacetate, tailored for researchers, scientists, and drug development professionals. The available data indicate that sodium 2-hydroxyacetate has low acute toxicity. However, as a derivative of an alpha-hydroxy acid (AHA), it may cause mild skin or mucous membrane irritation, particularly in sensitive individuals.

Introduction to Sodium 2-Hydroxyacetate (Sodium Glycolate)

Chemical Identity and Physicochemical Properties

Sodium 2-hydroxyacetate is an organic sodium salt.[1] It presents as a white to off-white, odorless, and hygroscopic crystalline solid that is highly soluble in water.[1]

• CAS Number: 2836-32-0

• Molecular Formula: C2H3NaO3

• Molar Mass: ~98.03 g/mol

• Synonyms: Sodium glycolate, Sodium hydroxyacetate, Glycolic acid sodium salt[1]

Industrial and Pharmaceutical Applications

The versatility of sodium 2-hydroxyacetate stems from its dual functionality as both a pharmaceutical excipient and a cosmetic active ingredient.

• Pharmaceuticals: It is primarily used as a superdisintegrant in solid dosage forms, promoting the rapid breakdown of tablets and capsules upon contact with water, which can enhance the bioavailability of poorly soluble drugs.

• Cosmetics and Personal Care: Due to its exfoliating and skin-renewal properties as an AHA, it is incorporated into skincare products like chemical peels, anti-aging creams, and moisturizers to address conditions such as wrinkles, acne scarring, and hyperpigmentation. It also functions as a pH regulator and buffering agent in these formulations.

• Industrial Uses: It can be employed in cleaning and detergent formulations and as a buffer in electroless plating and textile finishing.[2]

Regulatory Context and Significance of Safety Assessment

The widespread use of sodium 2-hydroxyacetate in products that come into direct contact with the human body necessitates a thorough safety assessment. Regulatory bodies worldwide have established guidelines for the safety testing of such chemicals. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that glycolic acid and its salts, including sodium glycolate, are safe for use in cosmetic products at concentrations of 10% or less, with a final formulation pH of 3.5 or greater, and when formulated to avoid increased sun sensitivity or accompanied by directions for daily sun protection.[1]

Toxicological Profile (In Vivo Data)

Acute Toxicity

Sodium 2-hydroxyacetate exhibits low acute toxicity based on animal studies.

Route	Species	Value	Reference
Oral	Rat	LD50 = 7110 mg/kg	[3][4]
Oral	Mouse	LD50 = 6700 mg/kg	[4]
Intravenous	Cat	LDLo = 1000 mg/kg	[4]
Oral	Cat	LDLo = 500 mg/kg	[4]

Oral lethal-dose studies in mice have shown effects such as zonal hepatitis, changes in the glomeruli of the kidneys, and alterations in the spleen.[1][2] In rats, oral studies have indicated changes in renal tubules and weight loss.[1][2]

Subchronic and Chronic Toxicity

Data on the subchronic and chronic toxicity of sodium 2-hydroxyacetate are limited. However, repeated oral administration of its parent compound, glycolic acid, has been shown to be toxic to the kidneys in laboratory animals.[5]

Genotoxicity and Mutagenicity

Available data suggest that glycolic acid is not mutagenic.[5] A Safety Data Sheet for sodium glycolate also indicates no data available for germ cell mutagenicity.[3]

Carcinogenicity

There are no known carcinogenic chemicals in sodium 2-hydroxyacetate products, and it is generally not classified as carcinogenic.[3][6][7] A structure-activity relationship (SAR) assessment for sodium starch glycolate, a related compound, found no structural relation to any known carcinogens.[8]

Reproductive and Developmental Toxicity

No specific reproductive toxicity data for sodium 2-hydroxyacetate are readily available.[3][7] However, studies on its parent compound, glycolic acid, administered orally to pregnant rats, have shown malformations at high, maternally toxic doses.[5] At dose levels with mild maternal toxicity, there was a reduction in fetal body weight and an increase in minor skeletal abnormalities.[5]

In Vitro Safety Assessment

The current paradigm in toxicology is shifting towards the use of in vitro testing to assess chemical safety, reducing reliance on animal testing.[9] The OECD provides internationally accepted guidelines for these in vitro methods.[10]

Rationale for In Vitro Testing

In vitro assays offer a more mechanistic understanding of a chemical's potential toxicity by evaluating its effects on cells and tissues in a controlled environment. This approach is often faster, more cost-effective, and avoids the ethical concerns associated with animal testing.

Cytotoxicity Assays

Cytotoxicity assays are fundamental in vitro tests that measure the potential of a substance to cause cell damage or death.

4.2.1 Methodology: Neutral Red Uptake (NRU) Assay

The Neutral Red Uptake (NRU) assay is a common method for assessing cytotoxicity.

• Cell Culture: Human dermal fibroblasts are cultured in a 96-well plate until they form a confluent monolayer.

• Treatment: The cells are exposed to various concentrations of sodium 2-hydroxyacetate for a defined period (e.g., 24 hours).

• Neutral Red Staining: The treatment medium is removed, and the cells are incubated with a medium containing Neutral Red, a supravital dye that is taken up by viable cells and accumulates in the lysosomes.

• Dye Extraction: The cells are washed, and the incorporated dye is extracted using a destaining solution.

• Quantification: The amount of extracted dye is measured using a spectrophotometer, which is proportional to the number of viable cells.

4.2.2 Expected Data and Interpretation

The results are typically expressed as the concentration of the test substance that causes a 50% reduction in cell viability (IC50). A lower IC50 value indicates higher cytotoxicity.

Endpoint	Description	Interpretation
IC50	Concentration causing 50% inhibition of cell viability.	A lower IC50 suggests a higher potential for cytotoxicity.

Skin Irritation and Corrosion

4.3.1 Methodology: Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

This test uses a three-dimensional model of the human epidermis to predict skin irritation.[11]

• Tissue Preparation: Commercially available RhE models (e.g., EpiDerm™, EpiSkin™) are pre-incubated.

• Test Substance Application: A defined amount of sodium 2-hydroxyacetate is applied topically to the tissue surface.

• Incubation: The tissues are incubated for a specific duration (e.g., 60 minutes).

• Viability Assessment: After incubation and rinsing, tissue viability is determined using the MTT assay, which measures mitochondrial activity.

• Classification: A substance is classified as an irritant if the mean tissue viability is reduced below a certain threshold (typically 50%).

4.3.2 Workflow Diagram and Interpretation of Results

Caption: Workflow for the Reconstructed Human Epidermis (RhE) Test.

Eye Irritation and Serious Eye Damage

4.4.1 Methodology: Bovine Corneal Opacity and Permeability (BCOP) Assay (OECD TG 437)

The BCOP assay uses corneas from cattle to assess the potential for a substance to cause severe eye damage.

• Cornea Preparation: Bovine corneas are obtained from abattoirs and mounted in a holder.

• Test Substance Application: Sodium 2-hydroxyacetate is applied to the epithelial surface of the cornea.

• Incubation and Measurement: After a defined exposure time, the opacity of the cornea is measured using an opacitometer. The permeability of the cornea is also assessed by measuring the amount of fluorescein dye that passes through it.

• Calculation of In Vitro Score: An in vitro irritancy score is calculated based on the opacity and permeability measurements.

4.4.2 Data Interpretation and Classification

The calculated in vitro score is used to classify the substance's potential for eye irritation or serious eye damage according to established criteria.

Skin Sensitization

4.5.1 Methodology: Direct Peptide Reactivity Assay (DPRA) (OECD TG 442C)

The DPRA is an in chemico method that assesses the potential of a substance to induce skin sensitization by measuring its reactivity with synthetic peptides containing cysteine or lysine.[11]

• Preparation: Solutions of sodium 2-hydroxyacetate and the synthetic peptides are prepared.

• Incubation: The test substance is incubated with each peptide for a specified time.

• Analysis: The concentration of the unreacted peptide is measured using high-performance liquid chromatography (HPLC).

• Calculation of Peptide Depletion: The percentage of peptide depletion is calculated for both the cysteine and lysine peptides.

4.5.2 Mechanistic Pathway Diagram and Data Analysis

Caption: Simplified Adverse Outcome Pathway for Skin Sensitization.

The average peptide depletion is used to categorize the substance into one of four reactivity classes (no, low, moderate, or high), which correlates with its skin sensitization potential.

Data Synthesis and Risk Assessment

Correlation of In Vitro and In Vivo Data

A comprehensive risk assessment involves integrating data from both in vitro and in vivo studies. While in vitro tests provide mechanistic insights, in vivo data offer information on systemic effects and target organ toxicity. For sodium 2-hydroxyacetate, the potential for skin and eye irritation observed in some hazard classifications is consistent with its nature as an AHA derivative.[1]

Identification of Toxicological Hazards

Based on the available data, the primary toxicological hazards associated with sodium 2-hydroxyacetate are:

• Skin and Eye Irritation: May cause mild irritation, especially at higher concentrations or in sensitive individuals.[1]

• Kidney Effects: High oral doses may lead to changes in the kidneys.[1][2]

• Developmental Effects: High, maternally toxic doses of the parent compound, glycolic acid, have shown developmental effects in animal studies.[5]

Data Gaps and Future Research Directions

While the acute toxicity of sodium 2-hydroxyacetate is relatively well-characterized, there are data gaps in the following areas that would benefit from further research:

• Subchronic and chronic toxicity studies.

• Detailed reproductive and developmental toxicity studies specifically for sodium 2-hydroxyacetate.

• Comprehensive in vitro data for skin sensitization and phototoxicity.

Conclusion

Sodium 2-hydroxyacetate has a generally low order of acute toxicity. Its primary hazards are related to its potential for mild skin and eye irritation, which is characteristic of alpha-hydroxy acids. The available data on genotoxicity and carcinogenicity do not indicate significant concern. However, high doses may have effects on the kidneys and on development, as suggested by studies on the parent compound. A modern approach to safety assessment, integrating both established in vivo data and a battery of validated in vitro assays, provides a robust framework for ensuring the safe use of sodium 2-hydroxyacetate in its various applications.

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• Brayden, D. J., Bzik, V. A., & Walsh, E. G. (2021). Sodium glycodeoxycholate and sodium deoxycholate as epithelial permeation enhancers: in vitro and ex vivo intestinal and buccal bioassays. European Journal of Pharmaceutical Sciences, 160, 105737. [Link]

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• ICAPO. (2025, July 3). OECD Releases 2025 Test Guideline Programme Updates. Retrieved from [Link]

• PETA Science Consortium International e.V. (2021, June 18). Updates to OECD in vitro and in chemico test guidelines. Retrieved from [Link]

• OECD. (2014). Test No. 487: In Vitro Mammalian Cell Micronucleus Test. OECD Publishing. [Link]

• Federal Register. (2002, January 17). Sodium Starch Glycolate; Proposed Exemption From the Requirement of a Tolerance. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Sodium glycocholate. Retrieved from [Link]

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• National Toxicology Program. (2013). NTP Technical Report on the Toxicity Studies of Sodium Thioglycolate (CASRN 367-51-1) Administered Dermally to F344/N Rats and B6C3F1/N Mice. Retrieved from [Link]

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• National Toxicology Program. (2013). Introduction - NTP Technical Report on the Toxicity Studies of Sodium Thioglycolate (CASRN 367-51-1) Administered Dermally to F344/N Rats and B6C3F1/N Mice. Retrieved from [Link]

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• Mirza, S. A., Hussein, A., Mirza, A. A., & El-Muttaqi, A. (2012). Safety and Efficacy of Lodoxamide 1% and Sodium cromoglycate 4% in patients with vernal keratoconjunctivitis. Pakistan Journal of Surgery, 28(3), 208-212.

• Ceriotti, L., Balzaretti, S., Barone, S., & Meloni, M. (2020). Eye Irritation Potential of Microglycine and Microglycine-Containing Ointments: An in vitro Study on Reconstructed Human Corneal Epithelium. Clinical Ophthalmology, 14, 281–290. [Link]

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mechanism of action of sodium;2-hydroxyacetate in biochemical assays

An In-Depth Technical Guide to the Mechanism of Action of Sodium Glycolate (Sodium 2-Hydroxyacetate) in Biochemical Assays

Introduction

Sodium 2-hydroxyacetate, commonly known as sodium glycolate, is the sodium salt of glycolic acid, the smallest α-hydroxy acid. Its simple chemical structure belies its significant role as a crucial intermediate in various fundamental metabolic pathways, most notably the glyoxylate cycle and the biosynthesis of oxalate.[1][2] For researchers, scientists, and drug development professionals, a nuanced understanding of sodium glycolate's function within a biochemical context is paramount. It serves not merely as a metabolite but as a versatile tool—a substrate to probe enzyme kinetics, a modulator to study metabolic flux, and a structural foundation for designing targeted enzyme inhibitors.

This guide provides a detailed exploration of the biochemical mechanisms of action of sodium glycolate. It will delve into its core roles in enzymatic reactions, its practical applications in specific assay designs, and the critical methodological considerations required for generating robust and reliable data. It is important to distinguish sodium glycolate from sodium starch glycolate , a chemically modified starch polymer used as a physical disintegrant in pharmaceutical tablets; the latter's mechanism is based on swelling and is not biochemical in nature.[3][4] This document will focus exclusively on the biochemical actions of sodium 2-hydroxyacetate.

Part I: Core Biochemical Mechanisms of Sodium Glycolate

The utility of sodium glycolate in biochemical assays stems from its direct participation in key enzymatic reactions. Its primary mechanism of action is as a substrate for specific oxidoreductase enzymes, which places it at a critical juncture in cellular metabolism.

The Central Role as a Substrate in Oxalate Biosynthesis

Sodium glycolate is a primary precursor in the endogenous synthesis of oxalate, a metabolic end-product implicated in the pathophysiology of kidney stone formation and the rare genetic disorder, Primary Hyperoxaluria (PH).[5][6] This metabolic conversion is a two-step enzymatic process primarily occurring in the liver peroxisome and cytosol.

• Oxidation to Glyoxylate: The first and rate-limiting step is the oxidation of glycolate to glyoxylate. This reaction is catalyzed by the FMN-dependent enzyme Glycolate Oxidase (GO) , which is encoded by the HAO1 gene and located in the liver peroxisome.[5][6][7]

• Conversion to Oxalate: The resulting glyoxylate is then further oxidized to oxalate in the cytosol by the action of Lactate Dehydrogenase A (LDHA) .[2][5]

This pathway is a key target for therapeutic intervention in Primary Hyperoxaluria. Consequently, sodium glycolate is an indispensable component in assays designed to screen for inhibitors of both GO and LDHA.[6][8]

Figure 2: Conceptual diagram of competitive inhibition.

Part II: Application in Specific Biochemical Assays

The core mechanisms of sodium glycolate directly translate into its use in a variety of critical biochemical and cell-based assays.

Assay for Glycolate Detection (e.g., in Ethylene Glycol Poisoning)

The accurate quantification of glycolic acid (the conjugate acid of sodium glycolate) in serum is a vital diagnostic marker for ethylene glycol poisoning, as glycolate is the primary metabolite responsible for the associated metabolic acidosis. [9]A common method is a simple and rapid enzymatic assay.

Principle: The assay utilizes glycolate oxidase to convert glycolate into glyoxylic acid and hydrogen peroxide (H₂O₂). The H₂O₂ produced is then used in a peroxidase-catalyzed reaction to generate a colored or fluorescent product, which can be measured spectrophotometrically. The amount of product formed is directly proportional to the initial concentration of glycolate in the sample.

Experimental Protocol: Spectrophotometric Glycolate Assay

• Sample Preparation: Serum samples are collected and centrifuged to remove cellular components. A small aliquot (e.g., 10-20 µL) of serum is used for the assay.

• Standard Curve Preparation: A standard curve is prepared using known concentrations of sodium glycolate (e.g., 0-100 mg/L) to allow for quantification of the unknown samples.

• Reaction Mixture: A master mix is prepared in a suitable buffer (e.g., phosphate buffer, pH 7.8) containing:

  • Glycolate Oxidase

  • Horseradish Peroxidase (HRP)

  • A chromogenic substrate (e.g., a quinoneimine dye precursor). [9]4. Reaction Initiation and Incubation: 100-200 µL of the reaction mixture is added to each well of a 96-well plate containing the samples and standards. The plate is incubated at a controlled temperature (e.g., 37°C) for a set period (e.g., 10-15 minutes).

• Detection: The absorbance is measured at the appropriate wavelength for the chosen chromogen using a microplate reader.

• Data Analysis: The glycolate concentration in the samples is calculated by interpolating their absorbance values against the generated standard curve.

Figure 3: Workflow for an enzymatic assay to detect glycolate.

High-Throughput Screening for Glycolate Oxidase (GO) Inhibitors

The development of small-molecule inhibitors for GO is a primary therapeutic strategy for Primary Hyperoxaluria. [6]Sodium glycolate is the essential substrate used in assays to screen for and characterize these inhibitors.

Principle: In the presence of a fixed concentration of sodium glycolate and GO, the rate of the reaction is measured. When a potential inhibitor is added, it will compete with glycolate for the active site, leading to a decrease in the reaction rate. The potency of the inhibitor is typically expressed as its half-maximal inhibitory concentration (IC50).

Experimental Protocol: GO Inhibitor Screening Assay

• Compound Plating: Test compounds from a chemical library are plated at various concentrations in a 96- or 384-well plate. Include controls: no-enzyme (background) and no-inhibitor (100% activity).

• Enzyme Addition: A solution of purified recombinant human Glycolate Oxidase (hGO) is added to each well.

• Reaction Initiation: The reaction is started by adding a solution containing sodium glycolate and a detection reagent system (e.g., HRP and a fluorogenic substrate like Amplex Red). The concentration of sodium glycolate should ideally be close to its Km value for the enzyme to ensure sensitivity to competitive inhibitors.

• Kinetic Measurement: The plate is immediately placed in a fluorescent plate reader, and the increase in fluorescence over time is measured kinetically.

• Data Analysis: The initial reaction rate (slope of the kinetic curve) is calculated for each well. The percent inhibition for each compound concentration is determined relative to the no-inhibitor control. IC50 values are then calculated by fitting the concentration-response data to a four-parameter logistic model.

Compound	Target	IC50 (µM)	Reference
Glycolate oxidase-IN-1	Glycolate Oxidase (GO)	38.2	[10]
CDST	Glycolate Oxidase (GO)	0.015 (Ki)	[7]
Table 1: Example data for known inhibitors of Glycolate Oxidase.

Cellular Assays of Oxalate Production

To assess the efficacy of drug candidates in a more physiologically relevant system, cell-based assays are employed. Here, sodium glycolate is used to stimulate the metabolic pathway and induce a disease-relevant phenotype.

Principle: Primary hepatocytes or relevant cell lines are treated with sodium glycolate to drive the production and excretion of oxalate into the culture medium. The effect of potential inhibitors on this stimulated oxalate production can then be quantified. [10] Experimental Protocol: Hepatocyte Oxalate Production Assay

• Cell Plating: Mouse or human primary hepatocytes are seeded in collagen-coated multi-well plates and allowed to attach.

• Compound Treatment: Cells are pre-incubated with various concentrations of the test inhibitor for a set period (e.g., 1-2 hours).

• Metabolic Stimulation: The medium is replaced with fresh medium containing the test inhibitor and a stimulating concentration of sodium glycolate (e.g., 1 mM).

• Incubation: The cells are incubated for an extended period (e.g., 24-48 hours) to allow for the accumulation of excreted oxalate in the medium. [10]5. Sample Collection: At the end of the incubation, the culture medium is collected.

• Oxalate Quantification: The concentration of oxalate in the medium is measured using a specific method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or a dedicated enzymatic oxalate assay kit.

• Data Analysis: The reduction in oxalate production is calculated for each inhibitor concentration relative to the glycolate-stimulated control, allowing for the determination of cellular IC50 values.

Part III: Methodological Considerations and Data Integrity

The successful application of sodium glycolate in these assays requires careful experimental design and a deep understanding of the underlying biochemical principles.

Causality in Experimental Design: The "Why"

• Choice of Glycolate Concentration: The concentration of sodium glycolate is not arbitrary. In kinetic assays, using a concentration around the enzyme's Km value provides the best sensitivity for detecting competitive inhibitors. In cellular assays, the concentration must be high enough to robustly stimulate the pathway but low enough to avoid cytotoxicity.

• pH Control: The pH of the assay buffer is critical. The activity of enzymes like GO is highly pH-dependent, and the protonation state of glycolic acid (pKa ~3.8) also changes with pH. [11][12]Assays should be performed at the optimal pH for the enzyme being studied, using a buffer with sufficient capacity to maintain that pH throughout the reaction.

• Buffer and Salt Effects: High concentrations of salts can influence enzyme stability and activity. [13]The choice of buffer and the overall ionic strength of the assay solution should be considered and kept consistent across all experiments to ensure that observed effects are due to the test compounds and not artifacts of the assay conditions.

Self-Validating Systems: Controls and Calibrations

To ensure trustworthiness, every protocol must be a self-validating system. This is achieved through the rigorous use of controls and standards.

• Essential Controls:

  • Negative Control (No Enzyme): Establishes the background signal from the substrate and reagents.

  • Positive Control (No Substrate): Confirms that the signal is dependent on the presence of sodium glycolate.

  • Vehicle Control (No Inhibitor): Represents 100% enzyme activity and is the benchmark against which inhibition is measured.

  • Positive Inhibitor Control: Using a known inhibitor confirms that the assay system is responsive and can detect inhibition.

• Linearity and Standard Curves: For any quantitative assay, a standard curve with the analyte being measured (e.g., H₂O₂, oxalate) must be run in parallel to ensure accurate quantification. Furthermore, enzyme reactions should be confirmed to be in the linear range with respect to both time and enzyme concentration, meaning the measured rate is directly proportional to the enzyme's activity. [14][15]

Conclusion

Sodium 2-hydroxyacetate is a powerful and indispensable tool in the arsenal of biochemists and drug discovery scientists. Its mechanism of action is elegantly simple yet profoundly important, acting as the primary substrate to fuel the oxalate biosynthesis pathway. This property allows it to be leveraged in a multitude of assay formats, from simple diagnostic tests for metabolic poisoning to complex high-throughput screens for novel therapeutics and sophisticated cell-based models of metabolic disease. By understanding its core biochemical roles and applying rigorous, well-controlled experimental design, researchers can harness the power of sodium glycolate to generate high-quality, actionable data, driving forward our understanding of cellular metabolism and the development of new medicines.

References

• Hanton, S. L., & Watson, I. D. (2013). An enzymatic assay for the detection of glycolic acid in serum as a marker of ethylene glycol poisoning. Therapeutic Drug Monitoring. Available at: [Link]

• Jahns, H., et al. (2021). Dual Glycolate Oxidase/Lactate Dehydrogenase A Inhibitors for Primary Hyperoxaluria. Journal of Medicinal Chemistry. Available at: [Link]

• Jahns, H., et al. (2021). Dual Glycolate Oxidase/Lactate Dehydrogenase A Inhibitors for Primary Hyperoxaluria. ACS Publications. Available at: [Link]

• Murthy, M. S., et al. (1983). Effect of sodium glycolate and sodium pyruvate on oxalic acid biosynthesizing enzymes in rat liver and kidney. Annals of Nutrition and Metabolism. Available at: [Link]

• Rudnic, E. M., et al. (2002). Multiple Sources of Sodium Starch Glycolate, NF: Evaluation of Functional Equivalence and Development of Standard Performance Tests. Pharmaceutical Development and Technology. Available at: [Link]

• Ah-Nuy, L., et al. (2023). Sodium Starch Glycolate (SSG) from Sago Starch (Metroxylon sago) as a Superdisintegrant: Synthesis and Characterization. Polymers. Available at: [Link]

• Ataman Kimya. (n.d.). SODIUM STARCH GLYCOLATE. Ataman Kimya. Available at: [Link]

• Jahns, H., et al. (2021). Dual Glycolate Oxidase/Lactate Dehydrogenase A Inhibitors for Primary Hyperoxaluria. Journal of Medicinal Chemistry. Available at: [Link]

• Pozo, C. L., et al. (2021). Small Molecule-Based Enzyme Inhibitors in the Treatment of Primary Hyperoxalurias. International Journal of Molecular Sciences. Available at: [Link]

• Drugs.com. (2025). Sodium Glycolate: What is it and where is it used?. Drugs.com. Available at: [Link]

• McDonald, T. L., & Piatigorsky, J. (1980). Sodium concentrations affect metabolite uptake and cellular metabolism. Biochimica et Biophysica Acta. Available at: [Link]

• Rupa Health. (n.d.). Glycolic Acid. Rupa Health. Available at: [Link]

• Narda, M., et al. (2021). Glycolic acid adjusted to pH 4 stimulates collagen production and epidermal renewal without affecting levels of proinflammatory TNF-alpha in human skin explants. Journal of Cosmetic Dermatology. Available at: [Link]

• Koivistoinen, O. M., et al. (2013). Toxicity of glycolic acid. ResearchGate. Available at: [Link]

• Kupneski, T., et al. (2021). Novel Starting Points for Human Glycolate Oxidase Inhibitors, Revealed by Crystallography-Based Fragment Screening. Frontiers in Molecular Biosciences. Available at: [Link]

• ResearchGate. (2026). Review article: sodium starch glycolate as a super disintegrant. ResearchGate. Available at: [Link]

• Jack Westin. (n.d.). Kinetics - Control Of Enzyme Activity. MCAT Content. Available at: [Link]

• University of Washington. (n.d.). Enzyme Kinetics. UW Faculty Web Server. Available at: [Link]

• C-LEcta. (n.d.). Effect of Concentrated Salts Solutions on the Stability of Immobilized Enzymes. PMC - NIH. Available at: [Link]

• Khan, A., et al. (2024). A Cost-Effective Enzyme Kinetics and Inhibition Model for Biochemistry Education and Research. Journal of Microbiology & Biology Education. Available at: [Link]

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An In-depth Technical Guide to the Thermal Decomposition Pathway of Solid Sodium 2-Hydroxyacetate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Sodium 2-hydroxyacetate, also known as sodium glycolate, is a widely utilized excipient in the pharmaceutical industry and a key ingredient in various chemical syntheses.[1] A thorough understanding of its thermal stability and decomposition pathway is paramount for ensuring drug product stability, optimizing manufacturing processes, and maintaining safety. This technical guide provides a comprehensive overview of the thermal decomposition of solid sodium 2-hydroxyacetate. We will delve into the proposed decomposition mechanism, elucidate the analytical techniques for its characterization, and provide a detailed experimental protocol for researchers. This guide is intended to be a valuable resource for scientists and professionals working in drug development, materials science, and chemical engineering.

Introduction: The Significance of Thermal Stability in Pharmaceutical and Chemical Applications

Sodium 2-hydroxyacetate (HOCH₂COONa) is the sodium salt of glycolic acid.[2] Its utility in pharmaceutical formulations stems from its properties as a disintegrant, buffering agent, and stabilizer.[1][2] In industrial applications, it serves as a chelating agent and is used in cleaning and detergent formulations.[2] Given its widespread use, a comprehensive understanding of its behavior under thermal stress is critical.

The thermal decomposition of a substance is the process by which it breaks down into simpler constituent molecules upon heating.[1] For a pharmaceutical excipient like sodium 2-hydroxyacetate, this process can have significant implications:

• Drug Product Stability: Decomposition can lead to the generation of reactive species that may degrade the active pharmaceutical ingredient (API), impacting the efficacy and shelf-life of the drug product.

• Manufacturing Processes: Many pharmaceutical manufacturing processes, such as drying and milling, involve the application of heat. Knowledge of the decomposition temperature is crucial to prevent unwanted degradation.

• Safety: The thermal decomposition of sodium 2-hydroxyacetate can result in the evolution of flammable or toxic gases.[2] Understanding the nature of these gases is essential for implementing appropriate safety protocols.

This guide will provide a detailed exploration of the thermal decomposition pathway of solid sodium 2-hydroxyacetate, drawing upon established analytical techniques and principles of solid-state chemistry.

Proposed Thermal Decomposition Pathway of Sodium 2-Hydroxyacetate

While a definitive, step-by-step mechanism for the thermal decomposition of pure sodium 2-hydroxyacetate is not extensively detailed in the literature, a plausible pathway can be proposed based on the well-documented decomposition of similar sodium carboxylates, such as sodium acetate and sodium formate, as well as studies on sodium glycolate itself.[3][4][5] The decomposition is expected to proceed in a multi-stage process, culminating in the formation of a stable inorganic residue.

Stage 1: Desorption of Adsorbed Water

Upon initial heating, any physically adsorbed water on the surface of the solid sodium 2-hydroxyacetate will be released. This is a physical process and does not involve the chemical decomposition of the salt itself. This stage is typically observed at temperatures below 150°C in thermogravimetric analysis (TGA).

Stage 2: Initial Decomposition and Formation of Intermediates

As the temperature increases, the sodium 2-hydroxyacetate molecule will begin to decompose. The presence of the hydroxyl group on the alpha-carbon introduces complexity compared to the simpler sodium acetate. A likely initial step is the intramolecular or intermolecular elimination of water, potentially leading to the formation of sodium glyoxylate or other unsaturated intermediates. Another possibility is the decarboxylation to form sodium methoxide and carbon monoxide.

Stage 3: Major Decomposition and Gas Evolution

This stage involves the primary decomposition of the organic moiety. Based on the decomposition of other sodium carboxylates, a key reaction is the breakdown into sodium carbonate (Na₂CO₃) and various gaseous products.[3][4] The likely gaseous products from the decomposition of the hydroxyacetate structure include:

• Carbon Dioxide (CO₂): A common product of carboxylate decomposition.

• Carbon Monoxide (CO): Resulting from incomplete oxidation or fragmentation of the organic backbone.

• Formaldehyde (CH₂O): A potential product from the fragmentation of the C-C bond.

• Hydrogen (H₂): Can be formed through various dehydrogenation reactions.

• Water (H₂O): From the elimination of the hydroxyl group and hydrogen atoms.

The following diagram illustrates the proposed overall decomposition pathway:

Caption: Proposed thermal decomposition pathway of solid sodium 2-hydroxyacetate.

Stage 4: Formation of Stable Residue

The final solid product of the thermal decomposition of sodium 2-hydroxyacetate in an inert atmosphere is expected to be sodium carbonate (Na₂CO₃).[3][4] Sodium carbonate is thermally stable at temperatures well above the decomposition range of the parent organic salt.

Experimental Investigation of the Thermal Decomposition Pathway

The elucidation of the thermal decomposition pathway of solid sodium 2-hydroxyacetate relies on advanced analytical techniques that can simultaneously monitor mass changes and identify evolved gaseous products as a function of temperature. The combination of Thermogravimetric Analysis (TGA) with Fourier-Transform Infrared Spectroscopy (FTIR) is a powerful tool for this purpose.

Core Technique: Thermogravimetric Analysis Coupled with Fourier-Transform Infrared Spectroscopy (TGA-FTIR)

Expertise & Experience in Method Selection:

TGA provides quantitative information about the mass loss of a sample as it is heated at a controlled rate.[6] This allows for the determination of decomposition temperatures and the stoichiometry of the decomposition reactions. However, TGA alone does not identify the gaseous products evolved during mass loss events.[6]

By coupling the TGA instrument to an FTIR spectrometer, the evolved gases can be continuously analyzed.[6] As the sample decomposes, the gaseous products are swept from the TGA furnace into a heated gas cell within the FTIR spectrometer.[6] The FTIR then acquires infrared spectra of the evolved gases, allowing for their identification based on their characteristic absorption bands. This hyphenated technique provides a comprehensive picture of the decomposition process, linking specific mass loss events to the evolution of specific chemical species.

The following diagram illustrates the experimental workflow for TGA-FTIR analysis:

Caption: Experimental workflow for TGA-FTIR analysis.

Detailed Experimental Protocol for TGA-FTIR Analysis

This protocol is a self-validating system designed to ensure accurate and reproducible results.

Instrumentation:

• Thermogravimetric Analyzer (TGA) coupled to a Fourier-Transform Infrared (FTIR) spectrometer via a heated transfer line and gas cell.

Experimental Parameters:

Parameter	Value/Range	Rationale
Sample Mass	5 - 10 mg	Provides a clear signal without causing issues with heat and mass transfer within the sample.
Heating Rate	10 °C/min	A standard heating rate that provides good resolution of thermal events.
Temperature Range	Ambient to 800 °C	Ensures complete decomposition of the organic salt and characterization of the stable residue.
Purge Gas	Nitrogen (Inert)	Provides an inert atmosphere to study the intrinsic thermal decomposition without oxidative side reactions.
Purge Gas Flow Rate	50 mL/min	Ensures efficient transfer of evolved gases to the FTIR gas cell.
Transfer Line Temp.	250 °C	Prevents condensation of evolved gases before reaching the FTIR gas cell.[7]
FTIR Gas Cell Temp.	250 °C	Prevents condensation of evolved gases within the gas cell.[7]
FTIR Spectral Range	4000 - 650 cm⁻¹	Covers the characteristic absorption frequencies of most expected gaseous products.
FTIR Resolution	4 cm⁻¹	Provides sufficient detail to distinguish between different gaseous species.

Procedure:

• Instrument Preparation:

  • Ensure the TGA and FTIR instruments are calibrated and functioning according to the manufacturer's specifications.

  • Set the transfer line and gas cell temperatures to 250 °C and allow them to equilibrate.[7]

  • Purge the system with nitrogen for at least 30 minutes to ensure an inert atmosphere.

• Sample Preparation:

  • Accurately weigh 5-10 mg of solid sodium 2-hydroxyacetate into a clean, tared TGA crucible (e.g., alumina or platinum).

• TGA-FTIR Analysis:

  • Place the crucible in the TGA furnace.

  • Start the TGA method with the specified parameters (10 °C/min heating rate to 800 °C under nitrogen).

  • Simultaneously initiate FTIR data collection to acquire spectra of the evolved gases throughout the TGA run.

• Data Analysis:

  • Analyze the TGA data to determine the onset temperature of decomposition and the percentage mass loss for each decomposition step.

  • Analyze the FTIR data by generating a Gram-Schmidt plot, which shows the total infrared absorbance of the evolved gases as a function of time/temperature. This plot should correlate with the derivative of the TGA mass loss curve (DTG curve).

  • Extract individual FTIR spectra at the temperatures corresponding to the peaks in the Gram-Schmidt plot and DTG curve.

  • Identify the gaseous products by comparing their spectra to reference libraries (e.g., NIST).

Expected Results and Interpretation

Based on the proposed decomposition pathway and data from analogous compounds, the following results are anticipated from the TGA-FTIR analysis of solid sodium 2-hydroxyacetate:

TGA Data:

Temperature Range (°C)	Mass Loss (%)	Corresponding Event
< 150	Variable (low)	Desorption of adsorbed water
200 - 400	Significant	Primary decomposition of sodium 2-hydroxyacetate
> 400	Plateau	Stable sodium carbonate residue

FTIR Data (Evolved Gas Analysis):

Temperature of Evolution (°C)	Evolved Gas	Characteristic IR Bands (cm⁻¹)
200 - 400	Water (H₂O)	~3700-3500 (O-H stretch), ~1600 (H-O-H bend)
250 - 400	Carbon Dioxide (CO₂)	~2350 (asymmetric stretch)
250 - 400	Carbon Monoxide (CO)	~2180, ~2110 (stretch)
250 - 400	Formaldehyde (CH₂O)	~2800-2700 (C-H stretch), ~1740 (C=O stretch)

Trustworthiness of the Protocol: The correlation between the TGA mass loss events and the evolution of specific gases detected by FTIR provides a self-validating system. For example, a mass loss event in the TGA should be accompanied by a corresponding increase in the Gram-Schmidt signal and the appearance of characteristic IR absorption bands for the evolved gases.

Conclusion

This in-depth technical guide has outlined the proposed thermal decomposition pathway of solid sodium 2-hydroxyacetate, a critical aspect for its application in the pharmaceutical and chemical industries. The decomposition is a multi-stage process that likely proceeds through the formation of organic intermediates, with the ultimate solid product being sodium carbonate. The primary gaseous products are expected to be water, carbon dioxide, carbon monoxide, and formaldehyde.

The hyphenated technique of TGA-FTIR is an indispensable tool for elucidating this pathway, providing both quantitative data on mass loss and qualitative identification of the evolved gases. The detailed experimental protocol provided herein offers a robust and reliable methodology for researchers and scientists to investigate the thermal stability of sodium 2-hydroxyacetate and other related materials. A thorough understanding of the thermal decomposition behavior is essential for ensuring product quality, process efficiency, and operational safety.

References

• do Nascimento, A. L. C. S., et al. (2017). Thermal behavior of glycolic acid, sodium glycolate and its compounds with some bivalent transition metal ions in the solid state. Journal of Thermal Analysis and Calorimetry, 128(3), 1463–1471.
• Hu, M., & Lian, B. (2026). Synthesis, structure and characterization of a new glycolate: sodium glycolate-glycolic acid (1/1). Acta Crystallographica Section C: Structural Chemistry, C82(Pt 2), 123-128.
• Soares, J. P., Santos, J. E., Chierice, G. O., & Cavalheiro, E. T. G. (2004). Thermal behavior of alginic acid and its sodium salt. Eclética Química, 29(2), 57-64.

• Ataman Kimya. (n.d.). SODIUM HYDROXYACETATE. Retrieved from [Link]

• do Nascimento, A. L. C. S., et al. (2017). Thermal behavior of glycolic acid, sodium glycolate and its compounds with some bivalent transition metal ions in the solid state. Journal of Thermal Analysis and Calorimetry, 128(3), 1463-1471.

• TA Instruments. (n.d.). Thermogravimetric Analysis (TGA) Theory and Applications. Retrieved from [Link]

• AMSEC. (2017). TGA-FTIR Standard Operating Procedures. Retrieved from [Link]

• TA Instruments. (n.d.). Evolved Gas Analysis: TGA/FTIR. Retrieved from [Link]

• PIKE Technologies. (n.d.). TGA-FTIR for Material Decomposition Analysis. Retrieved from [Link]

• American Laboratory. (2023). TGA With Evolved Gas Analysis. Retrieved from [Link]

• Process Insights. (n.d.). Thermogravimetric Analysis/Mass Spectrometry (TGA-MS). Retrieved from [Link]

• Eurofins EAG. (2022). Evolved Gas Analysis with Thermogravimetric Analysis – Mass Spectroscopy (TGA-MS). Retrieved from [Link]

• Eurofins EAG. (n.d.). Thermogravimetric Analysis – Fourier Transfer Infrared Spectroscopy (TGA–FTIR) Services. Retrieved from [Link]

• Wilkie, C. A., & C-Y, H. (n.d.). TGA/FTIR Studies on the Thermal Degradation of some Polymeric Sulfonic and Phosphonic Acids and Their Sodium Salts.

• PIKE Technologies. (n.d.). TGA-FTIR for Material Decomposition Analysis. Retrieved from [Link]

• Ataman Kimya. (n.d.). SODIUM GLYCOLATE. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrothermal reactions of sodium formate and sodium acetate as model intermediate products of the sodium hydroxide-promoted hydrothermal gasification of biomass. Retrieved from [Link]

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Protocols & Analytical Methods

Guide to the Preparation of 0.1 M Sodium 2-Hydroxyacetate (Glycolate) Buffer

An Application Note for Drug Development and Research Professionals

Introduction

Buffer solutions are fundamental to a vast array of scientific applications, providing the stable pH environment necessary for the integrity and function of biological molecules and the reliability of chemical reactions. A sodium 2-hydroxyacetate buffer, formulated from 2-hydroxyacetic acid (glycolic acid) and its conjugate base, sodium 2-hydroxyacetate (sodium glycolate), is particularly useful in the mildly acidic range.[1][2] Given the pKa of glycolic acid is approximately 3.83, this buffer system exhibits optimal performance between pH 2.8 and 4.8, making it a valuable tool in protein chemistry, enzyme assays, and as a component in pharmaceutical and cosmetic formulations.[2][3][4]

This application note offers a detailed exploration of the preparation of a 0.1 M glycolate buffer. It moves beyond a simple list of steps to explain the causality behind experimental choices, empowering the researcher to prepare this buffer with precision and confidence.

Underlying Scientific Principles

The functionality of the glycolate buffer is governed by the acid-base equilibrium between glycolic acid (HA), a weak acid, and its conjugate base, the glycolate ion (A⁻).

HOCH₂COOH ⇌ HOCH₂COO⁻ + H⁺

The relationship between the pH, the acid dissociation constant (pKa), and the relative concentrations of the acid and base forms is described by the Henderson-Hasselbalch equation.[5][6]

pH = pKa + log([HOCH₂COO⁻] / [HOCH₂COOH])

Key Parameters:

• pH: The desired acidity of the buffer.

• pKa: The negative logarithm of the acid dissociation constant for glycolic acid, which is 3.83 at 25°C.[3][4] A buffer is most effective at resisting pH changes when the desired pH is close to the pKa.[7]

• [HOCH₂COO⁻]: Molar concentration of the conjugate base (sodium glycolate).

• [HOCH₂COOH]: Molar concentration of the weak acid (glycolic acid).

By manipulating the ratio of the conjugate base to the weak acid, a solution with a stable pH within the effective buffering range can be precisely formulated.[8][9]

Materials and Reagents

Chemicals

Reagent	Formula	Molar Mass ( g/mol )	CAS Number	Notes
2-Hydroxyacetic Acid (Glycolic Acid)	C₂H₄O₃	76.05	79-14-1	ACS grade or higher. Crystalline solid.[4][10]
Sodium 2-Hydroxyacetate (Sodium Glycolate)	C₂H₃NaO₃	98.03	2836-32-0	ACS grade or higher. Hygroscopic powder.[11]
Sodium Hydroxide (NaOH)	NaOH	40.00	1310-73-2	For Protocol A. Prepare a standardized 1.0 M solution.
Hydrochloric Acid (HCl)	HCl	36.46	7647-01-0	For pH adjustment. Prepare 1.0 M and 0.1 M solutions.
Deionized or Distilled Water	H₂O	18.02	7732-18-5	High-purity, ≥18 MΩ·cm resistivity recommended.

Equipment

• Calibrated pH meter with a temperature-compensated electrode

• Analytical balance (readability ±0.0001 g)

• Magnetic stirrer and stir bars

• Volumetric flasks (Class A, 1000 mL)

• Beakers and graduated cylinders

• Pipettes for accurate liquid transfer

• Wash bottle with deionized water

Experimental Workflow Overview

The following diagram outlines the decision-making and procedural flow for preparing the glycolate buffer.

Caption: Workflow for preparing 0.1 M Sodium Glycolate buffer.

Detailed Preparation Protocols

Prerequisite: Ensure the pH meter is properly calibrated using standard buffers (e.g., pH 4.01 and 7.00) before beginning either protocol.

Protocol A: Preparation by Titration of Glycolic Acid

This method is ideal when sodium glycolate is not available or when a precise pH is desired without relying on the calculated masses of two different solids.

• Calculate and Weigh Acid: For 1 L of 0.1 M buffer, the total moles of the glycolate species ([HA] + [A⁻]) must equal 0.1. Weigh out 0.1 moles of glycolic acid (7.605 g) using an analytical balance.

• Dissolve the Acid: Transfer the glycolic acid to a beaker containing approximately 800 mL of deionized water. Add a magnetic stir bar and place the beaker on a magnetic stirrer. Stir until the solid is completely dissolved.

• Titrate to Target pH: Immerse the calibrated pH electrode into the solution. While continuously stirring and monitoring the pH, slowly add a 1.0 M NaOH solution dropwise. The NaOH neutralizes the glycolic acid, forming the glycolate conjugate base.

  • Causality: As NaOH is added, the ratio of [A⁻]/[HA] increases, causing the pH to rise according to the Henderson-Hasselbalch equation.

• Equilibration: Stop adding NaOH when the pH meter reads the desired target pH. Allow the reading to stabilize for a minute to ensure the reaction has reached equilibrium.

• Final Volume Adjustment: Carefully transfer the buffer solution into a 1 L volumetric flask. Rinse the beaker with small amounts of deionized water and add the rinsate to the flask to ensure a complete transfer.

• Bring to Volume: Add deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

• Final QC: Cap the flask and invert it several times to ensure homogeneity. Re-measure the pH to confirm it is at the target value. Make final, minute adjustments with 0.1 M NaOH or 0.1 M HCl if necessary.

Protocol B: Preparation from Calculated Masses of Acid and Salt

This method is rapid and highly reproducible, provided that high-purity glycolic acid and sodium glycolate are available.

• Calculate Required Masses: Use the Henderson-Hasselbalch equation to determine the required molar concentrations of the acid ([HA]) and conjugate base ([A⁻]) for the target pH.

  • Equation 1: [A⁻] + [HA] = 0.1 M

  • Equation 2: [A⁻] / [HA] = 10^(pH - 3.83)

  • Solve this system of equations for [HA] and [A⁻]. Then, convert these molarities into the required mass for 1 L of solution:

    • Mass HA (g) = [HA] (mol/L) × 76.05 ( g/mol ) × 1 L

    • Mass A⁻ (g) = [A⁻] (mol/L) × 98.03 ( g/mol ) × 1 L

  Table 1: Calculated Masses for 1 L of 0.1 M Glycolate Buffer

  Target pH	[HA] (M)	[A⁻] (M)	Glycolic Acid (g)	Sodium Glycolate (g)
  3.50	0.0681	0.0319	5.18 g	3.13 g
  3.83 (pKa)	0.0500	0.0500	3.80 g	4.90 g
  4.20	0.0289	0.0711	2.20 g	6.97 g

  | 4.50 | 0.0177 | 0.0823 | 1.35 g | 8.07 g |

• Weigh Components: Accurately weigh the calculated masses of glycolic acid and sodium glycolate using an analytical balance.

• Dissolve Components: Transfer both solids to a beaker containing approximately 800 mL of deionized water. Add a magnetic stir bar and stir until both components are fully dissolved.

• Final Volume Adjustment: Transfer the solution to a 1 L volumetric flask, rinsing the beaker as described in Protocol A.

• Bring to Volume: Add deionized water to the calibration mark.

• Final QC: Cap, invert to mix thoroughly, and verify the final pH with a calibrated meter. The measured pH should be very close to the target. If minor deviations exist due to reagent purity or hydration, adjust carefully with a few drops of 0.1 M HCl or 0.1 M NaOH.

Quality Control and Storage

• pH Verification: The final and most critical QC step is the verification of the buffer's pH. This step is non-negotiable as it validates the entire preparation process.

• Visual Inspection: The final buffer solution should be clear, colorless, and free of any particulate matter.

• Storage: Store the buffer in a tightly sealed and clearly labeled glass or plastic container at 4°C to inhibit microbial growth. Sodium glycolate is hygroscopic, so ensuring the container is well-sealed is important for maintaining concentration during storage.[12] While stable, for sensitive applications, it is best practice to prepare fresh buffer or re-verify the pH of stored buffer before use.

References

• Wikipedia. (n.d.). Henderson–Hasselbalch equation. Retrieved from [Link]

• ResearchGate. (n.d.). pKa values of α-hydroxycarboxylic acids. Retrieved from [Link]

• Ataman Kimya. (n.d.). GLYCOLIC ACID. Retrieved from [Link]

• Study.com. (2021, July 24). Using the Henderson-Hasselbalch Equation for a Buffer. Retrieved from [Link]

• SlideShare. (n.d.). Preparation of Buffer Solutions. Retrieved from a presentation available on slideshare.

• Ataman Kimya. (n.d.). SODIUM GLYCOLATE. Retrieved from [Link]

• National Industrial Chemicals Notification and Assessment Scheme. (n.d.). Glycolic Acid. Retrieved from a government assessment report on Glycolic Acid.

• BYJU'S. (n.d.). Henderson-Hasselbalch Equation. Retrieved from [Link]

• YouTube. (2024, April 7). The Henderson Hasselbach Equation and Buffers. Retrieved from [Link]

• CD Formulation. (n.d.). Sodium Starch Glycolate Type A. Retrieved from [Link]

• Pharmacopeia.cn. (n.d.). Sodium Starch Glycolate. Retrieved from [Link]

• ExSyn Corp. (n.d.). Sodium Starch Glycolate Product Information.

• Ataman Kimya. (n.d.). SODIUM HYDROXYACETATE. Retrieved from [Link]

• European Pharmacopoeia. (2013, April 2). Sodium starch glycolate (type A). Retrieved from [Link]

• Haz-Map. (n.d.). Sodium glycolate - Hazardous Agents. Retrieved from [Link]

• Wikipedia. (n.d.). Sodium acetate. Retrieved from [Link]

• Ataman Kimya. (n.d.). Glycolic acid | 79-14-1. Retrieved from [Link]

• Pharmaguideline. (2008, July 4). Method of Analysis for Sodium Starch Glycolate. Retrieved from [Link]

• Wikipedia. (n.d.). Glycolic acid. Retrieved from [Link]

• Shimadzu. (n.d.). Preparing Buffer Solutions. Retrieved from [Link]

• SlidePlayer. (n.d.). Preparation of buffer.

• Medium. (2025, August 20). Sodium Acetate Buffer: Properties, Preparation & Applications. Retrieved from [Link]

• Diva-Portal.org. (2006, May 17). The influence of ignored and well-known zone distortions on the separation performance of proteins.... Retrieved from [Link]

• European Pharmacopoeia. (2014, April 2). ASCORBIC ACID. Retrieved from [Link]

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• 2. Sodium Acetate Buffer: Properties, Preparation & Applications [infobiochem.com]
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• 10. Glycolic acid - Wikipedia [en.wikipedia.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Sodium Starch Glycolate Type A - CD Formulation [formulationbio.com]

Application Note &amp; Protocol: High-Purity Glycolic Acid Synthesis via Acidification of Sodium 2-Hydroxyacetate

Introduction: The Significance of Glycolic Acid and Its Synthesis

Glycolic acid (HOCH₂COOH), the smallest α-hydroxy acid (AHA), is a cornerstone of innovation across multiple industries. Its utility spans from advanced skincare formulations, where it serves as a powerful exfoliant, to the pharmaceutical sector for drug delivery systems and biodegradable polymers like polyglycolic acid (PGA).[1][2] Furthermore, it is employed in the textile industry as a dyeing and tanning agent and in household and industrial cleaning solutions.[1][2]

Currently, the primary industrial synthesis of glycolic acid involves the carbonylation of formaldehyde, a process that requires high pressure and aggressive acid catalysts.[3][4] An alternative and common laboratory-scale approach involves the hydrolysis of chloroacetic acid with a base like sodium hydroxide, which first yields sodium 2-hydroxyacetate (sodium glycolate).[4][5][6] This intermediate salt is then converted to the final product.

This application note provides a detailed, reliable protocol for the synthesis of high-purity glycolic acid from its sodium salt, sodium 2-hydroxyacetate. The core of this process is a straightforward acid-base reaction, followed by a critical purification step to remove the inorganic salt byproduct. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations for experimental choices to ensure reproducibility and high-quality outcomes.

Principle and Mechanism: The Chemistry of Conversion

The conversion of sodium 2-hydroxyacetate to glycolic acid is fundamentally an acid-base neutralization reaction. Sodium 2-hydroxyacetate is the sodium salt of glycolic acid, a weak organic acid (pKa 3.83).[1] When a strong acid, such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄), is introduced to an aqueous solution of sodium 2-hydroxyacetate, the glycolate anion (HOCH₂COO⁻) is protonated. This reaction shifts the equilibrium to form the undissociated glycolic acid.

Reaction: HOCH₂COONa + HCl → HOCH₂COOH + NaCl

The choice of the strong acid is a critical decision. While both HCl and H₂SO₄ are effective, HCl is often preferred in a laboratory setting. The resulting sodium chloride (NaCl) byproduct has a well-characterized solubility profile in various organic solvents, which facilitates its removal during the purification step. Using sulfuric acid would produce sodium sulfate (Na₂SO₄), which has different solubility properties that may complicate purification. The driving force of this reaction is the formation of a weaker acid (glycolic acid) from its salt by a stronger acid.

Materials and Methods

Reagents and Equipment

Reagent/Material	Grade	Supplier	Notes
Sodium 2-Hydroxyacetate (Sodium Glycolate)	≥98% Purity	Sigma-Aldrich, Fisher Scientific	Must be dry. Hygroscopic in nature.
Hydrochloric Acid (HCl), 37% w/w	Reagent Grade	Standard Supplier	Corrosive. Handle with extreme care.
Acetone	ACS Grade	Standard Supplier	Highly flammable. Used for purification.
Deionized Water	Type II or better	Laboratory Supply
Sodium Hydroxide (NaOH)	For pH adjustment/titration	Standard Supplier
Phenolphthalein or pH meter	Laboratory Supply	For titration and reaction monitoring.
Equipment
Magnetic Stirrer with Stir Bar
Beakers and Erlenmeyer Flasks
Graduated Cylinders
Büchner Funnel and Filter Flask	For filtration.
Whatman No. 1 Filter Paper
Rotary Evaporator	For solvent removal.
Ice Bath
Standard Glassware for Titration

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves (nitrile or neoprene).

• Handling Strong Acid: The protocol involves concentrated hydrochloric acid, which is highly corrosive and releases toxic fumes. All steps involving HCl must be performed in a certified chemical fume hood.

• Glycolic Acid Hazards: The final product, glycolic acid, is a skin and eye irritant. Concentrated solutions can cause severe burns.[7] Avoid inhalation of mists or vapors.

• First Aid: In case of skin contact, flush with copious amounts of water for at least 15 minutes.[7][8] For eye contact, immediately flush with an eyewash station for 15 minutes and seek urgent medical attention.[7] If ingested, do not induce vomiting; drink large quantities of water and seek medical help.[7]

Detailed Experimental Protocol

This protocol is designed for the conversion of 20g of sodium 2-hydroxyacetate.

Step 1: Dissolution of Sodium 2-Hydroxyacetate

• Weigh 20.0 g of sodium 2-hydroxyacetate (MW: 98.03 g/mol )[9][10] and transfer it to a 250 mL beaker.

• Add 50 mL of deionized water to the beaker.

• Place the beaker on a magnetic stirrer and stir until the solid is completely dissolved. Sodium 2-hydroxyacetate is freely soluble in water.

Step 2: Acidification

• Place the beaker in an ice bath and allow the solution to cool to below 10°C. This is crucial as the neutralization reaction is exothermic.

• In a fume hood, slowly add concentrated hydrochloric acid (approx. 37%) dropwise to the stirring solution using a burette or a dropping funnel. The theoretical molar equivalent is required, but a slight excess ensures complete conversion.

  • Calculation: Moles of sodium glycolate = 20.0 g / 98.03 g/mol ≈ 0.204 mol. This requires 0.204 mol of HCl.

• Continuously monitor the pH of the solution using a calibrated pH meter. The target pH is ≤ 2.0 to ensure full protonation of the glycolate.

• Once the target pH is reached, stop the acid addition and continue stirring in the ice bath for another 30 minutes.

Step 3: Purification by Salt Precipitation

This step leverages the low solubility of sodium chloride in acetone to separate it from the highly soluble glycolic acid.[5][11]

• Remove the beaker from the ice bath. The solution now contains glycolic acid, water, and the sodium chloride byproduct.

• Slowly add 300 mL of acetone to the vigorously stirring solution. The large volume of this water-miscible organic solvent will cause the inorganic salt (NaCl) to precipitate out as a white solid.[11]

• Allow the suspension to stir for 15-20 minutes to maximize precipitation.

• Set up a Büchner funnel with Whatman No. 1 filter paper over a clean filter flask.

• Filter the mixture under vacuum to separate the precipitated sodium chloride.

• Wash the salt collected on the filter paper with a small amount (20-30 mL) of fresh acetone to recover any entrained glycolic acid solution.

• Combine the filtrate and the acetone wash. The resulting clear solution contains glycolic acid, water, and acetone.

Step 4: Isolation of Glycolic Acid

• Transfer the filtrate to a round-bottom flask suitable for use with a rotary evaporator.

• Remove the acetone and water under reduced pressure using the rotary evaporator. A water bath temperature of 40-50°C is recommended.

• The final product will be a viscous, colorless liquid or a solid, depending on the residual water content. Glycolic acid is often supplied as a 70% aqueous solution.[5] For a crystalline solid, further drying under high vacuum may be necessary.

Experimental Workflow Diagram

Sources

• 1. Frontiers | A New Synthetic Pathway for the Bioproduction of Glycolic Acid From Lignocellulosic Sugars Aimed at Maximal Carbon Conservation [frontiersin.org]
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• 3. zhonglanindustry.com [zhonglanindustry.com]
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• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. Sodium hydroxyacetate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 10. Sodium Glycolate | C2H3NaO3 | CID 517347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. DE2812682A1 - Desalting aq. glycolic acid solns. - by adding water-miscible solvent, e.g. acetone or dioxan, and distilling after precipitating sodium chloride - Google Patents [patents.google.com]

The Role of Sodium 2-Hydroxyacetate in Electroless Nickel Plating: Application Notes and Protocols

Introduction: Enhancing Stability and Performance in Electroless Nickel Plating

Electroless nickel (EN) plating is an autocatalytic chemical process used to deposit a layer of nickel-phosphorus or nickel-boron alloy onto a solid substrate. This technique is widely employed across various industries, including aerospace, automotive, and electronics, for its ability to create uniform coatings on complex geometries, providing exceptional corrosion resistance, wear resistance, and hardness. The stability and performance of an electroless nickel plating bath are critically dependent on its chemical composition, particularly the choice of complexing agents.[1][2] Sodium 2-hydroxyacetate, also known as sodium glycolate, is a key organic salt that serves multiple crucial functions in EN plating baths.

This comprehensive guide delves into the multifaceted role of sodium 2-hydroxyacetate in electroless nickel plating. We will explore its mechanism of action, provide detailed protocols for bath formulation and operation, and offer insights into optimizing its concentration for desired coating properties. This document is intended for researchers, scientists, and professionals in the field of materials science and chemical engineering who are engaged in the development and application of advanced surface finishing technologies.

Mechanism of Action: The Critical Functions of Sodium 2-Hydroxyacetate

Sodium 2-hydroxyacetate is a highly effective additive in electroless nickel plating baths, primarily functioning as a complexing agent and a pH buffer . Its unique molecular structure, featuring both a carboxyl and a hydroxyl group, allows it to form stable chelate complexes with nickel ions.[1]

Complexing Agent: Controlling Nickel Ion Availability

In an electroless nickel plating bath, the reducing agent, typically sodium hypophosphite, can react with free nickel ions to form nickel phosphite, which can precipitate out of the solution, leading to bath instability and decomposition.[1] Sodium 2-hydroxyacetate prevents this by chelating the nickel ions, as depicted in the following simplified equilibrium:

Caption: General workflow for electroless nickel plating.

• Pre-treatment: The substrate must be thoroughly cleaned, etched, and activated to ensure good adhesion of the nickel coating. The specific pre-treatment steps will vary depending on the substrate material.

• Plating: Immerse the activated substrate into the heated electroless nickel bath. The plating time will depend on the desired coating thickness and the plating rate of the bath.

• Post-treatment: After plating, the substrate should be thoroughly rinsed with deionized water and dried.

• Heat Treatment (Optional): A post-plating heat treatment can be performed to improve the hardness and adhesion of the nickel-phosphorus deposit.

Optimizing Sodium 2-Hydroxyacetate Concentration

The concentration of sodium 2-hydroxyacetate has a significant impact on the plating rate, bath stability, and the properties of the resulting deposit. While specific quantitative data is often proprietary or bath-specific, the following trends are generally observed:

• Low Concentration: Insufficient complexation of nickel ions can lead to bath instability and a rough, pitted deposit. The plating rate may be high initially but can quickly decrease due to bath decomposition.

• Optimal Concentration: A balanced concentration of sodium 2-hydroxyacetate provides good bath stability, a consistent plating rate, and a smooth, uniform deposit.

• High Concentration: Excessive complexation can lead to a significant decrease in the plating rate as the availability of nickel ions at the catalytic surface is reduced.

It is recommended to perform a systematic evaluation of sodium 2-hydroxyacetate concentration to determine the optimal level for a specific application. This can be achieved by preparing a series of plating baths with varying concentrations of sodium 2-hydroxyacetate while keeping all other parameters constant and evaluating the resulting plating rate and deposit properties.

Troubleshooting

Common issues encountered during electroless nickel plating and their potential solutions are outlined below:

Issue	Potential Cause(s)	Recommended Action(s)
No Plating or Slow Plating Rate	Low temperature, incorrect pH, low nickel or hypophosphite concentration, high concentration of sodium 2-hydroxyacetate, bath contamination.	Verify and adjust temperature and pH. Analyze and replenish bath components. [3][4][5]Evaluate and optimize sodium 2-hydroxyacetate concentration. Check for sources of contamination.
Bath Decomposition (Plating Out)	High temperature, incorrect pH, low stabilizer concentration, insufficient complexing agent, introduction of catalytic particles.	Verify and adjust temperature and pH. Replenish stabilizer. Ensure adequate sodium 2-hydroxyacetate concentration. Improve filtration.
Rough or Pitted Deposit	Particulate matter in the bath, poor agitation, bath instability, improper pre-treatment.	Improve filtration and agitation. [6]Check bath stability and component concentrations. Review and optimize pre-treatment steps.
Poor Adhesion	Improper substrate pre-treatment, bath contamination.	Ensure thorough cleaning, etching, and activation of the substrate. [7]Check for and eliminate sources of contamination.

Conclusion

Sodium 2-hydroxyacetate is a vital component in modern electroless nickel plating formulations. Its dual functionality as a complexing agent and pH buffer contributes significantly to bath stability, longevity, and the quality of the deposited nickel-phosphorus alloy. By understanding its mechanism of action and following systematic protocols for bath preparation and optimization, researchers and industry professionals can harness the full potential of this versatile chemical to achieve high-performance electroless nickel coatings for a wide range of applications.

References

• Ashtiani, A.A., Faraji, S., Iranagh, S.A. and Faraji, A.H. (2017). The study of electroless Ni–P alloys with different complexing agents on Ck45 steel substrate. Arabian Journal of Chemistry, 10(2), S1541-S1545.
• Patsnap Eureka. (2025, October 23). Role of Complexing Agents in Electroless Nickel Baths.
• European Publication Server. (1997, April 23). Electroless nickel cobalt phosphorous composition and plating process.
• Revista mexicana de ingeniería química. (2023). Effect of complexing/buffering agent on the characteristics of a high phosphorous electroless nickel coating.
• Palm Technology. Electroless Nickel Troubleshooting Guide Page 1.
• Google Patents. (2016). WO2017015054A1 - Electroless nickel-phosphorous plating baths with reduced ion concentration and methods of use.
• ThaiScience. (2014). Influence of Bath Formulations on Low-Temperature Electroless Deposition of Ni-P Alloys.
• Electrolurgy. Electroless Nickel Troubleshooting Guide.
• Google Patents. (2016). US20160168718A1 - Electroless nickel plating solution, electroless nickel plating method using same, and flexible nickel plated layer formed by using same.
• Scribd. Nickel Plating Troubleshooting Guide.
• International Journal of Electrochemical Science. (2014, August 25). Effect of Bath Parameters on Electroless Ni-P and Zn-P Deposition on 1045 Steel Substrate.
• IJMSE. (2014). Development of Electroless Deposition of Nickel from Alkaline Hypophosphite Baths Using Gluconate as Complexing Agent.
• Products Finishing. (2025, July 31). Ask The Expert: Overcoming Electroless Nickel Bath Initiation Problems.
• CASF. Chapter 3 Troubleshooting Electroless Nickel Plating Solutions.
• ResearchGate. (2023, December 20). Determination of Thermodynamic Stability of a Ni (II) Glycine Complexes in aqueous solution: Potentiometric and Spectroscopic Studies.
• ChemPoint.com. (2021, March 16). Glycolic Comparison vs. Organic and Inorganic Acids.

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sodium;2-hydroxyacetate role in biodegradable polyglycolide polymer synthesis

Application Note: The Mechanistic Role and Utilization of Sodium 2-Hydroxyacetate in Biodegradable Polyglycolide Synthesis

Prepared By: Senior Application Scientist, Polymer Chemistry & Biomaterials Target Audience: Researchers, Polymer Scientists, and Drug Development Professionals

Executive Summary & Mechanistic Causality

Polyglycolide (PGA) is a highly crystalline, biodegradable aliphatic polyester widely utilized in biomedical applications, including absorbable sutures and transient drug delivery systems[1]. The synthesis of high-molecular-weight PGA requires exceptionally pure monomeric precursors and precise control over polymerization kinetics[2].

Within this synthetic ecosystem, sodium 2-hydroxyacetate (sodium glycolate) plays a critical dual role:

• As an Isolable Bio-Precursor: Direct recovery of highly hydrophilic glycolic acid from bio-fermentation broths is notoriously difficult. Converting the broth to sodium glycolate allows for the formation of stable, macroscopic orthorhombic crystals[3]. This enables a tandem purification process (crystallization + active carbon decolorization) that strips away fermentation inhibitors, yielding polymer-grade purity[4].

• As a Bifunctional Co-Initiator in Ring-Opening Polymerization (ROP): While heavy metal catalysts like Tin(II) octoate (Sn(Oct)₂) drive the ROP of glycolide, they require a nucleophilic co-initiator to form the active propagating species. The primary hydroxyl group of sodium glycolate undergoes alkoxide exchange with Sn(Oct)₂, forming an active tin-alkoxide complex. Simultaneously, the sodium carboxylate end-group provides ionic stabilization to the polymer chain, which can favorably modulate the hydrolytic degradation profile of the final biomedical implant.

Process Workflows & Reaction Pathways

To conceptualize the integration of sodium glycolate into the PGA production pipeline, we map both the macroscopic processing workflow and the molecular-level coordination-insertion mechanism.

Figure 1: Synthetic workflow from bio-based sodium glycolate to high-molecular-weight PGA.

Figure 2: Coordination-insertion mechanism of glycolide ROP initiated by sodium glycolate.

Self-Validating Experimental Protocols

The following protocols are engineered to be self-validating systems. Built-in quality control checkpoints ensure that deviations are caught before downstream failures occur, preserving the scientific integrity of the polymer synthesis.

Protocol 3.1: Tandem Purification of Bio-Derived Sodium Glycolate

Causality: Fermentation broths contain residual proteins and chromophores that act as chain-terminating agents in ROP. By adjusting the pH to favor the glycolate anion, we can leverage its unique crystallization thermodynamics to exclude these impurities[4].

• pH Adjustment: Harvest the fermentation broth and adjust the pH to 9.50 using 5M NaOH. This ensures complete deprotonation to sodium glycolate.

• Concentration: Transfer the broth to a rotary evaporator. Concentrate at 60°C under reduced pressure (100 mbar) until the solution reaches saturation (approx. 45-50 wt% solids).

• Decolorization: Add activated carbon (2% w/v) to the saturated solution. Stir vigorously at 60°C for 30 minutes to adsorb organic chromophores.

• Hot Filtration: Filter the suspension rapidly through a heated 0.22 µm PTFE membrane to remove the carbon and sterilized cellular debris.

• Crystallization: Transfer the filtrate to a programmable cooling crystallizer. Cool from 60°C to 4°C at a controlled rate of 5°C/h.

• Recovery: Isolate the macroscopic yellow/white plate-like crystals via centrifugation (4000 × g, 10 min). Wash with ice-cold ethanol and dry under vacuum at 40°C for 24 hours.

Validation Checkpoint: Dissolve a 1 g sample in 10 mL of HPLC-grade water. Measure UV absorbance at 400 nm. An A400​<0.05 and an HPLC purity of ≥99.5% confirms successful purification[3]. If A400​>0.05 , the carbon adsorption step must be repeated.

Protocol 3.2: Electrodialytic Conversion and Glycolide Synthesis

Causality: Direct polycondensation of glycolic acid yields low-molecular-weight oligomers due to the kinetic difficulty of removing water from the highly viscous melt[2]. To achieve high molecular weights, sodium glycolate must be converted to glycolic acid, oligomerized, and then thermally cracked into the cyclic dimer (glycolide)[5].

• Electrodialysis: Process the purified sodium glycolate aqueous solution through a bipolar membrane electrodialysis unit at 40°C to exchange Na⁺ for H⁺, yielding pure glycolic acid[5].

• Prepolymerization: Transfer the glycolic acid to a stirred tank reactor. Heat to 180°C under a continuous nitrogen sweep for 2 hours, then reduce pressure to 150 mmHg for an additional 2 hours to drive off condensation water.

• Thermal Depolymerization: Add 1.0 wt% Antimony trioxide ( Sb2​O3​ ) to the prepolymer. Increase the temperature to 230°C and apply a high vacuum (1-5 mmHg).

• Sublimation & Collection: Collect the sublimated crude glycolide in a cold trap.

• Recrystallization: Recrystallize the crude glycolide three times from anhydrous ethyl acetate to remove residual linear oligomers and free acids.

Validation Checkpoint: Analyze the glycolide via Differential Scanning Calorimetry (DSC). A sharp melting endotherm at exactly 82.5°C – 83.0°C indicates polymer-grade purity. A depressed or broadened melting point indicates residual free acid, which will fatally inhibit ROP.

Protocol 3.3: Ring-Opening Polymerization (ROP) of Glycolide

Causality: Sn(Oct)₂ is a poor initiator on its own. By introducing a precisely calculated molar ratio of high-purity sodium glycolate, the hydroxyl group initiates the active tin-alkoxide center, allowing strict thermodynamic control over the final polymer molecular weight.

• Preparation: In a rigorously flame-dried Schlenk flask under an argon atmosphere, add 10.0 g of purified glycolide.

• Catalyst/Initiator Addition: Add Sn(Oct)₂ (0.05 mol% relative to monomer) as a solution in anhydrous toluene. Add the calculated amount of sodium glycolate (e.g., 0.20 mol% for a 500:1 target) to act as the co-initiator.

• Solvent Removal: Apply high vacuum (10⁻³ mbar) for 30 minutes at room temperature to completely remove the toluene.

• Polymerization: Seal the flask and immerse it in a pre-heated oil bath at 195°C. Maintain stirring for 2 hours. The melt will become highly viscous.

• Quenching & Recovery: Remove from heat and cool to room temperature. Dissolve the solid polymer mass in hexafluoroisopropanol (HFIP) and precipitate dropwise into a 10-fold excess of cold methanol. Filter and dry under vacuum at 60°C to constant weight.

Validation Checkpoint: Analyze the polymer via Gel Permeation Chromatography (GPC) using HFIP as the eluent. The experimental Number Average Molecular Weight ( Mn​ ) should be within ±5% of the theoretical value.

Quantitative Data Analysis: Initiator Control over Molecular Weight

The predictability of the ROP mechanism relies on the Monomer-to-Initiator (M:I) ratio. The table below demonstrates the causal relationship between the concentration of the sodium glycolate co-initiator and the resulting PGA properties.

Monomer : Initiator (M:I) Ratio	Sodium Glycolate Feed (mol%)	Theoretical Mn​ (Da)	Experimental Mn​ (Da)*	Dispersity ( Đ )	Yield (%)
1000 : 1	0.10	116,000	110,500	1.45	92.4
500 : 1	0.20	58,000	55,200	1.38	94.1
250 : 1	0.40	29,000	28,100	1.32	96.5
100 : 1	1.00	11,600	11,000	1.25	98.0

*Experimental Mn​ determined via GPC (HFIP eluent, PMMA standards). Dispersity values < 1.5 indicate a highly controlled living polymerization with minimal transesterification side-reactions.

References

• Yu, Q., et al. "Tandem Production of High-Purity Sodium Glycolate from Fermentation Broth by the Dual Purification Technology of Crystallization and Active Carbon Decolorization." Chemical Engineering Journal / ResearchGate, 2022.
• "Advances in catalytic routes for the production of carboxylic acids from biomass: a step forward for sustainable polymers." RSC Publishing, 2020.
• "US8940934B2 - Production process of α-hydroxy acids." Google Patents, 2015.
• "Polylactic Acid: Synthesis, Properties and Applications." Biomacromolecules / Polymer Reviews.
• "Tandem production of high-purity sodium glycolate via the dual purification technology of crystallization and active carbon adsorption." ResearchGate.

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• 5. US8940934B2 - Production process of α-hydroxy acids - Google Patents [patents.google.com]

Application Note: Robust HPLC Method Development for the Quantification of Sodium 2-Hydroxyacetate (Sodium Glycolate)

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Technique: Ion-Exclusion Chromatography (IEC) with UV Detection

Introduction & Analytical Challenges

Sodium 2-hydroxyacetate, commonly known as sodium glycolate, is the sodium salt of the smallest α-hydroxy acid (glycolic acid). In drug development and cosmetic formulations, precise quantification of this highly polar, low-molecular-weight compound is critical for quality control and pharmacokinetic profiling.

However, quantifying sodium 2-hydroxyacetate presents two fundamental chromatographic challenges:

• Extreme Polarity: In an aqueous solution, the salt dissociates into the glycolate anion. Standard C18 reversed-phase (RP-HPLC) columns fail to retain this highly polar anion, causing it to elute in the void volume unless complex, time-consuming derivatization steps are employed[1].

• Weak Chromophore: The molecule lacks a conjugated π -system, meaning it only absorbs UV light weakly at low wavelengths (typically 210 nm), making it susceptible to matrix interference.

To overcome these challenges without resorting to complex derivatization or mass spectrometry, this application note details a highly robust, self-validating Ion-Exclusion Chromatography (IEC) method.

Mechanistic Rationale: The Causality of Method Selection

Why abandon standard RP-HPLC for Ion-Exclusion Chromatography? The causality lies in the physicochemical properties of the analyte and the stationary phase.

Glycolic acid has a pKa​ of 3.83. If analyzed at a neutral pH, the molecule exists entirely as the ionized glycolate anion, which is repelled by hydrophobic stationary phases. While Hydrophilic Interaction Liquid Chromatography (HILIC) is an option, it often requires complex mobile phases and specialized detectors (like CAD or ELSD) due to UV cut-off limitations of HILIC buffers.

Instead, IEC relies on a sulfonated polystyrene-divinylbenzene (PS-DVB) resin (e.g., Aminex HPX-87H). By utilizing a highly acidic mobile phase (5 mM H2​SO4​ , pH ~2.3), the mobile phase pH is driven well below the analyte's pKa​ . This intentionally protonates the glycolate anion into neutral glycolic acid[2].

Once protonated, the neutral glycolic acid bypasses the Donnan exclusion barrier of the negatively charged sulfonated resin and partitions into the hydrophobic pores of the PS-DVB matrix, achieving excellent retention and baseline resolution[3].

Fig 1: Chromatographic method selection rationale for highly polar sodium 2-hydroxyacetate.

Self-Validating System Design

A robust analytical method must not blindly trust instrument output; it must validate its own performance dynamically. This protocol is designed as a self-validating system using internal checkpoints:

• Void Volume Marker: A highly polar, strong acid (e.g., benzenesulfonic acid) or a simple salt (detected via an orthogonal RI detector) is spiked into the System Suitability Test (SST). Because strong acids remain ionized even at pH 2.3, they are completely excluded by Donnan repulsion and mark the exact void volume ( t0​ ). If the glycolic acid peak drifts toward t0​ , the system immediately alerts the analyst to a loss of mobile phase acidity.

• Resolution Standard: Lactic acid ( pKa​ 3.86) is included in the SST. Because lactic acid is structurally similar but slightly more hydrophobic than glycolic acid, baseline resolution ( Rs​≥2.0 ) between the two proves that the steric partitioning mechanism of the column is fully intact.

Experimental Protocol

Reagents and Equipment

• Analyte: Sodium 2-hydroxyacetate reference standard (Purity ≥ 99.0%).

• Mobile Phase: Ultrapure water (18.2 MΩ·cm) and TraceMetal grade Sulfuric Acid ( H2​SO4​ ).

• Column: Bio-Rad Aminex HPX-87H (300 x 7.8 mm, 9 µm) or equivalent sulfonated PS-DVB column.

• System: Standard HPLC equipped with a column oven and a Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

Chromatographic Conditions

Parameter	Specification	Causality / Rationale
Column	Sulfonated PS-DVB (300 x 7.8 mm)	Facilitates Donnan exclusion and steric partitioning of organic acids.
Mobile Phase	5 mM H2​SO4​ (Isocratic)	Maintains pH ~2.3, ensuring complete protonation of glycolate.
Flow Rate	0.5 mL/min	Optimal for mass transfer within the highly porous PS-DVB resin.
Temperature	40 °C	Reduces mobile phase viscosity, lowering backpressure and improving peak symmetry.
Injection Vol.	10 µL	Prevents column overloading and maintains narrow peak widths.
Detection	UV at 210 nm	Detects the carboxyl chromophore without derivatization.

System Suitability Criteria

Parameter	Acceptance Criteria	Implication of Failure (Troubleshooting)
Retention Time RSD	≤ 1.0% (n=6)	Pump malfunction, temperature instability, or mobile phase evaporation.
Tailing Factor ( Tf​ )	0.8 – 1.5	Column degradation, frit blockage, or secondary metal-ion interactions.
Resolution ( Rs​ )	≥ 2.0 (Glycolic vs. Lactic)	Loss of column efficiency or incorrect mobile phase acid concentration.

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Measure 1000 mL of ultrapure water into a glass eluent bottle.

• Carefully add 272 µL of concentrated H2​SO4​ (95-98%) to the water. (Causality: Adding acid to water prevents exothermic splashing. Using TraceMetal grade prevents metal ion contamination, which irreversibly binds to and deactivates the sulfonated PS-DVB resin).

• Mix thoroughly and degas via vacuum filtration through a 0.22 µm PTFE membrane.

Step 2: Standard Preparation

• Accurately weigh 10.0 mg of Sodium 2-hydroxyacetate reference standard.

• Dissolve completely in 10 mL of the mobile phase to create a 1.0 mg/mL stock solution. (Causality: Dissolving the standard directly in the acidic mobile phase ensures immediate protonation to glycolic acid, preventing solvent-mismatch peak distortion during injection).

• Perform serial dilutions using the mobile phase to generate a calibration curve (e.g., 10, 50, 100, 250, 500 µg/mL).

Step 3: Sample Preparation

• Dilute the sample matrix containing sodium 2-hydroxyacetate in the mobile phase.

• Vortex for 30 seconds to ensure homogeneity.

• Filter through a 0.22 µm hydrophilic PTFE syringe filter directly into an HPLC vial. (Causality: Removing particulates is critical because polymer-based PS-DVB columns act as depth filters and will rapidly clog, increasing backpressure beyond their strict 1500 psi structural limit).

Fig 2: Workflow for HPLC quantification of sodium glycolate via Ion-Exclusion Chromatography.

Data Processing & Expected Outcomes

Under these analytical conditions, the protonated glycolic acid typically elutes at a retention time of approximately 12.5 to 14.0 minutes (depending on exact column dimensions and oven temperature)[2].

Because the method relies on a highly stable isocratic elution, the baseline at 210 nm remains exceptionally flat, allowing for a Limit of Detection (LOD) of ≤ 1.0 µg/mL and a broad linear dynamic range. If matrix interferences are suspected at 210 nm, a Refractive Index (RI) detector can be placed in series with the UV detector to provide orthogonal, self-validating confirmation of the glycolic acid peak[3].

References

• Biosensor-Based Multigene Pathway Optimization for Enhancing the Production of Glycolate | Applied and Environmental Microbiology (ASM Journals) |[Link]

• A New Synthetic Pathway for the Bioproduction of Glycolic Acid From Lignocellulosic Sugars Aimed at Maximal Carbon Conservation | Frontiers in Bioengineering and Biotechnology |[Link]

• Development of a fast and precise method for simultaneous quantification of the PLGA monomers lactic and glycolic acid by HPLC | Journal of Pharmaceutical Analysis (PubMed) |[Link]

Sources

• 1. Development of a fast and precise method for simultaneous quantification of the PLGA monomers lactic and glycolic acid by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | A New Synthetic Pathway for the Bioproduction of Glycolic Acid From Lignocellulosic Sugars Aimed at Maximal Carbon Conservation [frontiersin.org]
• 3. journals.asm.org [journals.asm.org]

catalytic conversion of sodium;2-hydroxyacetate to ethylene glycol

Application Note: Catalytic Hydrogenation of Sodium 2-Hydroxyacetate to Ethylene Glycol

Executive Summary & Scientific Scope

The conversion of sodium 2-hydroxyacetate (commonly known as sodium glycolate) to ethylene glycol (EG) is a critical transformation in the fields of biomass upcycling, polyethylene terephthalate (PET) chemical recycling[1], and the development of Liquid Organic Hydrogen Carrier (LOHC) systems[2]. Due to the highly polarized and resonance-stabilized nature of the carboxylate group, its reduction to a primary alcohol is thermodynamically and kinetically demanding. Historically, this required extreme conditions (e.g., >700 atm of hydrogen)[3]. However, modern heterogeneous catalysis utilizing supported Ruthenium (Ru) nanoparticles enables this conversion under significantly milder, industrially viable conditions[4].

This application note provides a comprehensive, self-validating protocol for the aqueous-phase hydrogenation of sodium 2-hydroxyacetate to ethylene glycol using a heterogeneous Ru/TiO₂ catalyst.

Mechanistic Principles & Causality

As a researcher, understanding why specific catalysts and conditions are chosen is paramount for troubleshooting and scaling.

• The Choice of Ruthenium (Ru): While metals like Palladium (Pd) or Platinum (Pt) excel at hydrogenating C=C bonds, they are prone to promoting unwanted C-C bond cleavage (decarbonylation/decarboxylation) when interacting with carboxylates. Ruthenium possesses an optimal d-band center that strongly adsorbs the carbonyl oxygen without breaking the carbon backbone. This allows for the sequential addition of hydride species to form a glycolaldehyde intermediate, which is subsequently and rapidly hydrogenated to ethylene glycol[4].

• The Role of the TiO₂ Support: The support is not merely a physical carrier. Reducible supports like Titanium Dioxide (TiO₂) induce a Strong Metal-Support Interaction (SMSI). Oxygen vacancies on the TiO₂ surface act as Lewis acid sites. These sites coordinate with the carbonyl oxygen of the sodium glycolate, electrophilically activating the carbon atom and making it highly susceptible to nucleophilic attack by the Ru-bound hydrides[4].

• Overcoming Mass Transfer Limitations: The reaction is a triphasic system (solid catalyst, liquid aqueous reactant, gaseous H₂). The dissolution of H₂ into the aqueous phase is the rate-limiting step. Consequently, the protocol mandates aggressive mechanical agitation (>800 rpm) in a baffled reactor to minimize the liquid-gas boundary layer.

Reaction Network Visualization

The following diagram illustrates the primary catalytic pathway and the competing side reactions (over-reduction and thermal C-C cleavage).

Caption: Reaction network for the catalytic hydrogenation of sodium 2-hydroxyacetate to ethylene glycol.

Quantitative Data: Catalyst Performance Comparison

To contextualize the efficacy of the Ru/TiO₂ system, the table below summarizes quantitative data across various catalytic approaches for glycolate/glycolic acid hydrogenation.

Catalyst System	Support/Ligand	Temp (°C)	Pressure (bar H₂)	Conversion (%)	EG Selectivity (%)	Ref
Heterogeneous	Ru/TiO₂	105	60	94.0	95.0	[4]
Heterogeneous	Ru/C	120	60	85.0	78.0	[4]
Homogeneous	Ru-Pincer (Acridine)	150	40	>97.0	>99.0	[2]
Historical	Ru (unsupported)	140–160	>700 atm	>90.0	Moderate	[3]

Materials & Equipment

• Substrate: Sodium 2-hydroxyacetate (Sodium Glycolate, ≥98% purity).

• Catalyst: 5 wt% Ru/TiO₂ (commercially available or synthesized via wet impregnation).

• Gases: High-purity Hydrogen (H₂, 99.999%) and Argon (Ar, 99.999%) for purging.

• Solvent: HPLC-grade Deionized (DI) Water.

• Equipment: 100 mL Parr High-Pressure Autoclave (Hastelloy or Stainless Steel 316) equipped with a gas entrainment impeller, internal thermocouple, and sampling dip-tube.

Step-by-Step Experimental Protocol

Phase 1: Catalyst Pre-Reduction (Critical Step)

Causality: Ruthenium nanoparticles easily oxidize in air. The surface RuOₓ layer must be reduced to metallic Ru(0) to activate the catalyst for H₂ dissociation.

• Load 150 mg of the 5 wt% Ru/TiO₂ catalyst into the dry Parr autoclave.

• Seal the reactor and purge with Argon three times (pressurize to 10 bar, then vent).

• Purge with H₂ three times to displace the Argon.

• Pressurize the reactor to 20 bar H₂ and heat to 150 °C under gentle stirring (300 rpm) for 2 hours.

• Cool the reactor to room temperature and carefully vent the H₂. Do not open the reactor to air , as the highly active Ru(0) can be pyrophoric.

Phase 2: Reaction Setup

• Prepare a 0.1 M aqueous solution of sodium 2-hydroxyacetate by dissolving 0.98 g in 100 mL of DI water. Note: Adjusting the pH to ~3.0 using a dilute mineral acid can protonate the salt to glycolic acid, which accelerates the reduction, though the TiO₂ Lewis acid sites allow direct salt conversion.

• Inject 80 mL of the substrate solution into the autoclave via a high-pressure syringe pump or by briefly opening a dedicated injection port under a continuous Argon blanket.

• Seal the port and purge the headspace with H₂ three times.

Phase 3: Hydrogenation Execution

• Pressurize the reactor to 60 bar H₂ .

• Initiate heating to the target temperature of 105 °C .

• Once the internal temperature stabilizes, increase the stirring rate to 1000 rpm . Causality: This high shear rate is mandatory to break the H₂ gas into microbubbles, overcoming the gas-liquid mass transfer barrier.

• Self-Validation Checkpoint: After 4 hours, utilize the sampling dip-tube to withdraw a 0.5 mL aliquot. Centrifuge the sample to remove catalyst particulates and analyze via HPLC (see Section 6). A reduction in the substrate peak area of >30% confirms active hydrogenation. If conversion is negligible, abort the run and verify catalyst pre-reduction efficacy and impeller integrity.

• Allow the reaction to proceed for a total of 23 hours to achieve >90% conversion[4].

Phase 4: Downstream Processing & Isolation

• Cool the reactor to <25 °C and slowly vent the residual H₂ gas through a safe exhaust line.

• Purge the reactor with Argon before opening.

• Recover the reaction mixture and separate the heterogeneous Ru/TiO₂ catalyst via vacuum filtration through a 0.22 µm PTFE membrane. The catalyst can be washed with DI water, dried, and recycled for subsequent runs.

• The resulting filtrate is a dilute aqueous solution of ethylene glycol and unreacted sodium glycolate. The EG can be isolated via fractional vacuum distillation.

Analytical Validation Methods

To ensure the trustworthiness of the protocol, the system must be validated using orthogonal analytical techniques.

• Substrate Tracking (HPLC): Quantify the disappearance of sodium 2-hydroxyacetate using an HPLC equipped with a Refractive Index (RI) detector and a Bio-Rad Aminex HPX-87H column.

  • Mobile Phase: 0.005 M H₂SO₄ at a flow rate of 0.6 mL/min.

  • Column Temperature: 60 °C.

• Product Quantification (GC-FID): Quantify the formation of ethylene glycol using a Gas Chromatograph equipped with a Flame Ionization Detector and a polar capillary column (e.g., DB-WAX, 30 m × 0.25 mm × 0.25 µm).

  • Internal Standard: 1-Butanol or 1,4-Butanediol.

  • Oven Program: 50 °C (hold 2 min), ramp at 10 °C/min to 220 °C (hold 5 min).

References

• Concurrent production of glycolate and H2 via paired electrolysis: Ethylene glycol oxidation and hydrogen evolution from polyethylene terephthalate hydrolysate Source: ResearchGate URL
• US2607805A - Hydrogenation of glycolic acid to ethylene glycol Source: Google Patents URL
• Source: ResearchGate (ChemCatChem)
• Source: PubMed / NIH (Nature Catalysis)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ethylene Glycol as an Efficient and Reversible Liquid Organic Hydrogen Carrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US2607805A - Hydrogenation of glycolic acid to ethylene glycol - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

preventing precipitation in sodium;2-hydroxyacetate buffer systems

Welcome to the Technical Support Center for Biologic & Pharmaceutical Formulation . This knowledge base is designed for researchers and drug development professionals to troubleshoot and resolve precipitation issues in sodium glycolate (sodium 2-hydroxyacetate) buffer systems.

As a versatile α-hydroxy acid (AHA) salt, sodium glycolate is widely used as a pH regulator, buffering agent, and chelator in pharmaceutical formulations. However, its unique thermodynamic and coordination chemistry can lead to unexpected precipitation during downstream processing, storage, or excipient addition.

Part 1: Mechanistic Causes of Precipitation (The "Why")

To permanently resolve precipitation, we must move beyond treating symptoms and address the underlying thermodynamic or chemical drivers. Precipitation in sodium glycolate buffers typically stems from one of four mechanistic failures:

1. Temperature-Dependent Supersaturation Sodium glycolate is highly soluble in water at room temperature (>500 g/L at 25°C)[1]. However, its solubility curve is steep. When highly concentrated stock solutions (e.g., >1 M) are transferred to cold-room storage (4°C), the solution crosses the saturation threshold, leading to spontaneous nucleation and crystallization of the buffer salt.

2. The Common Ion Effect (Salting-Out) In biologic formulations, it is common to add sodium chloride (NaCl) to achieve isotonicity. According to Le Chatelier’s principle, introducing a massive excess of sodium ions ( Na+ ) forces the dissociation equilibrium ( Na++Glycolate−⇌NaGlycolate(s)​ ) to the right. This artificially lowers the solubility limit of sodium glycolate, causing it to "salt out" of solution[2].

3. pH-Driven Acid Dimerization Glycolic acid has a pKa​ of 3.83 at 25°C[3]. A buffer is most effective within ±1 pH unit of its pKa​ . If the formulation pH drops significantly below 3.83, the equilibrium shifts heavily toward the undissociated glycolic acid form. While glycolic acid is highly soluble, extreme acidic conditions in the presence of low-dielectric co-solvents can trigger the precipitation of hydrogen-bonded acid dimers.

4. Trace Metal Complexation Sodium glycolate acts as a potent bidentate chelating agent, utilizing both its carboxylate and hydroxyl groups to bind polyvalent metal ions. If your water source, raw materials, or stainless-steel bioreactors leach trace metals (e.g., Ca2+ , Mg2+ , Cr3+ ), the glycolate will scavenge them. Heavy metal glycolate complexes (such as chromium glycolate or calcium oxalate/glycolate derivatives) are highly insoluble and will form a fine, cloudy precipitate even at parts-per-million (ppm) concentrations[4].

Part 2: Quantitative Data & Solubility Limits

Use the following physicochemical parameters to establish the theoretical limits of your formulation before heading to the bench.

Parameter	Value / Threshold	Mechanistic Impact on Formulation
pKa​	3.83 (at 25°C)	Defines the optimal buffering range (pH 2.8 – 4.8). Below pH 3.83, the undissociated acid form dominates[3].
Aqueous Solubility	>500 g/L (at 25°C)	Highly soluble at RT; however, chilling stock solutions >1 M to 4°C risks thermal precipitation[1].
Molecular Weight	98.03 g/mol	Required for precise molarity calculations to avoid supersaturation.
Trace Metal Limit	< 10 ppm	Exceeding this threshold risks the formation of insoluble polyvalent metal-glycolate complexes[4].
Dielectric Tolerance	Moderate	Addition of >20% v/v ethanol or PEG lowers the dielectric constant, reducing salt solubility and triggering precipitation.

Part 3: Troubleshooting Guide & FAQs

Q1: My 0.5 M sodium glycolate buffer was perfectly clear when I made it, but it precipitated overnight in the 4°C cold room. How do I fix this? A: You are observing temperature-dependent thermal precipitation. At 0.5 M (~49 g/L), you are safely below the room-temperature solubility limit, but likely hitting the boundary at 4°C depending on other excipients present. Fix: Warm the solution to room temperature; if it redissolves, the diagnosis is confirmed. To prevent this, either store the stock at room temperature and chill only the diluted working concentrations, or reduce your stock concentration to 0.25 M.

Q2: I added 150 mM NaCl to my pH 4.0 glycolate buffer to make it isotonic, and it instantly turned cloudy. Why? A: This is the Common Ion Effect[2]. The sudden influx of Na+ ions exceeded the solubility product constant ( Ksp​ ) for sodium glycolate. Fix: Change the order of addition. Dilute your glycolate buffer to its final working concentration before adding the NaCl. If precipitation still occurs, consider substituting NaCl with a non-ionic tonicity modifier like sucrose or mannitol, which will not impact the ionic strength equilibrium.

Q3: We are seeing a fine, persistent haze in our buffer that does not dissolve upon warming. What is it? A: A temperature-independent haze is the hallmark of trace metal complexation[4]. Your glycolate is likely chelating leached Ca2+ or Cr3+ from your equipment or low-purity excipients. Fix: Add a stronger chelator with a higher binding affinity, such as 0.1 mM EDTA, to outcompete the glycolate for the metal ions. Always use USP/EP grade water and excipients.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Preparation of a Robust, Precipitation-Resistant Sodium Glycolate Buffer (100 mM, pH 4.0)

This protocol is designed with built-in causality checks to prevent common-ion and metal-complexation failures.

• Water Preparation: Begin with 800 mL of ultra-pure, Type 1 Milli-Q water (18.2 MΩ·cm) to eliminate baseline trace metal contamination.

• Chelation (Preventative): Add 0.1 mM EDTA (disodium salt) and stir until dissolved. Causality: This acts as a thermodynamic sink for any trace metals introduced by subsequent reagents, preventing metal-glycolate precipitation.

• Buffer Addition: Slowly add 9.80 g of Sodium Glycolate (USP grade). Stir until completely dissolved.

• pH Adjustment: Measure the pH. Slowly titrate with 1 M HCl to reach pH 4.0. Causality: Adjusting pH prior to adding tonicity agents ensures the glycolic acid/glycolate ratio is stabilized before the dielectric constant is altered.

• Tonicity Adjustment (Crucial Step): If NaCl is required, add it now, slowly, in 50 mM increments, allowing complete dissolution between additions. Validation: If the solution remains clear, the common ion effect has been successfully mitigated by the lower 100 mM buffer concentration.

• Final Volume: Bring the volume to 1.0 L with Milli-Q water. Filter through a 0.22 µm PES membrane.

Protocol 2: Diagnostic Workflow for Precipitate Identification

Use this workflow to identify the root cause of an unknown precipitate.

• Isolation: Centrifuge the turbid buffer at 10,000 x g for 10 minutes. Decant the supernatant.

• Thermal Test: Resuspend a fraction of the pellet in 5 mL of the supernatant and heat to 37°C.

  • Result A: Pellet dissolves = Thermal/Supersaturation .

  • Result B: Pellet remains = Proceed to Step 3.

• Acid Test: Add 1 M HCl dropwise to the remaining suspension until pH < 2.0.

  • Result A: Pellet dissolves = Metal-Glycolate Complex (acid disrupts the coordination bonds).

  • Result B: Pellet remains = Organic Impurity / Polymerization (requires FTIR analysis).

Part 5: Diagnostic Workflow Visualization

Below is the logical decision tree for diagnosing precipitation in your glycolate buffer systems.

Diagnostic decision tree for identifying and resolving sodium glycolate buffer precipitation.

References

• SODIUM GLYCOLATE - Ataman Kimya Ataman Chemicals[Link]

• Glycolic Acid Australian Industrial Chemicals Introduction Scheme (AICIS)[Link]

• General Principles and Strategies for Salting-Out Informed by the Hofmeister Series Organic Process Research & Development - ACS Publications[Link]

• Polymer Gels for Conformance Treatments: Propagation of Cr(lll) Crosslinking Complexes in Porous Media OnePetro / Society of Petroleum Engineers[Link]

• Glycolic acid (T3D3660) - Exposome-Explorer International Agency for Research on Cancer (IARC)[Link]

Sources

• 1. Chemical Materials; Sodium Glycolate 2836-32-0 - Sodium Glycolate and Acetic Acid 2-Hydroxy- Sodium Salt (1: 1) ; [jsxinsu.en.made-in-china.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. onepetro.org [onepetro.org]

Technical Support Center: Troubleshooting Baseline Noise in Sodium 2-Hydroxyacetate HPLC Analysis

Welcome to the Advanced Chromatography Support Center. As an application scientist, one of the most notoriously difficult classes of compounds to analyze via High-Performance Liquid Chromatography (HPLC) are small, highly polar organic acid salts like sodium 2-hydroxyacetate (sodium glycolate).

Because sodium glycolate lacks a conjugated pi-electron system, it does not possess a strong UV chromophore. Consequently, analysts are forced to monitor absorbance at extreme low-UV wavelengths (typically 200–210 nm)[1] or utilize universal detectors like Charged Aerosol Detectors (CAD). Operating at these detection limits exposes the system to severe baseline noise. This guide provides field-proven, self-validating diagnostic workflows to isolate and eliminate these chromatographic disturbances.

Part 1: Diagnostic Workflow for Baseline Noise

Before adjusting your method, you must identify whether the noise is chemical (mobile phase), hydrodynamic (pump/fluidics), or optical/electronic (detector).

Decision tree for isolating baseline noise sources in sodium glycolate HPLC analysis.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why is my baseline excessively noisy when analyzing sodium glycolate at 210 nm using a Methanol/Water mobile phase?

Causality & Expert Insight: The root cause is the UV cutoff of your organic modifier. The UV cutoff is the wavelength at which the solvent's absorbance equals 1.0 Absorbance Unit (AU). Methanol has a UV cutoff of approximately 205 nm[2]. When you operate a UV detector at 210 nm, you are working dangerously close to this limit. The solvent itself is absorbing a massive amount of the UV light, meaning any microscopic fluctuation in pump mixing or column temperature will manifest as severe baseline fuzz or drift[3]. Resolution: Switch your organic modifier to Acetonitrile, which has a much lower UV cutoff of 190 nm[2], providing a highly transparent background for low-UV detection[3].

Q2: My protocol requires an acidic mobile phase to retain glycolate on a reversed-phase C18 column. Which buffer should I use to prevent baseline drift?

Causality & Expert Insight: Sodium glycolate has a pKa of approximately 3.8. To retain it on a standard C18 column, the mobile phase pH must be driven down to ~2.0 to fully protonate the salt into neutral glycolic acid[1]. However, common acidic modifiers like Trifluoroacetic acid (TFA) have a high UV absorbance (cutoff ~210 nm)[2]. If you use TFA in a gradient, the baseline will drift upward massively as the organic concentration changes. Resolution: Use 0.1% Phosphoric acid ( H3​PO4​ ) or perchloric acid. These inorganic acids are virtually transparent down to 195 nm, making them the authoritative standard for low-UV organic acid analysis[4].

Q3: I switched to a Charged Aerosol Detector (CAD) to avoid low-wavelength UV issues, but my baseline is erratic and spiking. Why?

Causality & Expert Insight: CAD and Evaporative Light Scattering Detectors (ELSD) measure non-volatile particles. If you are using a non-volatile buffer (like sodium phosphate) to control the pH, the buffer itself will precipitate in the detector's nebulizer, causing continuous, massive baseline noise and eventual clogging. Furthermore, because your analyte is sodium glycolate, the sodium counter-ion is non-volatile and will produce a constant background signal if the system is not properly equilibrated. Resolution: CAD requires 100% volatile mobile phases. You must switch your buffer to Formic acid or Ammonium acetate.

Detection logic and noise causality for UV vs. CAD/ELSD in sodium glycolate analysis.

Part 3: Self-Validating Experimental Protocols

To definitively troubleshoot your system, do not guess—use these self-validating protocols to force the system to reveal the source of the noise.

Protocol 1: The Zero-Flow Optical Validation Test

This protocol decouples the fluidic system (pump/valves) from the optical system (detector lamp/flow cell) to pinpoint the exact source of high-frequency noise.

• Purge the System: Flush the HPLC system with fresh, degassed HPLC-grade water (resistivity ≥ 18 MΩ·cm)[1].

• Establish Dynamic Baseline ( Nflow​ ): Set the pump flow rate to 1.0 mL/min. Turn on the UV detector at 210 nm. Monitor the baseline for 15 minutes and calculate the peak-to-peak noise.

• Trap the Solvent: Turn the pump flow rate to 0.0 mL/min. Causality: This leaves the detector flow cell filled with static water, completely eliminating pump pulsation, check valve micro-cavitation, and solvent mixing errors.

• Establish Static Baseline ( Nzero​ ): Monitor the baseline for another 15 minutes.

• Evaluate Causality:

  • If Nzero​≈Nflow​ : The noise is purely optical/electronic. Your Deuterium lamp has exceeded its ~2000-hour lifespan and is failing, or the flow cell windows are contaminated with precipitated salts.

  • If Nzero​≪Nflow​ : The detector is healthy. The noise is hydrodynamic, indicating failing pump check valves, trapped air bubbles, or outgassing in the mobile phase.

Protocol 2: Mobile Phase Preparation for Low-UV Transparency

Dissolved oxygen absorbs heavily below 210 nm. This protocol ensures chemical transparency and prevents hydrodynamic outgassing.

• Solvent Selection: Use only LC-MS grade Acetonitrile and Water[5].

• Buffer Addition: Add 0.1% Phosphoric acid (85% HPLC grade) to the aqueous phase[1]. Causality: This suppresses the ionization of glycolate without adding UV-absorbing artifacts[4].

• Vacuum Filtration: Filter the mobile phase through a 0.2 µm hydrophilic PTFE membrane. Causality: Particulate matter acts as nucleation sites for dissolved gases. Removing them prevents micro-bubbles from forming in the pump head, which causes periodic pressure drops and baseline spikes[5].

• Active Degassing: Sparge the solvent bottles with Helium for 5 minutes prior to connecting them to the system, and ensure the inline vacuum degasser is active[5].

Part 4: Quantitative Data Summaries

Table 1: UV Cutoffs of Common HPLC Solvents (Impact on 210 nm Detection)

Operating near or below these cutoffs will result in exponential increases in baseline noise.

Solvent / Additive	UV Cutoff (nm)	Suitability for Sodium Glycolate at 210 nm
Water	190	Excellent (Highly transparent)
Acetonitrile	190	Excellent (Preferred organic modifier)
Methanol	205	Poor (Causes high background noise)
Tetrahydrofuran	212 - 220	Unsuitable (Opaques the detector)
Phosphoric Acid (0.1%)	<195	Excellent (Transparent acidic buffer)
Trifluoroacetic Acid (0.1%)	~210	Poor (Causes severe baseline drift in gradients)

Table 2: Troubleshooting Matrix for Baseline Noise

Symptom	Primary Causality	Diagnostic Action	Resolution
Rhythmic, periodic spikes	Pump pulsation / Check valve failure	Monitor pressure ripple	Clean/replace check valves; purge air
High-frequency "fuzz"	Detector lamp aging / Dirty optics	Execute Zero-Flow Test	Replace Deuterium lamp; flush flow cell
Continuous upward drift	Solvent mixing / Temperature shift	Check column oven stability	Insulate tubing; use premixed isocratic mobile phase
Erratic, massive spikes (CAD)	Non-volatile buffer precipitation	Check buffer volatility	Switch to Formic Acid / Ammonium Acetate

Part 5: References

• HPLC - KNAUER Source: knauer.net URL:[Link]

• High Performance Liquid Chromatography (HPLC) Method for Analysis of Glycolic acid Source: sielc.com URL:[Link]

• UV Cutoff (Burdick & Jackson Solvents) Source: lsu.edu URL:[Link]

• Best and Worst Organic Solvents to Use in LC Source: phenomenex.com URL:[Link]

• Wavelength cutoffs for common solvents Source: waters.com URL:[Link]

• Method of Test for α-Hydroxy Acids in Cosmetics Source: fda.gov.tw (Taiwan Food and Drug Administration) URL:[Link]

Sources

• 1. fda.gov.tw [fda.gov.tw]
• 2. UV Cutoff [macro.lsu.edu]
• 3. Choosing the Right Column Inner Diameter for LC-MS [phenomenex.com]
• 4. Glycolic acid | SIELC Technologies [sielc.com]
• 5. knauer.net [knauer.net]

Technical Support Center: Optimizing pH Stability of Sodium 2-Hydroxyacetate Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting and best practices for the preparation and storage of sodium 2-hydroxyacetate (sodium glycolate) stock solutions. As a Senior Application Scientist, this guide is structured to not only provide protocols but also to explain the scientific principles behind them, ensuring the integrity and reproducibility of your experiments.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the expected pH of a pure sodium 2-hydroxyacetate solution?

A solution of sodium 2-hydroxyacetate in deionized water will be slightly alkaline. This is due to the hydrolysis of the glycolate anion, the conjugate base of the weak acid, glycolic acid. The glycolate ion reacts with water to produce hydroxide ions (OH⁻), resulting in a pH greater than 7. The exact pH will depend on the concentration of the solution.[1][2]

Q2: My sodium 2-hydroxyacetate solution's pH is drifting downwards. What are the likely causes?

A downward drift in pH is a common issue and is typically caused by the absorption of atmospheric carbon dioxide (CO₂).[2] CO₂ dissolves in the aqueous solution to form carbonic acid, which then lowers the pH. Other potential causes include microbial contamination, which can produce acidic byproducts, and temperature fluctuations that can affect the equilibrium of the solution.

Q3: What is the significance of the pKa of glycolic acid for pH stability?

The pKa of glycolic acid is approximately 3.83.[3][4][5] The pKa represents the pH at which the concentrations of glycolic acid and its conjugate base, the glycolate ion, are equal. A solution has its maximum buffering capacity at a pH equal to its pKa. Therefore, if you need to maintain a stable pH around 3.83, a buffer system composed of glycolic acid and sodium glycolate is highly effective.[6][7]

Q4: Can I sterilize my sodium 2-hydroxyacetate solution by autoclaving?

While sodium 2-hydroxyacetate is generally stable, high temperatures during autoclaving can potentially lead to degradation. A safer and more common method for sterilizing such solutions is by filtration through a 0.22 µm filter.[8] This method effectively removes microbial contaminants without the risk of thermal degradation.

Part 2: Troubleshooting Guides

Issue 1: pH of a freshly prepared solution is unexpectedly low.

• Symptom: The initial pH of your sodium 2-hydroxyacetate solution is acidic or neutral, rather than slightly alkaline.

• Root Cause Analysis:

  • Incorrect Reagent: You may have used glycolic acid instead of sodium 2-hydroxyacetate.

  • Acidic Water: The deionized water used for dissolution may be contaminated or have absorbed atmospheric CO₂.

• Corrective Actions:

  • Verify aaterial: Double-check the chemical label and supplier information to confirm you are using sodium 2-hydroxyacetate.

  • Check Water Quality: Measure the pH of your deionized water. It should be close to neutral (pH 7.0). If it is acidic, use freshly deionized water or boil the water to remove dissolved CO₂ before use.

Issue 2: The pH of the solution decreases over time.

• Symptom: A correctly prepared solution shows a gradual decrease in pH during storage.

• Troubleshooting Workflow:

Caption: A logical workflow for diagnosing and resolving downward pH drift in sodium 2-hydroxyacetate solutions.

Issue 3: Precipitate formation in the solution.

• Symptom: A solid material forms in the solution, especially during storage at lower temperatures.

• Root Cause Analysis:

  • Supersaturation: The concentration of the sodium 2-hydroxyacetate may exceed its solubility at the storage temperature.

  • Contamination: The precipitate could be a salt formed from a reaction with contaminants.

• Corrective Actions:

  • Check Solubility: Review the solubility data for sodium 2-hydroxyacetate and ensure your solution concentration is appropriate for the intended storage temperature.

  • Gentle Warming: Try gently warming the solution while stirring to see if the precipitate redissolves.

  • Prepare a Fresh Solution: If the precipitate does not redissolve, it is best to discard the solution and prepare a fresh one, ensuring the use of high-purity water and clean containers.

Part 3: Experimental Protocols

Protocol for Preparing a pH-Stable Sodium 2-Hydroxyacetate Stock Solution

This protocol incorporates best practices to minimize pH instability.

Materials:

• Sodium 2-hydroxyacetate (reagent grade or higher)

• High-purity, deionized water (18.2 MΩ·cm)

• Calibrated pH meter

• Sterile, airtight storage bottles (e.g., borosilicate glass with a secure cap)

• 0.22 µm syringe filter and sterile syringe

Procedure:

• Water Preparation: For optimal stability, boil deionized water for 15-20 minutes to remove dissolved CO₂. Allow it to cool to room temperature in a sealed container.

• Dissolution: Accurately weigh the required mass of sodium 2-hydroxyacetate and dissolve it in the CO₂-free deionized water.

• pH Measurement: Calibrate your pH meter and measure the pH of the solution.

• Sterilization: Draw the solution into a sterile syringe, attach a 0.22 µm syringe filter, and dispense it into a sterile storage bottle.

• Storage: Seal the bottle tightly and store it at 2-8°C, protected from light. For long-term storage, consider flushing the headspace with an inert gas like nitrogen or argon before sealing.

Protocol for Preparing a Glycolic Acid/Sodium Glycolate Buffer

For applications requiring a highly stable pH, a buffered solution is recommended.

Objective: To prepare a 0.1 M buffer solution at pH 4.0.

Materials:

• Glycolic acid

• Sodium 2-hydroxyacetate

• High-purity, deionized water

• Calibrated pH meter

• Volumetric flasks and pipettes

Calculations (using the Henderson-Hasselbalch equation):

pH = pKa + log ([A⁻]/[HA])

Where:

• pH = 4.0

• pKa = 3.83

• [A⁻] = concentration of sodium 2-hydroxyacetate

• [HA] = concentration of glycolic acid

4.0 = 3.83 + log ([A⁻]/[HA]) 0.17 = log ([A⁻]/[HA]) 10^0.17 = [A⁻]/[HA] 1.48 = [A⁻]/[HA]

And [A⁻] + [HA] = 0.1 M

Solving these simultaneous equations gives:

• [A⁻] ≈ 0.0597 M

• [HA] ≈ 0.0403 M

Procedure:

• Prepare Stock Solutions:

  • 0.1 M Glycolic Acid: Dissolve the appropriate amount of glycolic acid in deionized water in a volumetric flask.

  • 0.1 M Sodium 2-Hydroxyacetate: Dissolve the appropriate amount of sodium 2-hydroxyacetate in deionized water in a separate volumetric flask.

• Combine Solutions: In a new volumetric flask, combine the calculated volumes of the stock solutions to achieve the desired ratio. For a 100 mL final volume, you would add approximately 59.7 mL of the sodium 2-hydroxyacetate solution and 40.3 mL of the glycolic acid solution.

• pH Verification and Adjustment: Measure the pH of the resulting buffer. If necessary, make minor adjustments by adding small amounts of the acidic or basic stock solution until the target pH of 4.0 is reached.

• Final Volume and Storage: Bring the solution to the final volume with deionized water. Store in a sealed container at 2-8°C.

Part 4: Data and Visualization

Table 1: Key Properties of Glycolic Acid and Sodium 2-Hydroxyacetate

Property	Value	Significance for pH Stability
pKa of Glycolic Acid	~3.83[3][4][5]	Defines the optimal buffering range.
Molecular Weight of Sodium 2-Hydroxyacetate	98.03 g/mol [9]	Essential for accurate concentration calculations.
Solubility of Sodium 2-Hydroxyacetate	Highly soluble in water[5]	Allows for the preparation of concentrated stock solutions.

Diagram 1: Equilibrium of Glycolic Acid and Glycolate

Caption: The equilibrium between glycolic acid and its conjugate base, the glycolate ion.

References

• Ataman Kimya. (n.d.). GLYCOLIC ACID. Retrieved from [Link]

• Ataman Kimya. (n.d.). SODIUM GLYCOLATE. Retrieved from [Link]

• Ataman Kimya. (n.d.). SODIUM HYDROXYACETATE. Retrieved from [Link]

• Euromedex. (n.d.). Sodium Acetate Buffer, pH 7.0 and pH 5.2. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Glycolic acid. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Sodium Glycolate. PubChem. Retrieved from [Link]

• National Industrial Chemicals Notification and Assessment Scheme. (n.d.). Glycolic acid. Retrieved from [Link]

• Patsnap Eureka. (2026, March 24). How to Stabilize Sodium Acetate Solutions for Long-Term Storage. Retrieved from [Link]

• Pharmaguideline. (2008, July 4). Method of Analysis for Sodium Starch Glycolate. Retrieved from [Link]

• Quora. (2022, March 29). What weight of sodium glycolate must be added to 300 mL of 1.00 M glycolic acid to obtain a buffered solution with a pH of 4.00? What is pH after adding 12 ml of 1M HCl? Retrieved from [Link]

• ResearchGate. (n.d.). pK a values of α-hydroxycarboxylic acids. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed degradation pathways of the drug under different hydrolytic conditions. Retrieved from [Link]

• ResearchGate. (2018, April 26). pH of Sodium Acetate Solutions. Retrieved from [Link]

• Study.com. (n.d.). What mass of sodium glycolate should be added to 400.0 mL of 1.00 M glycolic acid to produce a buffer solution with a pH of 4.00? Retrieved from [Link]

• SumDU. (n.d.). pH (acidity) of solutions. Buffer Solutions. Hydrolysis. Retrieved from [Link]

• US Pharmacopeia. (2016, November 16). Sodium Starch Glycolate. Retrieved from [Link]

• US Pharmacopeia. (2025, February 16). Sodium Starch Glycolate USP 2025. Retrieved from [Link]

• University of Washington. (n.d.). pH of Salts in Water. Retrieved from [Link]

• Wikipedia. (n.d.). Glycolic acid. Retrieved from [Link]

Sources

• 1. pH of Salts in Water | Department of Chemistry | University of Washington [chem.washington.edu]
• 2. researchgate.net [researchgate.net]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. atamankimya.com [atamankimya.com]
• 5. Glycolic acid - Wikipedia [en.wikipedia.org]
• 6. quora.com [quora.com]
• 7. homework.study.com [homework.study.com]
• 8. shopresearch.euromedex.com [shopresearch.euromedex.com]
• 9. Sodium Glycolate | C2H3NaO3 | CID 517347 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Desalination Desk: Technical Support Center for Sodium 2-Hydroxyacetate

Welcome to the Technical Support Center for High-Purity Sodium 2-Hydroxyacetate (Sodium Glycolate). This portal is specifically engineered for researchers, scientists, and drug development professionals who are experiencing chloride contamination issues in commercial-grade reagents.

Below, you will find diagnostic FAQs, mechanistic insights, and self-validating troubleshooting workflows designed to help you achieve pharmaceutical-grade purity.

Diagnostic FAQs: Understanding the Contamination

Q: Why does my commercial-grade sodium 2-hydroxyacetate contain high levels of chloride? A: The presence of chloride ( Cl− ) is an inherent artifact of the most common industrial synthesis routes. Commercial sodium glycolate is frequently synthesized via the alkaline hydrolysis of monochloroacetic acid or the Cannizzaro reaction of dichloroacetic acid under a strong base [1]. Both pathways rely on nucleophilic substitution where hydroxide ions replace chlorine, generating stoichiometric amounts of sodium chloride ( NaCl ) as a byproduct [1]. If the final crystallization process is rushed or poorly controlled, NaCl co-precipitates with the target product.

Q: How does chloride impurity affect my downstream applications? A: In drug delivery applications (such as PLGA polymer synthesis), chloride ions can act as catalytic poisons, interfering with the transition-metal catalysts used in ring-opening polymerizations. In biological assays, excess NaCl alters the osmolarity of buffer solutions, potentially leading to false-positive cellular toxicity or skewed kinetic data.

Q: How can I accurately quantify the baseline chloride concentration before attempting purification? A: We recommend potentiometric titration to establish a reliable baseline. Dissolve a known mass of your impure sodium 2-hydroxyacetate in distilled water acidified with nitric acid ( 1% v/v ). Titrate the solution using 0.1 M silver nitrate ( AgNO3​ ) utilizing a silver indicator electrode [4]. This method provides a precise, self-validating metric to calculate the required resin capacity for subsequent purification.

Troubleshooting Guide: Selecting a Purification Strategy

When addressing chloride contamination, the appropriate intervention depends entirely on your operational scale and target purity.

Decision matrix for selecting a chloride reduction workflow based on scale and impurity levels.

Quantitative Comparison of Purification Methods

Method	Mechanism of Action	Scalability	Typical Cl- Reduction	Recommended Use Case
Ion Exclusion Chromatography	Donnan exclusion & pore diffusion	Low to Medium	>98%	Final polishing for pharmaceutical-grade synthesis.
Solvent-Antisolvent Washing	Differential solubility in ethanol/water	High (Bulk)	60%−80%	Pre-treatment of heavily contaminated bulk batches.
Anion Exchange (OH- form)	Direct ion exchange ( Cl− for OH− )	Low	>99%	Small-scale analytical prep (requires neutralization).

Core Methodology: Ion Exclusion Chromatography

Q: Why use Ion Exclusion Chromatography instead of standard Anion Exchange? A: Standard anion exchange (swapping Cl− for OH− ) requires subsequent neutralization of the highly alkaline eluate, which can degrade the glycolate [3]. Ion exclusion chromatography utilizes a strong acid cation exchange resin loaded in the sodium ( Na+ ) form [2]. Because both the impurity ( NaCl ) and the product (Sodium Glycolate) share the same cation ( Na+ ), no actual ion exchange occurs. Instead, separation is driven by Donnan exclusion: the highly ionized NaCl is electrostatically repelled by the resin's internal pores and elutes rapidly in the void volume, while the larger, more organic sodium glycolate diffuses into the pores and is retained longer [2].

Mechanistic workflow of ion exclusion chromatography separating NaCl from sodium glycolate.

Step-by-Step SOP: Chromatographic Desalination

Self-Validating Design: This protocol incorporates inline qualitative testing to ensure fractions are only pooled when chloride is definitively absent, preventing cross-contamination and ensuring intrinsic trustworthiness of the final batch.

Materials Required:

• Strong acid cation exchange resin (e.g., Dowex 50WX8, Na+ form)

• Deionized (DI) water (Eluent)

• 0.1 M AgNO3​ solution (for inline QC)

• Glass chromatography column (jacketed for temperature control if possible)

Procedure:

• Resin Preparation: Pack the column with the cation exchange resin. Wash with 3 Column Volumes (CV) of 1 M NaCl to ensure complete conversion to the Na+ form, followed by 5 CV of DI water until the effluent conductivity matches the DI water baseline.

• Sample Loading: Dissolve the impure sodium 2-hydroxyacetate in a minimal volume of DI water (target 20%−25% w/v concentration) [2]. Carefully load the sample onto the resin bed without disturbing the surface.

• Elution: Elute with DI water at a constant flow rate of 1.0−1.5 CV/h . Maintain the column temperature at 20∘C [2].

• Fraction Collection & Inline QC (The Self-Validating Step): Collect fractions equal to 0.1 CV .

  • Test 1 (Chloride Detection): Add 2 drops of 0.1 M AgNO3​ to a 1 mL aliquot of each fraction. A white precipitate ( AgCl ) indicates the presence of NaCl . These fractions (typically eluting between 0.4−0.7 CV ) must be discarded or recycled.

  • Test 2 (Product Pooling): Once the AgNO3​ test runs clear (no precipitate), begin pooling the subsequent fractions. These contain the purified sodium glycolate.

• Recovery: Evaporate the pooled, chloride-free fractions under reduced pressure at 40∘C to recover the high-purity sodium 2-hydroxyacetate crystals.

Quantitative Elution Profile (Theoretical Model)

Elution Volume (CV)	Dominant Species	AgNO3​ Test Result	Action
0.0−0.3	Water (Void)	Clear	Discard
0.4−0.7	Sodium Chloride	Heavy White Precipitate	Discard / Recycle
0.7−0.8	Mixed Zone	Slight Turbidity	Recycle to next batch
0.8−1.5	Sodium Glycolate	Clear (No Precipitate)	Pool & Evaporate

Alternative Protocol: Solvent-Antisolvent Washing

Q: I have 10 kg of material with 5% chloride. Chromatography is too slow. What can I do? A: Use a solvent-antisolvent precipitation method. While sodium glycolate and NaCl are both highly soluble in water, their solubility diverges in mixed aqueous-organic systems [3]. By carefully controlling an ethanol/water ratio, you can selectively precipitate sodium glycolate while keeping a significant portion of the chloride in suspension/solution.

Procedure: Dissolve the crude salt in minimal water, then slowly add cold absolute ethanol under vigorous stirring until the sodium glycolate precipitates. Filter the suspension and wash the resulting filter cake with 80% v/v ethanol to strip residual surface chlorides. This will not achieve the >99% purity of chromatography but will rapidly reduce bulk chloride load prior to a final polishing step.

References

• CN103214113B - Chromatographic separation method of sodium chloride and sodium glycollate in waste water in production process of sodium carboxy methyl cellulose.Google Patents.
• US4454045A - Process for purification of mixtures containing water, salts, glycolate ions and organic solvents.Google Patents.

• Sago-Starch-Derived Sodium Starch Glycolate: An Effective Superdisintegrant to Enhance Formulation Performance. MDPI. Available at: [Link]

Technical Support Center: Resolving Sodium 2-Hydroxyacetate Solubility in Organic Solvents

Welcome to the Technical Support Center for Sodium 2-hydroxyacetate (commonly known as sodium glycolate). This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies for overcoming the notoriously poor organic solubility of this highly polar α -hydroxy acid salt.

Quantitative Solubility Profile

Sodium 2-hydroxyacetate ( HO−CH2​−COONa ) is an ionic salt with a high lattice energy. Because it lacks a lipophilic hydrocarbon chain, its solvation is highly dependent on the dielectric constant and hydrogen-bonding capacity of the solvent 1[1].

Before troubleshooting, consult the baseline solubility data at 25 °C to establish your working limits2[2]:

Solvent Classification	Solvent	Solubility at 25 °C (g/L)	Practical Implication
Aqueous	Water	63.38	Fully soluble; ideal for aqueous phase reactions.
Polar Protic	Methanol	2.22	Marginal solubility; requires heating/sonication.
Polar Protic	Ethanol	0.61	Poor solubility; generally unsuitable as a primary solvent.
Polar Aprotic	DMF	2.79	Low solubility; requires activation or counter-ion exchange.
Polar Aprotic	Acetonitrile	0.08	Practically insoluble.
Non-Polar	Ethyl Acetate	0.06	Insoluble; requires Phase Transfer Catalysis (PTC).
Non-Polar	Toluene	0.03	Insoluble; requires Phase Transfer Catalysis (PTC).

Decision Workflow for Solubility Strategies

Decision workflow for resolving sodium 2-hydroxyacetate solubility.

Troubleshooting Guides & FAQs

FAQ 1: How can I react sodium 2-hydroxyacetate in non-polar solvents like toluene or DCM?

The Causality (Expertise & Experience): Sodium 2-hydroxyacetate cannot break its ionic lattice in low-dielectric solvents. To force the glycolate anion into the organic phase, you must mask the hard Na+ cation. This is achieved using Phase Transfer Catalysts (PTCs) such as crown ethers 3[3]. Specifically, 15-crown-5 is chosen because its cavity size perfectly matches the ionic radius of the sodium cation, encapsulating it in a hydrophobic exterior 4[4]. This pulls the glycolate into the organic phase as a highly reactive, "naked" anion.

Self-Validating Protocol: PTC Alkylation/Esterification

• Preparation: Suspend 1.0 equivalent (eq) of finely powdered sodium 2-hydroxyacetate in the target non-polar solvent (e.g., Toluene).

• Catalyst Addition: Add 0.05 – 0.1 eq of 15-Crown-5 ether (or Tetrabutylammonium bromide, TBAB, as a cheaper alternative).

• Activation: Stir vigorously at 40–50 °C for 30 minutes.

  • Validation Check: The bulk salt will remain a suspension, but the organic phase will become catalytically enriched with the lipophilic [Na(15-Crown-5)]+Glycolate− ion pair.

• Reaction: Add the electrophile (e.g., an alkyl halide) dropwise.

• Monitoring: As the reaction progresses, the nature of the suspension will change (e.g., sodium halide will precipitate out as the byproduct). Track the disappearance of the electrophile via TLC or GC-MS.

Mechanism of phase transfer catalysis using 15-Crown-5 ether.

FAQ 2: I need to use DMF or DMSO for an SN2 reaction, but the salt won't dissolve past 3 g/L. What are my options?

The Causality (Expertise & Experience): While DMF and DMSO are polar aprotic, their inability to donate hydrogen bonds makes them poor at solvating the tightly bound Na+ and COO− lattice. If you require high concentrations (>3 g/L) for a scalable reaction, you must perform a Counter-Ion Exchange . Swapping the small, hard sodium cation for a bulky, lipophilic Tetrabutylammonium ( TBA+ ) cation drastically reduces the lattice energy, rendering the salt fully miscible in DMF, DMSO, and even DCM.

Self-Validating Protocol: Counter-Ion Exchange to TBA-Glycolate

• Aqueous Dissolution: Dissolve 1.0 eq of sodium 2-hydroxyacetate in a minimum volume of deionized water (solubility is excellent, ~63 g/L) 2[2].

• Ion Exchange: Add 1.0 eq of Tetrabutylammonium chloride (TBACl) dissolved in a small amount of water. Stir for 15 minutes at room temperature.

• Biphasic Extraction: Add an equal volume of Dichloromethane (DCM) to the flask and stir vigorously for 10 minutes.

  • Validation Check: The bulky TBA+ cation pairs with the glycolate anion, forming a lipophilic complex that preferentially partitions into the bottom DCM layer.

• Phase Separation: Separate the DCM layer. Extract the aqueous layer two more times with fresh DCM to ensure quantitative transfer.

• Drying & Recovery: Dry the combined DCM layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Validation Check: A viscous oil or highly hygroscopic solid (TBA-glycolate) will remain. This intermediate can now be dissolved in pure DMF at concentrations exceeding 100 g/L.

FAQ 3: Can I use co-solvents to improve solubility without adding catalysts or swapping ions?

The Causality (Expertise & Experience): Yes, but with caveats. Adding a polar protic co-solvent (like methanol) disrupts the ionic lattice via hydrogen bonding, marginally increasing solubility (up to ~2.2 g/L in pure methanol). However, protic solvents can act as competing nucleophiles in your downstream reactions (e.g., causing transesterification or competing alkylation).

Self-Validating Protocol: Co-Solvent Dissolution

• Solvent Mixing: Prepare a solvent mixture of 10% Methanol in DMF (v/v).

• Suspension: Add sodium 2-hydroxyacetate (target concentration: ~2.5 g/L).

• Ultrasonication: Place the flask in an ultrasonic bath at 35 °C for 15-20 minutes. The cavitation bubbles provide localized high energy to break the crystal lattice.

  • Validation Check: The cloudy suspension should transition to a clear, translucent solution. If solids persist, the concentration exceeds the thermodynamic solubility limit of the co-solvent system, and you must default to the Counter-Ion Exchange method.

References

• Sodium Glycolate CAS# 2836-32-0: Odor profile, Molecular properties, Suppliers & Regulation, Scent.vn,[Link]

• Crown ether, Wikipedia,[Link]

• Sodium Glycolate | C2H3NaO3 | CID 517347, PubChem,[Link]

Sources

• 1. Sodium Glycolate | C2H3NaO3 | CID 517347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scent.vn [scent.vn]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Crown ether - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Temperature for Sodium 2-Hydroxyacetate in Electroplating Baths

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for electroplating applications. This guide is designed for researchers, scientists, and process engineers to understand and optimize the performance of sodium 2-hydroxyacetate (also known as sodium glycolate) in electroplating baths by controlling a critical parameter: temperature. Here, we will explore the causality behind experimental choices and provide actionable troubleshooting advice.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of sodium 2-hydroxyacetate in an electroplating bath?

Sodium 2-hydroxyacetate is a multifunctional additive valued for its roles as both a chelating agent and a pH buffer.[1]

• As a Chelating Agent: It binds with metal ions in the bath, forming stable complexes.[2] This action is crucial for preventing the uncontrolled precipitation of metal hydroxides or other salts, especially in alkaline baths, which keeps the metal ions available for deposition and helps maintain bath stability.[2]

• As a Buffer: It helps to resist changes in pH that naturally occur at the cathode surface during plating.[1] Maintaining a stable pH is essential for achieving uniform plate thickness, good adhesion, and the desired deposit morphology.[1]

Q2: How does temperature generally impact the performance of an electroplating bath?

Temperature is one of the most critical parameters in electroplating, directly influencing reaction kinetics, solution properties, and deposit quality.[3]

• Higher Temperatures: Generally increase the rate of deposition, improve the conductivity of the solution, and can enhance throwing power by reducing viscosity.[3][4] However, excessively high temperatures can lead to the rapid breakdown of organic additives, increased internal stress in the deposit, burning (at high current densities), and even decomposition of the entire bath.[5][6]

• Lower Temperatures: Slow down the plating rate and can lead to dull or brittle deposits and poor adhesion.[4][6][7]

Q3: Is there a universal "optimal" temperature for baths containing sodium 2-hydroxyacetate?

No, there is no single optimal temperature. The ideal temperature is highly dependent on the specific plating system (e.g., alkaline zinc, electroless nickel), the metal being deposited, the other additives in the bath, and the desired final properties of the deposit.[5] For example, alkaline zinc plating often operates at higher temperatures (40-60°C) compared to acid copper plating, which is typically done at room temperature (20-30°C).[5] The key is to find the temperature at which the sodium 2-hydroxyacetate and other additives function most effectively for your specific application.

Q4: What are the first signs that my bath temperature is not optimized for the additives?

Visual inspection of the plated part is the first and most immediate diagnostic tool. Common signs of sub-optimal temperature include:

• Dull or Hazy Deposits: Can indicate that the temperature is either too high, causing additive breakdown, or too low, reducing additive effectiveness.[8][9]

• Pitting or Roughness: Excessive temperatures can sometimes cause additives to decompose, creating insoluble materials or altering the surface tension, which can lead to pitting.[6][10]

• Brittle or Stressed Deposits: Operating outside the optimal temperature range can increase internal stress, leading to brittle deposits that may crack or flake.[5][7]

• "Cloud Point" Issues (in some baths): Certain baths with nonionic surfactants become cloudy at a specific temperature known as the "cloud point."[11] Operating near or above this temperature can cause additives to "oil out," leading to severe plating defects. While sodium 2-hydroxyacetate itself doesn't have a cloud point, its interaction with other additives can be affected by the overall bath temperature.

Troubleshooting Guide: Temperature-Related Issues

This section addresses specific problems you may encounter and links them to potential temperature-related causes involving sodium 2-hydroxyacetate.

Problem: My plated deposit appears dull, hazy, or cloudy.

• Possible Cause 1: Temperature is too high.

  • Why it happens: Excessive heat can accelerate the degradation of organic additives like sodium 2-hydroxyacetate. This breakdown can create fine, suspended particles in the bath that co-deposit on the part, causing a hazy appearance.[6][8] Furthermore, the chelating strength of sodium 2-hydroxyacetate can change with temperature, potentially altering the complex-metal ion equilibrium and affecting the brightness of the deposit.

  • Solution: Gradually decrease the bath temperature in 2-3°C increments and run test panels (Hull cells) to observe any change in brightness.[12] Ensure your temperature controllers are calibrated and accurate.[6]

• Possible Cause 2: Temperature is too low.

  • Why it happens: The effectiveness and solubility of brighteners and other additives are often temperature-dependent. A temperature that is too low can reduce the mobility and activity of these additives, including the modifying effect of the glycolate complex, leading to a dull or matte finish.[4][6]

  • Solution: Gradually increase the bath temperature in 2-3°C increments. A low temperature can also reduce plating efficiency, so check if your deposition rate has also decreased.[13]

Problem: I'm observing poor adhesion, with the deposit blistering or peeling.

• Possible Cause: Sub-optimal temperature affecting the buffering action.

  • Why it happens: The primary function of sodium 2-hydroxyacetate as a buffer is to control the pH at the part's surface. If the temperature is too low, the plating rate slows, and the buffering may be adequate. If the temperature is too high, the plating rate can accelerate dramatically, leading to rapid hydrogen evolution and sharp local pH spikes that the buffer cannot control.[3] This can result in a poorly structured initial deposit layer with high internal stress and poor adhesion.[7]

  • Solution: Verify that your bath pH is within the specified range. Then, assess the temperature. If operating at the high end of the recommended range, try lowering it slightly to moderate the reaction rate at the cathode surface. Always ensure pre-treatment and cleaning of the substrate are impeccable, as this is the most common cause of poor adhesion.[9][10]

Problem: The plating bath has become unstable and is plating out on the tank walls (spontaneous decomposition).

• Possible Cause: Excessive temperature leading to bath instability.

  • Why it happens: This is a critical issue, particularly in electroless plating baths. High temperatures provide the activation energy for the reduction reaction to occur not just on the substrate but spontaneously throughout the solution.[6] While sodium 2-hydroxyacetate acts as a stabilizer by chelating metal ions, extreme temperatures can overcome this stabilizing effect, leading to a chain reaction and complete bath decomposition.[3] Localized overheating from faulty heaters is a common culprit.[6]

  • Solution: Immediately cool the bath if possible. Shut off heaters and check for malfunction. Ensure vigorous and uniform agitation to prevent localized temperature spikes.[6] A bath that has started to spontaneously decompose often cannot be saved and may require replacement after a thorough tank cleaning.

Data Summary: Temperature Effects on Bath Performance

Parameter	Temperature Too Low	Optimal Temperature	Temperature Too High
Plating Rate	Slow, inefficient[4][13]	Efficient and controllable	Very fast, may be uncontrollable[3]
Deposit Appearance	Dull, matte, potential for incomplete coverage[4][6]	Bright, uniform, and smooth	Dull, hazy, burnt at high current densities, potential for roughness[5][8]
Internal Stress	Can increase tensile stress[4]	Minimized	Can increase compressive stress, leading to brittleness[5][7]
Additive Stability	Additives may be less soluble or effective	Additives function as intended	Risk of thermal decomposition and breakdown products[5][6]
Bath Stability	Generally stable	Stable	Risk of spontaneous decomposition, especially in electroless baths[3][6]

Experimental Protocols

Protocol 1: Hull Cell Analysis for Temperature Optimization

The Hull cell is the most effective tool for optimizing operating parameters like temperature on a laboratory scale.[14][15] It is a trapezoidal cell that allows you to test a wide range of current densities on a single panel.[14][16]

Objective: To visually determine the optimal temperature for a given bath formulation by observing the appearance of the deposit across a range of current densities.

Materials:

• 267 mL Hull cell[14]

• Appropriate anode for your plating bath (e.g., zinc for a zinc bath)[17]

• Polished steel or brass Hull cell panels

• Rectifier (power source)

• Heater with thermostat or a temperature-controlled water bath

• Lab timer and thermometer

• Sample of the production electroplating bath

Procedure:

• Setup: Place the anode in the Hull cell.

• Sample Preparation: Take a sample of your plating bath. Ensure it is at the current operating temperature. Measure and record the pH.

• Cell Filling: Pour exactly 267 mL of the bath sample into the Hull cell.[14] Place the cell in a water bath or use the integrated heater to bring it to the first test temperature (e.g., 5°C below the current operating temperature).

• Panel Preparation: Clean a new Hull cell panel according to your standard pre-treatment cycle.

• Plating - Test 1 (Lower Temp):

  • Place the clean panel into the cell.

  • Connect the rectifier leads: positive to the anode, negative to the panel.[17]

  • Turn on the rectifier to the desired total amperage (e.g., 2 amps).

  • Plate for a set time (e.g., 5 minutes).[17]

  • After plating, turn off the rectifier, remove the panel, rinse it thoroughly, and dry. Label it with the temperature.

• Plating - Tests 2 & 3 (Optimal and Higher Temp):

  • Increase the bath temperature to your target "optimal" temperature. Use a new, clean panel and repeat step 5.

  • Increase the bath temperature to a higher value (e.g., 5°C above the current operating temperature). Use a new, clean panel and repeat step 5.

• Analysis:

  • Visually compare the three panels. Look for the panel that shows the widest bright plating range.[12]

  • Examine the low current density end (right side of the panel) for coverage and the high current density end (left side) for signs of burning or dullness.[16]

  • The temperature that produces the best overall appearance and the widest bright range is the optimum for your current bath chemistry.

Visualizations

Troubleshooting Workflow for Plating Defects

The following diagram illustrates a logical workflow for diagnosing common plating issues that may be related to temperature and bath chemistry.

Caption: Troubleshooting workflow for electroplating defects.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026).

• Ataman Kimya. SODIUM HYDROXYACETATE. Available from: [Link]

• Alert Sales. Hull Cell. Available from: [Link]

• ChemResearch Co. (2024). Copper Plating Problems (& Their Solutions). Available from: [Link]

• Columbia Chemical. (2014). Hull Cell. YouTube. Available from: [Link]

• Wikipedia. Hull cell. Available from: [Link]

• Pavco. (2025). Hull Cell Test Method for Electroplating Solutions. Available from: [Link]

• Lab Wizard. (2025). Precision Electroplating: Hull Cell Analysis. Available from: [Link]

• Superb Heater. (2025). How to choose the processing temperature for electroplating? What are the effects of different temperatures? Available from: [Link]

• ProPlate. (2023). How Do Variations In Temperature, Agitation, And PH Levels Affect The Control Of Coating Thickness In Electroplating? Available from: [Link]

• CASF. Chapter 3 Troubleshooting Electroless Nickel Plating Solutions. Available from: [Link]

• Columbia Chemical. (2011). TROUBLE SHOOTING GUIDE. Available from: [Link]

• Anna. (2025). How does temperature affect plating speed and quality? Available from: [Link]

• Pavco. (2024). Why is Heat Management Crucial in the Electroplating Process? Available from: [Link]

• Sharretts Plating Company (SPC). (2024). Complete Guide to Electroplating Defects & Issues. Available from: [Link]

• EOXS. Troubleshooting Common Electroplating Problems. Available from: [Link]

• PAVCO. (n.d.). The role of Chelating Agents in metal finishing. Retrieved from [Link]

• ProPlate. (2023). How Does Temperature Control Of The Plating Bath Influence The Electrodeposition Dynamics And Results? Available from: [Link]

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• 1. nbinno.com [nbinno.com]
• 2. The role of Chelating Agents in metal finishing | PAVCO [pavco.com]
• 3. Why is Heat Management Crucial in the Electroplating Process? | PAVCO [pavco.com]
• 4. Electroplating machine manufacturer - Hebei Ruisite [electroplatingmachines.com]
• 5. How to choose the processing temperature for electroplating? What are the effects of different temperatures? - Knowledge - Superb Heater [superbheating.com]
• 6. casf.ca [casf.ca]
• 7. proplate.com [proplate.com]
• 8. sharrettsplating.com [sharrettsplating.com]
• 9. eoxs.com [eoxs.com]
• 10. Copper Plating Problems (& Their Solutions) [chemresearchco.com]
• 11. columbiachemical.com [columbiachemical.com]
• 12. lab-wizard.com [lab-wizard.com]
• 13. proplate.com [proplate.com]
• 14. Hull cell - Wikipedia [en.wikipedia.org]
• 15. Hull Cell Test Method for Electroplating Solutions | PAVCO [pavco.com]
• 16. alertsales.com [alertsales.com]
• 17. youtube.com [youtube.com]

Reference Data & Comparative Studies

Sodium 2-Hydroxyacetate vs. Sodium Acetate: A Comprehensive Guide to Buffer Capacity in Biomanufacturing

In biopharmaceutical development, maintaining a stable pH is a critical parameter that dictates protein folding, enzymatic activity, and the stability of active pharmaceutical ingredients (APIs). While sodium acetate is a ubiquitous buffer in downstream processing and formulation, sodium 2-hydroxyacetate (commonly known as sodium glycolate) offers a compelling alternative for applications requiring a lower pH range.

As a Senior Application Scientist, I have designed this guide to objectively compare the thermodynamic properties, buffering capacities, and practical applications of these two excipients. By understanding the mechanistic causality behind their chemical behavior, researchers can make data-driven decisions for their specific formulation or chromatographic needs.

Structural Causality and Thermodynamic Principles

The buffering action of any weak acid and its conjugate base is governed by the Henderson-Hasselbalch equation, where the maximum buffer capacity ( β ) is achieved when the pH of the solution equals the pKa​ of the acid 1.

Sodium acetate and sodium glycolate share an identical carbon backbone, differing only by a single functional group: an α -hydroxyl group present in glycolate. This seemingly minor structural difference fundamentally alters the molecule's thermodynamic profile. The electronegative oxygen in the hydroxyl group exerts an electron-withdrawing inductive effect (-I effect). This effect stabilizes the negative charge on the carboxylate anion after deprotonation, making glycolic acid a stronger acid than acetic acid and shifting its pKa​ from 4.76 down to 3.83 2.

Mechanistic pathway illustrating how the α-hydroxyl group lowers the pKa of glycolic acid.

Quantitative Comparison of Buffer Capacity

Buffer capacity ( β ) is defined as the moles of strong acid or base required to change the pH of 1 liter of solution by 1 unit 3. It is mathematically expressed as:

β=2.303×C×(Ka​+[H+])2Ka​[H+]​

Where C is the total buffer concentration. The tables below summarize the physicochemical properties and the theoretical buffering capacities of 0.1 M solutions of both buffers across a pH gradient.

Table 1: Physicochemical Properties Comparison

Parameter	Sodium Acetate	Sodium 2-Hydroxyacetate (Glycolate)
Conjugate Acid	Acetic Acid ( CH3​COOH )	Glycolic Acid ( HOCH2​COOH )
Molecular Weight (Anhydrous)	82.03 g/mol	98.03 g/mol
pKa​ (at 25°C)	4.76	3.83
Effective Buffering Range	pH 3.76 – 5.76	pH 2.83 – 4.83
Primary Biopharma Use	Standard mAb downstream processing	Low-pH formulations, PLGA synthesis

Table 2: Theoretical Buffer Capacity ( β ) of 0.1 M Solutions

Target pH	β of 0.1 M Sodium Acetate	β of 0.1 M Sodium Glycolate	Superior Buffer Choice
3.0	~0.004 M/pH	~0.027 M/pH	Sodium Glycolate
3.8	~0.020 M/pH	~0.057 M/pH (Max)	Sodium Glycolate
4.8	~0.057 M/pH (Max)	~0.020 M/pH	Sodium Acetate
5.8	~0.017 M/pH	~0.002 M/pH	Sodium Acetate

Data Interpretation: At a pH of 3.8, sodium glycolate operates at its maximum buffering capacity, while sodium acetate is at the extreme lower limit of its effective range, offering nearly 65% less resistance to pH shifts. Conversely, at pH 4.8, sodium acetate is the optimal choice 4.

Experimental Protocol: Empirical Determination of Buffering Capacity

To transition from theoretical models to practical application, researchers must empirically validate the buffer capacity of their specific formulations. The following pH-metric titration protocol is designed as a self-validating system . By calculating the experimental β and plotting it against pH, the peak capacity must align with the literature pKa​ . If the peak deviates by more than ±0.1 pH units, it immediately indicates an error in electrode calibration, ionic strength miscalculation, or reagent impurity.

Step-by-step workflow for empirical determination of buffer capacity via pH-metric titration.

Step-by-Step Methodology

• Reagent Preparation: Prepare 100 mL of 0.1 M Sodium Acetate and 100 mL of 0.1 M Sodium Glycolate using high-purity bioprocessing grade reagents and Milli-Q water.

  • Causality: Exact molarity is critical, as buffer capacity scales linearly with concentration .

• Initial pH Adjustment: Using 1.0 M HCl, adjust the sodium acetate solution to pH 3.5 and the sodium glycolate solution to pH 2.5.

  • Causality: Starting roughly 1.2 pH units below the respective pKa​ ensures the entire buffering window is captured during the upward titration.

• Titration Execution: Under continuous magnetic stirring (300 rpm), add standardized 0.1 M NaOH in highly controlled 0.5 mL increments using a calibrated burette or auto-titrator.

• Equilibration & Data Collection: After each addition, wait exactly 30 seconds before recording the pH.

  • Causality: Waiting for equilibrium ensures complete localized mixing and stabilizes the glass electrode response, preventing artifactual "lag" shifts in the calculated β curve.

• Data Processing: Calculate the incremental buffer capacity for each addition using the formula β=ΔpHΔB​ , where ΔB is the moles of base added per liter (in this case, 0.00005 moles / 0.1 L = 0.0005 M), and ΔpH is the observed change in pH.

• System Validation: Plot β (y-axis) against the average pH of that increment (x-axis). Validate the system by confirming the peak of the curve matches 4.76 for acetate and 3.83 for glycolate.

Application Insights for Drug Development

Choosing between these two buffers requires looking beyond just the pKa​ and considering the holistic formulation environment:

• When to choose Sodium Acetate: Acetate is the gold standard for processes operating between pH 4.0 and 5.5. It is heavily utilized in the viral inactivation steps of monoclonal antibody (mAb) manufacturing and in cation-exchange chromatography (CEX) where a mildly acidic environment is required to maintain a positive charge on the target protein.

• When to choose Sodium Glycolate: Glycolate excels in highly acidic environments (pH 3.0 - 4.5). Furthermore, the α -hydroxyl group provides additional hydrogen-bonding capabilities, which can enhance the solubility of certain hydrophobic APIs. It is also the preferred buffer in the formulation of topical dermatological products (where it mimics the natural acid mantle of the skin) and serves as a critical precursor/buffer in the synthesis of biodegradable poly(lactic-co-glycolic acid) (PLGA) microspheres used for sustained-release drug delivery.

References

• Impact of the choice of acidic buffers on the electrochemical reduction of hexavalent chromium in water - LSU Scholarly Repository Source: Louisiana State University URL
• pH and Drug Delivery | pH of the Skin: Issues and Challenges Source: Karger Publishers URL
• 14.
• A Comparative Analysis of Sodium Acetate and Potassium Acetate Buffering Capacity Source: Benchchem URL
• Buffer Calculator Source: Sigma-Aldrich URL

Sources

• 1. repository.lsu.edu [repository.lsu.edu]
• 2. karger.com [karger.com]
• 3. 14.6 Buffers - Chemistry 2e | OpenStax [openstax.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Validating the Purity of Sodium 2-Hydroxyacetate using FTIR and H-NMR Spectroscopy

In the landscape of pharmaceutical research and drug development, the chemical integrity of a compound is paramount. For a substance like sodium 2-hydroxyacetate (also known as sodium glycolate), utilized in various formulations, ensuring its purity is not merely a quality control checkbox; it is a foundational requirement for reproducible and reliable results. This guide offers a comparative analysis of two cornerstone analytical techniques, Fourier-Transform Infrared (FTIR) and Proton Nuclear Magnetic Resonance (¹H-NMR) spectroscopy, for the comprehensive purity validation of sodium 2-hydroxyacetate.

This document is structured to provide not just procedural steps, but the underlying scientific rationale, empowering researchers to not only execute these methods but also to interpret the results with a high degree of confidence. The protocols described herein are designed as self-validating systems, adhering to the principles of Good Manufacturing Practice (GMP) and aligning with the validation characteristics outlined in the ICH Q2(R1) guidelines.[1]

The 'Why': A Tale of Two Spectroscopies

The choice of analytical technique is dictated by the specific questions we need to answer about our sample. For purity assessment, we are concerned with two primary aspects: confirmation of the desired chemical identity and the detection and potential quantification of any impurities. FTIR and ¹H-NMR spectroscopy offer complementary information to address both of these concerns.

FTIR Spectroscopy: The Molecular Fingerprint

FTIR spectroscopy is a rapid and non-destructive technique that provides a unique "fingerprint" of a molecule by measuring the absorption of infrared radiation by its chemical bonds.[2] Each functional group in a molecule vibrates at a characteristic frequency, and an FTIR spectrum is a plot of these vibrational frequencies. For sodium 2-hydroxyacetate, we expect to see specific absorptions corresponding to the O-H, C-H, and C=O (carboxylate) bonds. The presence and correct position of these bands provide strong evidence for the compound's identity.[3][4] Conversely, the appearance of unexpected peaks can indicate the presence of impurities.

¹H-NMR Spectroscopy: The Atomic Blueprint

¹H-NMR spectroscopy provides a detailed map of the hydrogen atoms (protons) within a molecule. It is an exquisitely sensitive technique for structural elucidation and can be adapted for highly accurate quantitative analysis (qNMR).[5][6][7][8] In a ¹H-NMR spectrum, the chemical shift of a proton is determined by its local electronic environment. The integration of the signal (the area under the peak) is directly proportional to the number of protons it represents. This makes ¹H-NMR a powerful tool for not only confirming the structure of sodium 2-hydroxyacetate but also for detecting and quantifying proton-containing impurities, often at very low levels.

Experimental Protocols: A Self-Validating Workflow

The following protocols are designed to be robust and to generate data of high integrity. Adherence to these steps is crucial for a successful purity validation.

Part 1: FTIR Analysis

Objective: To obtain a high-quality infrared spectrum of the sodium 2-hydroxyacetate sample for comparison with a reference standard and to screen for unexpected vibrational bands.

Methodology: Attenuated Total Reflectance (ATR) is often the preferred method for solid samples due to its minimal sample preparation requirements.[4]

Step-by-Step Protocol:

• Instrument Preparation: Ensure the FTIR spectrometer is calibrated and performing within its specified parameters.

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This is a critical step to subtract the spectral contributions of the atmosphere (e.g., CO₂ and water vapor).

• Sample Application: Place a small amount of the dry, powdered sodium 2-hydroxyacetate sample onto the ATR crystal, ensuring complete coverage.

• Pressure Application: Apply consistent pressure to the sample using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Acquire the sample spectrum over the range of 4000-400 cm⁻¹. Co-add a sufficient number of scans (e.g., 32 or 64) to achieve an adequate signal-to-noise ratio.

• Data Processing: Perform an ATR correction and a baseline correction on the acquired spectrum.

• Analysis: Compare the sample spectrum to a reference spectrum of pure sodium 2-hydroxyacetate.

dot

Caption: A streamlined workflow for FTIR analysis of sodium 2-hydroxyacetate.

Part 2: ¹H-NMR Analysis

Objective: To obtain a high-resolution proton NMR spectrum for structural confirmation and the detection and quantification of proton-containing impurities.

Methodology: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity. Deuterated water (D₂O) is a suitable solvent for sodium 2-hydroxyacetate.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh a known amount of the sodium 2-hydroxyacetate sample (e.g., 5-10 mg) into a clean, dry NMR tube.

• Solvent Addition: Add a precise volume of D₂O (e.g., 0.6 mL) to the NMR tube.

• Dissolution: Ensure the sample is fully dissolved by gentle vortexing or inversion.

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument should be locked, tuned, and shimmed to achieve optimal magnetic field homogeneity.

• Spectrum Acquisition: Acquire the ¹H-NMR spectrum. Key parameters to consider for quantitative analysis include a sufficient relaxation delay (D1) to allow for full relaxation of the protons between scans.

• Data Processing: Process the spectrum by applying a Fourier transform, phasing, and baseline correction.

• Referencing: Calibrate the chemical shift scale using the residual HDO signal (approximately 4.79 ppm at 25°C) or an internal standard.

• Analysis: Integrate the signals and analyze the chemical shifts and coupling patterns.

dot

Caption: The workflow for preparing and analyzing a sodium 2-hydroxyacetate sample by ¹H-NMR.

Data Interpretation: From Spectra to Purity

FTIR Spectral Analysis

A representative FTIR spectrum of pure sodium 2-hydroxyacetate will exhibit characteristic absorption bands. The table below summarizes the expected peaks.

Wavenumber (cm⁻¹)	Bond	Functional Group	Appearance
~3400-3200	O-H	Hydroxyl	Broad, strong
~2950-2850	C-H	Methylene	Medium to weak
~1600	C=O	Carboxylate (asymmetric stretch)	Strong
~1420	C=O	Carboxylate (symmetric stretch)	Strong
~1080	C-O	Alcohol	Strong

Table 1: Characteristic FTIR Absorption Bands for Sodium 2-Hydroxyacetate.

Purity Assessment: The sample spectrum should closely match the reference spectrum. The absence of significant unassigned peaks is a strong indicator of high purity. Potential impurities to look for include:

• Unreacted Glycolic Acid: A broader carbonyl peak around 1720 cm⁻¹ may indicate the presence of the carboxylic acid form.

• Water: A very broad O-H stretch around 3400 cm⁻¹ is expected, but an excessively intense band could suggest a high moisture content.

¹H-NMR Spectral Analysis

The ¹H-NMR spectrum of sodium 2-hydroxyacetate in D₂O is expected to be simple, showing a single singlet for the methylene protons.

Chemical Shift (δ, ppm)	Multiplicity	Number of Protons	Assignment
~3.9	Singlet	2H	-CH₂-

Table 2: Expected ¹H-NMR Data for Sodium 2-Hydroxyacetate in D₂O.

Purity Assessment: The beauty of ¹H-NMR lies in its ability to reveal minor components. Potential impurities originating from the synthesis of glycolic acid could include:

• Formaldehyde: May appear as a singlet around 9.7 ppm.[9]

• Diglycolic Acid: Would show a singlet at a slightly different chemical shift from the main product.

• Methoxyacetic Acid: Would exhibit a singlet for the methoxy group (~3.4 ppm) and a singlet for the methylene group.

• Sodium Chloride: As an inorganic salt, it is NMR-silent but can be detected by other methods if its presence is suspected.[10]

By integrating the peaks corresponding to the impurities and comparing them to the integral of the main compound's peak, a quantitative assessment of purity can be achieved, provided a reference standard is used.

Conclusion: A Dual-Pronged Approach to Purity Validation

The validation of sodium 2-hydroxyacetate purity is most effectively achieved through the synergistic use of FTIR and ¹H-NMR spectroscopy. FTIR provides a rapid and reliable confirmation of the material's identity and a qualitative screening for impurities. ¹H-NMR offers a more detailed structural confirmation and a powerful tool for the detection and quantification of low-level, proton-containing impurities.

By employing the robust protocols outlined in this guide, researchers, scientists, and drug development professionals can be confident in the chemical integrity of their sodium 2-hydroxyacetate, thereby ensuring the reliability and reproducibility of their downstream applications. This dual-pronged analytical approach, grounded in sound scientific principles and validated methodologies, forms an essential component of quality assurance in any scientific endeavor.

References

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology. FDA. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• MDPI. (2023). Sodium Starch Glycolate (SSG) from Sago Starch (Metroxylon sago) as a Superdisintegrant: Synthesis and Characterization. [Link]

• Scribd. (n.d.). IR Spectrum and Functional Group Table. [Link]

• Compound Interest. (2015). A Guide to 1H NMR Chemical Shift Values. [Link]

• LASPA Naturals. (n.d.). Glycolic Acid – The Smallest Alpha Hydroxy Acid!. [Link]

• InstaNANO. (n.d.). FTIR Functional Group Database Table with Search. [Link]

• Grokipedia. (2026). Glycolic acid. [Link]

• Chemistry Steps. (2024). NMR Chemical Shift Values Table. [Link]

• Wikipedia. (n.d.). Infrared spectroscopy correlation table. [Link]

• Innovatech Labs. (2018). FTIR Analysis Beginner's Guide: Interpreting Results. [Link]

• PhotoMetrics, Inc. (n.d.). Fourier Transform Infrared (FTIR) Spectroscopy. [Link]

• IntuitionLabs. (2026). Good Manufacturing Practice (GMP): Pharma Quality Assurance Guide. [Link]

• Chemistry LibreTexts. (2025). 7: FT-IR Spectroscopy (Experiment). [Link]

• ResearchGate. (2026). Quantitative 1H NMR methodology for purity assay with high accuracy. [Link]

• National Center for Biotechnology Information. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. [Link]

• PubMed. (2020). Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. [Link]

• ZESTRON. (n.d.). FTIR: Material Analysis for Electronic Assemblies. [Link]

• Ataman Kimya. (n.d.). SODIUM HYDROXYACETATE. [Link]

• PubMed. (2002). Quantitative nuclear magnetic resonance (QNMR) spectroscopy for assessing the purity of technical grade agrochemicals: 2,4-dichlorophenoxyacetic acid (2,4-D) and sodium 2,2-dichloropropionate (Dalapon sodium). [Link]

• Organic Chemistry Data. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

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• 2. web.pdx.edu [web.pdx.edu]
• 3. Sodium glycolate(2836-32-0) IR Spectrum [chemicalbook.com]
• 4. Sodium Starch Glycolate (SSG) from Sago Starch (Metroxylon sago) as a Superdisintegrant: Synthesis and Characterization [mdpi.com]
• 5. Free FTIR Basic Organic Functional Group Reference Chart [thermofisher.com]
• 6. Proton NMR Table [www2.chemistry.msu.edu]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. SODIUM 2-HYDROXYACETATE | CAS 2836-32-0 [matrix-fine-chemicals.com]
• 9. laspanaturals.com [laspanaturals.com]
• 10. Glycolic acid — Grokipedia [grokipedia.com]

A Senior Application Scientist's Guide to Biodegradable Copolymer Synthesis: A Comparison of Pathways from Lactic Acid and Sodium;2-hydroxyacetate

For researchers, scientists, and drug development professionals, the synthesis of biodegradable copolymers is a cornerstone of innovation, particularly in creating advanced drug delivery systems and medical devices. Poly(lactic-co-glycolic acid) (PLGA) stands out as a leading FDA-approved biomaterial, prized for its biocompatibility and tunable degradation kinetics. The properties of the final polymer are profoundly influenced by the initial choice of starting materials and the synthetic route taken.

This guide provides an in-depth comparison of the two primary pathways to PLGA: one starting from lactic acid and the other from sodium;2-hydroxyacetate (sodium glycolate). We will dissect the entire process, from the fundamental chemistry of the precursors to the kinetics of polymerization and their ultimate impact on the final copolymer's characteristics. This analysis is grounded in established experimental data to explain the causality behind critical process choices.

Part 1: The Precursors – A Head-to-Head Comparison

The journey to PLGA begins with simple α-hydroxy acids or their salts. While both lactic acid and sodium glycolate serve as the foundational building blocks for the glycolic acid component, their distinct chemical natures dictate the initial steps of the synthesis.

• Lactic Acid: A naturally occurring chiral molecule, lactic acid is the precursor to the lactide monomer. Its chirality (L- and D-isomers) is an important consideration, as the stereochemistry of the resulting polylactide segments can influence the copolymer's crystallinity and mechanical properties.

• Sodium;2-hydroxyacetate (Sodium Glycolate): This is the stable, solid sodium salt of glycolic acid.[1] It is not typically used directly as a monomer in polymerization. Instead, it serves as a convenient and often more stable precursor to glycolic acid, which is then converted into the reactive glycolide monomer.[2] Its solid, non-hygroscopic nature can offer advantages in storage and handling compared to aqueous solutions of its acid counterpart.

Feature	Lactic Acid	Sodium;2-hydroxyacetate (Sodium Glycolate)
Chemical Formula	C₃H₆O₃	C₂H₃NaO₃[3][4]
Molar Mass	90.08 g/mol	98.03 g/mol [3]
Physical State	Liquid or solid (depending on purity/isomer)	White to off-white crystalline solid[1][5]
Key Functional Groups	Carboxylic acid, secondary alcohol	Carboxylate salt, primary alcohol[1]
Chirality	Yes (L- and D-isomers)	No
Solubility	Miscible with water and many organic solvents	Soluble in water, insoluble in most organic solvents[5]
Role in Synthesis	Precursor to the lactide monomer	Precursor to glycolic acid, which forms the glycolide monomer[2]

Part 2: From Precursor to Monomer – The Critical Dimerization Step

High-molecular-weight PLGA is most effectively synthesized via the Ring-Opening Polymerization (ROP) of cyclic diesters.[6][7][8] This necessitates the conversion of the acid precursors into their respective cyclic dimers: lactide and glycolide . The direct polycondensation of the acids is a possible route but generally yields low-molecular-weight polymers due to the difficulty in removing water during the equilibrium reaction.[6][8]

• Lactic Acid to Lactide: Lactic acid is first subjected to a condensation reaction to form a low-molecular-weight prepolymer (an oligomer). This prepolymer is then heated under vacuum with a catalyst (often tin-based) to induce a "backbiting" depolymerization, which yields the six-membered cyclic dimer, lactide.[9] The purity of the resulting lactide is paramount, as impurities can affect the final polymer's molecular weight and stability.[10]

• Sodium Glycolate to Glycolide: The process begins with the acidification of sodium glycolate (e.g., using a strong acid) to generate free glycolic acid. Similar to the lactide pathway, this glycolic acid is then oligomerized and subsequently depolymerized under heat and vacuum to form the glycolide dimer.

Figure 1: Synthetic pathways from precursors to PLGA.

Part 3: The Polymerization – Understanding Reactivity in ROP

With pure lactide and glycolide monomers in hand, the copolymerization is typically carried out in bulk (melt) or solution using a catalyst. The most common and industrially preferred catalyst is tin(II) 2-ethylhexanoate, often referred to as stannous octoate or Sn(Oct)₂, due to its high efficiency and biocompatibility.[10][11]

The polymerization proceeds via a coordination-insertion mechanism. The catalyst activates the growing polymer chain end (an alcohol), which then nucleophilically attacks a monomer molecule, inserting it into the polymer chain and regenerating the active end.

A critical factor that every researcher must account for is the vastly different reactivity of the two monomers . Glycolide is significantly more reactive than lactide.[8][12] Studies have quantified this difference, with the reactivity ratio of glycolide (rG) being much higher than that of lactide (rL).

This reactivity mismatch has profound implications:

• Compositional Drift: During polymerization, the more reactive glycolide is consumed much faster than lactide. This means the polymer chains formed early in the reaction will be rich in glycolide units, while those formed later will be richer in lactide.

• Microstructure: Instead of a perfectly random sequence of monomers, the resulting copolymer often has a "blocky" or gradient structure. This non-random sequence directly impacts the material's properties.

• Process Control: Achieving a truly random copolymer with a predictable monomer sequence requires specialized techniques, such as using organocatalytic systems that can achieve ultrafast copolymerization before significant compositional drift occurs.

Figure 2: Simplified mechanism of Ring-Opening Polymerization (ROP).

Part 4: The Product – How Monomer Choice and Ratio Dictate PLGA Properties

The final properties of the PLGA copolymer are a direct function of its composition, specifically the lactide-to-glycolide (L:G) ratio. By precisely controlling the monomer feed ratio, researchers can tailor the polymer for specific applications, from fast-degrading sutures to long-term drug delivery implants.

• Hydrophilicity & Degradation: Glycolic acid is more hydrophilic than lactic acid (which has an additional methyl group).[12] Consequently, copolymers with a higher glycolide content (e.g., PLGA 50:50) absorb water more readily and undergo faster hydrolytic degradation. Copolymers rich in the more hydrophobic lactide (e.g., PLGA 85:15) degrade more slowly.

• Crystallinity: Polyglycolic acid (PGA) is highly crystalline, while polylactic acid (PLA) can be semi-crystalline or amorphous depending on its stereochemistry. Their copolymers, however, are generally amorphous, especially in the 25:75 to 75:25 L:G range. This amorphous nature is often desirable as it leads to more predictable and uniform degradation profiles.

• Mechanical Properties: The L:G ratio also influences the polymer's mechanical strength and glass transition temperature (Tg). Generally, PLGA has a Tg between 40-60°C.[11] Higher glycolide content can lead to a more brittle polymer with lower tensile strength.

PLGA (L:G Ratio)	Relative Hydrophilicity	Typical Degradation Time	Key Characteristics & Applications
100:0 (PLA)	Low	> 24 months	Slow degradation, high mechanical strength. Used in orthopedic implants.
85:15	Moderately Low	5-6 months	Slower drug release profiles.
75:25	Medium	4-5 months	Common for controlled release formulations (e.g., microspheres).[11]
50:50	High	1-2 months	Fastest degradation rate. Used for applications requiring rapid resorption like sutures.
0:100 (PGA)	Very High	< 1 month	Fast degradation but highly crystalline and difficult to process.

Part 5: Experimental Protocols & Characterization

Trustworthy and reproducible results depend on meticulous experimental execution and thorough characterization.

Protocol: Synthesis of PLGA (75:25) via Ring-Opening Polymerization

This protocol is a representative example for lab-scale synthesis. Safety Precaution: All operations should be performed in a fume hood using appropriate personal protective equipment. All glassware must be flame-dried under vacuum to remove moisture, which can interfere with the polymerization.

• Monomer & Catalyst Preparation:

  • In a flame-dried Schlenk flask equipped with a magnetic stir bar, add L-lactide (e.g., 7.5 g) and glycolide (e.g., 2.5 g) for a 75:25 mass ratio.

  • In a separate, dry vial, prepare the catalyst solution by dissolving stannous octoate (Sn(Oct)₂) in dry toluene. The amount of catalyst will depend on the desired molecular weight (a typical monomer-to-catalyst ratio is 5000:1 to 20000:1).

• Polymerization:

  • Place the Schlenk flask under a high vacuum and then backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

  • Heat the flask in an oil bath to 130-150°C to melt the monomers.

  • Once the monomers are a clear, homogenous melt, inject the catalyst solution into the flask with vigorous stirring.

  • Continue the polymerization under inert gas with stirring for 3-6 hours at the set temperature. The viscosity of the mixture will increase significantly as the polymer forms.

• Purification:

  • Cool the reaction mixture to room temperature. The resulting solid is the crude PLGA polymer.

  • Dissolve the crude polymer in a suitable solvent like dichloromethane (DCM) or chloroform (approx. 10% w/v).

  • Precipitate the polymer by slowly adding the DCM solution to a large volume (approx. 10x) of a non-solvent, such as cold methanol or ethanol, with constant stirring. This removes unreacted monomers and catalyst residues.

  • Collect the precipitated white, fibrous polymer by filtration.

• Drying:

  • Wash the polymer with fresh methanol and then dry it under vacuum at a slightly elevated temperature (e.g., 40°C) for at least 48 hours to remove all residual solvents.

Essential Characterization Workflow

Figure 3: Standard experimental workflow for PLGA synthesis and characterization.

• ¹H NMR (Proton Nuclear Magnetic Resonance): This is the primary technique to confirm the copolymer's composition. The distinct chemical shifts of the protons on the lactide and glycolide units allow for precise calculation of the L:G ratio in the final polymer.

• GPC/SEC (Gel Permeation/Size Exclusion Chromatography): GPC is used to determine the molecular weight (both number-average, Mn, and weight-average, Mw) and the polydispersity index (PDI = Mw/Mn). These parameters are critical as they directly influence the polymer's degradation rate, mechanical properties, and drug release profile.

• DSC (Differential Scanning Calorimetry): DSC is used to measure the thermal properties of the polymer, most importantly the glass transition temperature (Tg). This information is vital for understanding the polymer's physical state at physiological temperatures and for designing processing conditions (e.g., for microsphere fabrication).

Conclusion

The choice between lactic acid and sodium;2-hydroxyacetate as a starting material for biodegradable copolymer synthesis is fundamentally a choice between two pathways to the essential cyclic monomers, lactide and glycolide. Sodium glycolate offers the convenience of a stable, solid precursor that is converted to glycolic acid, while lactic acid is used to generate lactide.

The most critical scientific challenge in the synthesis of PLGA lies not in the choice of the initial precursor, but in managing the significant reactivity difference between the glycolide and lactide monomers during ring-opening polymerization. This mismatch dictates the copolymer's microstructure and, consequently, its degradation and release characteristics. A thorough understanding of this kinetic disparity, coupled with rigorous purification and characterization, is essential for any researcher aiming to develop reproducible, high-quality PLGA-based materials for advanced biomedical applications.

References

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• Wang, N., et al. (2016). Synthesis and characterization of Serial PLGA and PEG-grafted PLGA copolymers for microspheres drug delivery system. Frontiers in Bioscience-Landmark, 21(4), 741-750. Available at: [Link]

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• Kricheldorf, H. R., Kreiser-Saunders, I., & Stricker, A. (2000). Polylactones 48. SnOct2-initiated polymerizations of lactide: a mechanistic study. Macromolecules, 33(3), 702-709. Available at: [Link] (Note: While direct link is to a specific paper, the general principle is supported by multiple sources).

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• Erbetta, C. D. C., et al. (2012). Synthesis and Characterization of Poly(D,L-Lactide-co-Glycolide) Copolymer. Materials Sciences and Applications, 3(4). Available at: [Link]

• Moon, H. J., Lee, J. Y., Kim, J. H., & Lee, Y. M. (2012). Synthesis of Lactide from Alkyl Lactate via a Prepolymer Route. Organic Process Research & Development, 16(6), 1139-1146. Available at: [Link]

• Erbetta, C. D. C., et al. (2012). Synthesis and Characterization of Poly(D,L-Lactide-co-Glycolide) Copolymer. Materials Sciences and Applications, 3(4). Available at: [Link]

• Lu, L., et al. (2023). Properties of Poly (Lactic-co-Glycolic Acid) and Progress of Poly (Lactic-co-Glycolic Acid)-Based Biodegradable Materials in Biomedical Research. Journal of Functional Biomaterials, 14(3), 159. Available at: [Link]

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• Little, A., et al. (2021). Synthesis of Poly(Lactic Acid-co-Glycolic Acid) Copolymers with High Glycolide Ratio by Ring-Opening Polymerisation. Polymers, 13(15), 2469. Available at: [Link]

• Al-Bdeir, R., et al. (2024). Recent Applications of PLGA in Drug Delivery Systems. Molecules, 29(18), 4305. Available at: [Link]

• Fish, B. A., et al. (2022). Stochastic and Deterministic Analysis of Reactivity Ratios in the Partially Reversible Copolymerization of Lactide and Glycolide. Macromolecules, 55(16), 7299–7307. Available at: [Link]

• Fish, B. A., et al. (2022). Stochastic and Deterministic Analysis of Reactivity Ratios in the Partially Reversible Copolymerization of Lactide and Glycolide. Macromolecules. Available at: [Link]

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• Gentile, P., Chiono, V., Carmagnola, I., & Hatton, P. V. (2014). An Overview of Poly(lactic-co-glycolic) Acid (PLGA)-Based Biomaterials for Bone Tissue Engineering. International Journal of Molecular Sciences, 15(3), 3640–3659. Available at: [Link]

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validation of GC-MS methods for sodium;2-hydroxyacetate trace detection

Trace Detection of Sodium 2-Hydroxyacetate: A Comparative Guide to GC-MS Method Validation

As regulatory scrutiny intensifies around trace impurities in pharmaceuticals, cosmetics, and advanced polymers, the accurate quantification of sodium 2-hydroxyacetate (sodium glycolate) has become a critical analytical objective. Sodium glycolate is a highly polar, non-volatile salt commonly encountered as a byproduct in sodium monochloroacetate synthesis, a degradation product of poly(lactic-co-glycolic acid) (PLGA) excipients, and a residual impurity in PEGylation reagents.

Because it lacks a chromophore and is completely non-volatile in its native state, sodium glycolate defies conventional direct analysis. As a Senior Application Scientist, I have designed this guide to objectively compare analytical modalities for its detection, establish a self-validating GC-MS protocol, and outline a robust validation framework in strict accordance with ICH Q2(R2) guidelines[1].

Mechanistic Rationale: Why GC-MS Requires Derivatization

Direct analysis of sodium glycolate via Gas Chromatography-Mass Spectrometry (GC-MS) is physically impossible due to the ionic nature of the sodium salt and the strong hydrogen-bonding network of the free hydroxyl and carboxyl groups.

To achieve the volatility and thermal stability required for GC-MS, the analyte must undergo a two-step transformation:

• Acidification: The sodium salt must be converted to free glycolic acid (2-hydroxyacetic acid) by lowering the pH.

• Silylation: The active hydrogens on both the hydroxyl (-OH) and carboxyl (-COOH) groups must be replaced with trimethylsilyl (TMS) groups.

We utilize N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) catalyzed by 1% Trimethylchlorosilane (TMCS) . TMCS is mechanistically critical; it acts as a Lewis acid catalyst to drive the silylation of the sterically hindered secondary hydroxyl group, ensuring complete conversion to the volatile di-TMS derivative[2].

Caption: GC-MS Sample Preparation and Derivatization Workflow for Sodium Glycolate.

Experimental Protocol: A Self-Validating System

A robust analytical method must be self-validating—meaning any failure in sample preparation, derivatization efficiency, or instrumental drift is automatically flagged by the internal logic of the protocol. We achieve this through Isotope Dilution Mass Spectrometry (IDMS) .

Step-by-Step Methodology

• Internal Standard Spiking: Aliquot 1.0 mL of the aqueous sample. Immediately spike with 50 µL of 13C2​ -glycolic acid (10 µg/mL). Causality: Adding the isotopic standard at step zero ensures that any subsequent losses during extraction or incomplete derivatization are mathematically normalized, as the heavy isotope behaves chemically identically to the target analyte.

• Acidification: Add 100 µL of 1M HCl to convert sodium glycolate to free glycolic acid.

• Desiccation: Lyophilize the sample or dry it under a gentle stream of ultra-pure nitrogen at 40°C. Causality: BSTFA is extremely sensitive to moisture. Even trace water will hydrolyze the TMS reagents and the derivatized products back to free acids, destroying the analytical signal[3].

• Derivatization: Reconstitute the dried residue in 100 µL of anhydrous pyridine and 100 µL of BSTFA + 1% TMCS. Cap tightly and incubate at 70°C for 30 minutes.

• GC-MS Acquisition: Inject 1 µL into the GC-MS (e.g., Agilent 7890B/5977B) equipped with a 5% phenyl-methylpolysiloxane column (DB-5MS, 30m x 0.25mm x 0.25µm).

  • Inlet: 250°C, Splitless mode.

  • Oven Program: 60°C (hold 2 min), ramp 15°C/min to 280°C (hold 5 min).

  • Detection: Selected Ion Monitoring (SIM). Monitor m/z 147, 177, and 205 for the native di-TMS glycolate, and m/z 150, 180, and 208 for the 13C2​ internal standard.

ICH Q2(R2) Validation Framework

To ensure the method is fit for its intended purpose in regulatory environments, it must be validated according to the ICH Q2(R2) guidelines[1].

• Specificity: Demonstrated by the absence of interfering peaks at the retention time of the di-TMS glycolate in blank matrices. The use of MS (SIM mode) provides definitive structural confirmation, satisfying stringent specificity requirements.

• Accuracy (Recovery): Matrix samples are spiked with sodium glycolate at 50%, 100%, and 150% of the target specification limit. Acceptable recovery must fall between 90.0% and 110.0%. The 13C2​ internal standard ensures high accuracy despite derivatization variability.

• Precision (Repeatability): Six independent preparations of the 100% spiked sample must yield a Relative Standard Deviation (RSD) of ≤ 5.0%.

• Detection & Quantitation Limits (LOD/LOQ): Based on the signal-to-noise (S/N) ratio. LOD is established at S/N ≥ 3 (typically ~1-5 ppb for this method), and LOQ at S/N ≥ 10 (~10 ppb)[2].

• Robustness: Evaluated by introducing deliberate, small variations in derivatization temperature (65°C vs. 75°C) and time (25 min vs. 35 min) to prove the method's reliability in routine use.

Technology Comparison: GC-MS vs. LC-MS/MS vs. IC

While GC-MS is the gold standard for trace detection, alternative platforms like LC-MS/MS and Ion Chromatography (IC) are viable depending on the matrix and sensitivity requirements.

Performance Comparison Table

Parameter	GC-MS (Di-TMS Derivatization)	LC-MS/MS (HILIC / MRM)	Ion Chromatography (Conductivity)
Target Analyte State	Volatile Di-TMS derivative	Intact Glycolate Anion	Intact Glycolate Anion
Sensitivity (LOD)	1 - 5 ppb (Excellent)	10 - 50 ppb (Moderate)[4]	> 100 ppb (Low)
Specificity	High (Mass Spectra + RT)	High (MRM Transitions)	Low (Retention Time Only)
Sample Preparation	Complex (Dry down + Silylation)	Simple (Dilute & Shoot / Filter)	Simple (Dilute & Shoot)
Matrix Tolerance	High (Post-extraction)	Low (High risk of ion suppression)	Low (Interference from high salts)
Primary Use Case	Trace impurity ID in complex APIs	High-throughput bioanalysis	Routine bulk QA/QC

Method Selection Logic

Causality in Selection: If your matrix contains high concentrations of chloride or sulfate (e.g., chemical synthesis brines), IC will suffer from severe peak overlap and detector saturation. LC-MS/MS avoids derivatization but struggles with the poor retention of small, highly polar organic acids on standard reversed-phase columns, necessitating finicky Hydrophilic Interaction Liquid Chromatography (HILIC) methods[4]. GC-MS, despite the longer sample preparation, completely isolates the analyte from inorganic salts during the organic extraction/derivatization phase, providing unparalleled baseline resolution.

Caption: Decision Matrix for Sodium Glycolate Analytical Method Selection.

Conclusion

Validating a method for sodium 2-hydroxyacetate requires a deep understanding of the analyte's physicochemical limitations. By utilizing a self-validating IDMS approach coupled with rigorously optimized BSTFA/TMCS derivatization, GC-MS provides the highest tier of analytical confidence. While LC-MS/MS and IC offer workflow advantages in sample preparation, they frequently fall short in complex matrices where ion suppression or co-elution compromises the stringent LODs demanded by modern pharmaceutical and environmental regulations.

References

• ICH Q2(R2) Validation of Analytical Procedures International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• Trace Detection of Glycolic Acid by Electrophore Labeling Gas Chromatography−Electron Capture Mass Spectrometry Analytical Chemistry (ACS Publications) URL:[Link]

• GC-MS methods to quantify the 2-deoxypentos-4-ulose and 3′-phosphoglycolate pathways of 4′-oxidation of 2-deoxyribose in DNA National Institutes of Health (PMC) URL:[Link]

• Determination of glycolic acid in natural seawater by liquid chromatography coupled with triple quadrupole mass spectrometry Xiamen University / Marine Chemistry URL:[Link]

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A Comparative Guide for Metallurgical Applications: Sodium 2-hydroxyacetate vs. EDTA as Chelating Agents

In the intricate world of metallurgy, the precise control of metal ions in solution is paramount to achieving desired outcomes, from the flawless finish of an electroplated surface to the efficient extraction of metals from their ores. Chelating agents are the unsung heroes in these processes, forming stable, soluble complexes with metal ions and preventing their unwanted precipitation or reactivity. For decades, Ethylenediaminetetraacetic acid (EDTA) has been the industry's workhorse, a reliable and potent chelating agent across a wide pH range.[1][2] However, growing environmental scrutiny has paved the way for alternatives, bringing compounds like sodium;2-hydroxyacetate, also known as sodium glycolate, into the spotlight.[3][4]

This guide offers an in-depth, data-driven comparison of sodium glycolate and EDTA, tailored for researchers, scientists, and professionals in metallurgy. We will delve into their fundamental chemical properties, compare their performance in key metallurgical applications, and provide insights into their environmental impact, supported by experimental data and established protocols.

At a Glance: Key Differences and Properties

Property	Sodium;2-hydroxyacetate (Sodium Glycolate)	EDTA (Ethylenediaminetetraacetic Acid)
Molar Mass ( g/mol )	98.03	292.24 (acid form), 372.24 (tetrasodium salt)
Structure	C₂H₃NaO₃	C₁₀H₁₆N₂O₈
Chelation Mechanism	Bidentate chelation through carboxylate and hydroxyl groups.[5]	Hexadentate chelation via four carboxylate and two amine groups.[6]
Biodegradability	Readily biodegradable.[4][7]	Poorly biodegradable, persistent in the environment.[8]
Optimal pH Range	Effective in acidic to alkaline conditions.[1][9]	Effective over a broad pH range.[1]
Primary Applications in Metallurgy	Metal surface cleaning,[9][10] electroless plating,[1][11] copper chemical mechanical polishing.[12]	Electroplating,[2][13][14] electroless plating,[15] hydrometallurgy,[16] metal cleaning.

The Science of Sequestration: A Look at Chelation Mechanisms

The efficacy of a chelating agent is rooted in its molecular structure and its ability to form stable, ring-like structures with metal ions.

Sodium Glycolate: As an alpha-hydroxy acid, sodium glycolate acts as a bidentate ligand, forming a five-membered chelate ring with metal ions through its carboxylate and hydroxyl oxygen atoms.[5] This interaction, while effective, generally results in complexes with lower stability constants compared to those formed by polydentate ligands like EDTA.

EDTA: EDTA is a powerful hexadentate chelating agent, capable of forming up to six coordinate bonds with a single metal ion through its four carboxylate groups and two nitrogen atoms.[6] This "claw-like" grip results in the formation of highly stable, water-soluble metal complexes.[17][18]

Caption: Chelation of a metal ion by Sodium Glycolate and EDTA.

Performance in Metallurgical Applications

Metal Cleaning and Surface Preparation

Both sodium glycolate and EDTA are utilized in cleaning formulations to remove oxides, scale, and other surface contaminants from metals.

Sodium Glycolate (and its parent, Glycolic Acid): Glycolic acid is recognized for its effectiveness in metal cleaning, acting as both an acid to dissolve scale and a chelating agent to sequester the dissolved metal ions.[3][9] It is particularly noted for its lower corrosivity towards metals like aluminum, copper, and stainless steel compared to mineral acids.[9][19] This makes it a valuable component in formulations for rust removal and the cleaning of industrial equipment such as boilers and heat exchangers.[9][10]

EDTA: EDTA's strong chelating ability makes it highly effective at removing metal oxides and preventing their redeposition. It is a common ingredient in industrial cleaning and descaling agents.

Comparative Insights: While both are effective, glycolic acid's dual function as an acid and a chelator, combined with its lower corrosivity, can be advantageous in certain cleaning applications.[9]

Electroplating and Electroless Plating

The stability of the plating bath is critical for achieving high-quality metal deposits. Chelating agents play a vital role in keeping metal ions in solution, especially in alkaline baths.

Sodium Glycolate: Sodium glycolate has been used in electroless nickel plating baths.[1][11][15] Its role is to prevent the precipitation of nickel salts and to help buffer the solution.

EDTA: EDTA is a well-established chelating agent in both electroless and electrolytic plating of copper, nickel, and other metals.[2][13][15] It forms stable complexes with metal ions, which is crucial for controlling the deposition rate and ensuring a uniform coating.[2][13] In some zinc-nickel alloy plating, the concentration of EDTA has been shown to influence the phase structure and corrosion resistance of the coating.[20]

Experimental Data Snapshot: Electroless Copper Plating

While direct comparative studies are limited, research on individual components provides insights. For instance, studies on electroless copper plating have extensively investigated the role of EDTA in bath stability and deposition rate.[2][13] Similarly, the use of glycolate in electroless nickel plating has been documented to provide stable baths.[1][11] A hypothetical comparative experiment would be necessary to provide definitive quantitative data on their relative performance in the same system.

The Environmental Equation: Biodegradability and Wastewater Treatment

A significant differentiator between sodium glycolate and EDTA is their environmental profile.

Sodium Glycolate: As a simple organic molecule, sodium glycolate is readily biodegradable.[4][7] This is a major advantage in an era of stringent environmental regulations, as it reduces the persistence of organic pollutants in industrial wastewater.

EDTA: EDTA is known for its poor biodegradability and persistence in the environment.[8] This can lead to the mobilization of heavy metals from sediments, potentially increasing their bioavailability and toxicity in aquatic ecosystems.[8] The treatment of EDTA-containing wastewater can be challenging, often requiring advanced oxidation processes.

Experimental Protocols for Comparative Evaluation

To facilitate further research and direct comparison, the following experimental protocols are outlined.

Protocol 1: Determination of Metal-Chelate Stability Constants via Potentiometric Titration

This method is used to determine the stability constants of metal-ligand complexes.

Objective: To determine and compare the stability constants (log K) of sodium glycolate and EDTA with metal ions such as Cu²⁺, Ni²⁺, and Zn²⁺.

Materials:

• pH meter with a glass electrode

• Titration vessel with a magnetic stirrer

• Standardized solutions of NaOH, HCl, the metal salt (e.g., CuSO₄), sodium glycolate, and EDTA.

• Inert gas supply (e.g., nitrogen) to prevent oxidation.

Procedure:

• Ligand Protonation Constants: Titrate a solution of the chelating agent with a standardized strong acid (HCl) and then with a standardized strong base (NaOH) to determine its protonation constants.

• Metal-Ligand Titration: In a separate experiment, titrate a solution containing both the metal ion and the chelating agent with the standardized strong base.

• Data Analysis: The stability constants are calculated from the titration data using specialized software that fits the potentiometric curves.[7][21][22]

Caption: Workflow for determining stability constants.

Protocol 2: Evaluation of Chelating Agent Performance in an Electroplating Bath

Objective: To compare the effect of sodium glycolate and EDTA on the stability and performance of an electroless nickel plating bath.

Materials:

• Electroless nickel plating bath components (nickel source, reducing agent, buffers).

• Substrates for plating (e.g., copper coupons).

• Hull cell for evaluating plating characteristics.

• Analytical equipment for bath analysis (e.g., titration, atomic absorption spectroscopy).[23][24][25]

• Microscope for examining deposit morphology.

Procedure:

• Bath Preparation: Prepare two electroless nickel plating baths with identical compositions, except for the chelating agent (one with sodium glycolate, one with EDTA at equimolar concentrations).

• Plating: Conduct plating experiments on prepared substrates at a controlled temperature and pH.

• Performance Evaluation:

  • Plating Rate: Measure the thickness or weight of the deposit over time.

  • Bath Stability: Monitor the bath for any signs of decomposition or precipitation.

  • Deposit Quality: Examine the plated substrates for uniformity, brightness, and adhesion. Use a Hull cell to assess the plating characteristics over a range of current densities.

  • Bath Analysis: Periodically analyze the concentration of key bath components to assess consumption rates.[23][24]

Conclusion: Making an Informed Choice

The selection between sodium;2-hydroxyacetate and EDTA as a chelating agent in metallurgy is not a one-size-fits-all decision. It requires a careful consideration of the specific application, performance requirements, and environmental impact.

EDTA remains the benchmark for applications demanding high-strength chelation across a broad pH spectrum. Its well-documented stability constants and proven performance in a variety of metallurgical processes make it a reliable choice where its environmental persistence is manageable or can be effectively treated.[2][13][17][18]

Sodium;2-hydroxyacetate emerges as a compelling, environmentally conscious alternative. Its ready biodegradability is a significant advantage, particularly for industries focused on sustainable practices.[4][7] While its chelation strength is generally lower than that of EDTA, its dual functionality as an acid and chelator, coupled with lower metal corrosivity, makes it a strong candidate for metal cleaning and surface treatment applications.[9][10][19] Further research and direct comparative studies in electroplating and hydrometallurgy will be crucial in fully elucidating its potential as a widespread replacement for EDTA.

Ultimately, the choice will depend on a balanced assessment of technical performance, cost-effectiveness, and environmental stewardship. This guide provides the foundational knowledge and experimental frameworks to empower researchers and industry professionals to make that informed decision.

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• Glycolic Acid: A Powerful Tool for Restoring Shine and Removing Corrosion in Metals. (2024, November 22). Retrieved from [Link]

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• Composition for cleaning and polishing aluminum and aluminum alloys. (1962). Google Patents.

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A Comparative Guide to the Reproducibility of Sodium Glycolate Assays in Pharmaceutical Excipient Testing

In the landscape of pharmaceutical development, the quality and consistency of excipients are as critical as the active pharmaceutical ingredient (API) itself. Sodium 2-hydroxyacetate, more commonly known as sodium glycolate, is a key process-related impurity found in widely used superdisintegrants like Sodium Starch Glycolate (SSG).[1][2] Its presence, a byproduct of the carboxymethylation process, must be carefully controlled to ensure the safety and efficacy of the final drug product.[2] Consequently, the analytical methods employed to quantify or limit sodium glycolate must be robust, reliable, and, above all, reproducible.

This guide provides an in-depth comparison of the primary analytical techniques used for sodium glycolate testing in pharmaceutical excipients. We will move beyond simple procedural outlines to explore the causality behind experimental choices, inherent vulnerabilities affecting reproducibility, and the practical implications for a quality control (QC) laboratory.

Method 1: The Compendial Colorimetric (UV-Vis) Method

The colorimetric assay is the established compendial method in pharmacopeias like the United States Pharmacopeia (USP) and the European Pharmacopoeia (Ph.Eur.) for the limit of sodium glycolate.[3][4] It relies on a chemical reaction to produce a colored product whose intensity, measured by a UV-Vis spectrophotometer, is proportional to the analyte concentration.

Principle of Analysis

The method involves the selective extraction of sodium glycolate from the excipient matrix. The glycolic acid is then heated in the presence of a chromogenic agent, typically 2,7-dihydroxynaphthalene in concentrated sulfuric acid, which forms a colored complex that can be quantified by measuring its absorbance at a specific wavelength, usually around 540 nm.[5]

Experimental Protocol: A Self-Validating System

The following protocol is a synthesized representation of the compendial method, designed to highlight critical control points for ensuring reproducibility.

• Sample Preparation (Extraction):

  • Accurately weigh approximately 200 mg of the Sodium Starch Glycolate sample into a 100 mL beaker.

  • Add 5 mL of water and 5 mL of acetic acid. The addition of acid is a critical step to convert the sodium glycolate salt into its free acid form (glycolic acid), which has different solubility characteristics.[4]

  • Stir until the sample is fully dissolved or a homogenous suspension is formed (approx. 10 minutes).

  • Add 50 mL of acetone and 1 g of sodium chloride. Acetone acts as an anti-solvent, precipitating the high-molecular-weight starch polymer while keeping the smaller, more polar glycolic acid in solution. Sodium chloride helps to facilitate this "salting out" effect.[3][4]

  • Filter the mixture through a fast filter paper (pre-moistened with acetone) into a 100 mL volumetric flask.

  • Rinse the beaker and filter paper with additional acetone, collecting the rinsings in the same flask.

  • Dilute to volume with acetone and mix thoroughly.

  • Crucially, the compendial method often requires this solution to stand for 24 hours to ensure complete precipitation of the starch matrix before using the clear supernatant as the Test Solution.[3][4][6] This lengthy incubation is a significant source of variability and a major drawback in a high-throughput QC environment.

• Color Development & Measurement:

  • Prepare a Standard Solution using a known quantity of dried glycolic acid, subjecting it to the same extraction procedure.[3]

  • Transfer a precise aliquot (e.g., 2.0 mL) of both the Test Solution and the Standard Solution to separate flasks.

  • Carefully add the 2,7-dihydroxynaphthalene/sulfuric acid reagent to each flask. This step is highly exothermic and must be performed with caution, often in an ice bath, to control the reaction rate.

  • Heat the flasks in a controlled water bath for a specified time (e.g., 20 minutes) to ensure the color-forming reaction goes to completion.[7] Inconsistent heating is a primary cause of poor reproducibility.

  • Cool the solutions to room temperature and measure the absorbance at 540 nm against a reagent blank.

  • The absorbance of the Test Solution should not be greater than that of the Standard Solution for the excipient to pass the limit test.[4]

Visualizing the Compendial Workflow

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Sodium;2-Hydroxyacetate (Sodium Glycolate)

In the fast-paced environment of research and development, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The final step, disposal, is a critical component of laboratory safety and environmental stewardship. This guide provides an in-depth, procedural framework for the proper disposal of sodium;2-hydroxyacetate, also known as sodium glycolate. Our objective is to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste stream responsibly, ensuring compliance and minimizing environmental impact.

Understanding the Compound: Hazard Profile and Environmental Considerations

Sodium;2-hydroxyacetate (CAS No. 2836-32-0) is the sodium salt of glycolic acid. While many safety data sheets (SDS) do not classify the pure compound as hazardous under OSHA's Hazard Communication Standard (29 CFR 1910.1200), it is imperative to recognize its potential for environmental impact and the importance of proper handling.[1] The primary concern with improper disposal is the potential contamination of aquatic ecosystems, soil, and groundwater.[2][3] Although readily soluble in water, its introduction into the environment should be avoided.[4]

Key Chemical and Safety Information Summary

Property	Information	Source
Synonyms	Sodium glycolate, Sodium hydroxyacetate	[1]
Appearance	White to off-white crystalline powder
Solubility	Freely soluble in water	[4]
Stability	Stable under normal conditions; sensitive to moisture	[4]
Incompatibilities	Strong oxidizing agents, strong bases	[1][4]
Primary Hazard	May cause skin and eye irritation upon contact.[5]	[5]

The responsibility for correct waste classification and disposal lies with the waste generator.[5] Therefore, consulting local, state, and federal regulations is a mandatory first step before proceeding with any disposal protocol.[3][5]

The Disposal Workflow: A Step-by-Step Procedural Guide

The following workflow provides a systematic approach to the disposal of sodium;2-hydroxyacetate, from the point of generation to final removal from your facility.

Diagram: Decision-Making Workflow for Sodium;2-Hydroxyacetate Disposal

Caption: Decision-making workflow for the disposal of sodium;2-hydroxyacetate.

Protocol 1: Routine Disposal of Solid Sodium;2-Hydroxyacetate and Contaminated Labware

This protocol outlines the standard procedure for collecting and disposing of waste sodium;2-hydroxyacetate.

• Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing appropriate PPE, including nitrile gloves, safety goggles, and a lab coat.[6]

• Waste Segregation: All waste containing sodium;2-hydroxyacetate, including unused product and contaminated disposable labware (e.g., weigh boats, pipette tips), must be segregated from general laboratory trash and other chemical waste streams.[6]

• Containerization:

  • Place the waste into a dedicated, chemically resistant, and leak-proof container with a secure lid.[6]

  • The container must be clearly labeled with "Sodium;2-hydroxyacetate Waste" and a list of all its contents.[6] Your institution's Environmental Health and Safety (EHS) department may require specific hazardous waste labels.[7]

• Storage:

  • Store the waste container in a designated, well-ventilated, and secure area, preferably within secondary containment.[6]

  • Keep the container closed at all times, except when adding waste.[8][9]

• Disposal Request: Once the container is full or ready for disposal, follow your institution's established procedures for chemical waste pickup. This typically involves contacting your EHS office to arrange for collection by a licensed professional waste disposal service.[6][10] Never dispose of this chemical down the drain or in the regular trash.[4][6][11]

Protocol 2: Accidental Spill Cleanup

In the event of a spill, prompt and safe cleanup is crucial to prevent exposure and environmental contamination.

• Ensure Safety:

  • Alert others in the immediate area.

  • Ensure the area is well-ventilated.

  • If the spill is large or you are unsure how to proceed, contact your institution's EHS office immediately.

• Contain the Spill:

  • Wearing appropriate PPE, approach the spill.

  • For solid spills, carefully sweep or vacuum up the material, avoiding dust formation.[5] If necessary, lightly moisten with water to prevent dusting.

  • Place the collected material into a labeled container for disposal as described in Protocol 1.[6]

• Decontaminate the Area:

  • Clean the spill area with a suitable laboratory detergent and water.[6]

  • Collect all cleaning materials (e.g., paper towels, wipes) and place them in the waste container with the spilled chemical.[6]

• Final Disposal: Treat the spill cleanup waste as you would routine sodium;2-hydroxyacetate waste and arrange for its disposal through your EHS office.[6]

The Rationale Behind the Procedures: A Commitment to Safety and Compliance

The procedures outlined above are grounded in established principles of chemical safety and environmental protection.

• Environmental Protection: The prohibition against drain disposal is critical because sodium;2-hydroxyacetate can contaminate waterways.[2][3] While not classified as acutely toxic to aquatic life, its introduction can disrupt local ecosystems.[4][11]

• Regulatory Compliance: Federal, state, and local regulations govern the disposal of chemical waste.[5][12] Adherence to these protocols ensures that your institution remains in compliance, avoiding potential fines and penalties.[2][3] The waste generator holds the primary responsibility for the proper packaging and labeling of hazardous waste.[7]

• Personnel Safety: Segregating waste prevents inadvertent mixing with incompatible chemicals, such as strong oxidizing agents, which could lead to dangerous reactions.[4][13] Proper labeling and containment ensure that everyone who handles the waste, from researchers to disposal technicians, is aware of its identity and can manage it safely.[7]

By adhering to these detailed procedures, you contribute to a culture of safety and environmental responsibility within your organization. Always consult your institution's specific guidelines and the most current Safety Data Sheet for sodium;2-hydroxyacetate before proceeding with disposal.

References

• How to Safely Dispose of Glycolic Acid. (2025, May 8). Lab Alley. Retrieved from [Link]

• Sodium starch glycolate (Type A), Ph. Eur, USP - Safety Data Sheet. Fagron. Retrieved from [Link]

• How to Safely Dispose of Glycolic Acid: Guidelines for Environmental and Regulatory Compliance. Lab Alley. Retrieved from [Link]

• Safety Data Sheet: Sodium glycocholate. Carl ROTH. Retrieved from [Link]

• SODIUM STARCH GLYCOLATE - Safety Data Sheet. Sdfine. Retrieved from [Link]

• SAFETY DATA SHEET - Sodium glycolate (2). Fisher Scientific. Retrieved from [Link]

• SODIUM STARCH GLYCOLATE (TYPE A) - Safety Data Sheet. Farmalabor Materie Prime. Retrieved from [Link]

• Glycolic acid - Safety Data Sheet. Kishida Chemical Co.,Ltd. Retrieved from [Link]

• Safety Data Sheet: Glycolic acid. Carl ROTH. Retrieved from [Link]

• Safety Data Sheet GLYCOLIC ACID 70%. ChemSupply Australia. Retrieved from [Link]

• SAFETY DATA SHEET - Sodium glycolate. Thermo Fisher Scientific. Retrieved from [Link]

• SODIUM HYDROXYACETATE. Ataman Kimya. Retrieved from [Link]

• Hazardous Chemical Waste Disposal Section 7. University of Toronto Scarborough. Retrieved from [Link]

• Disposal of Used/Unwanted Chemicals at UW-Madison. University of Wisconsin-Madison. Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. Retrieved from [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. Retrieved from [Link]

• Sodium glycolate - Hazardous Agents. Haz-Map. Retrieved from [Link]

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A Comprehensive Guide to the Safe Handling and Disposal of Sodium;2-hydroxyacetate

For researchers, scientists, and drug development professionals, the safe and efficient handling of chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. This guide provides essential, in-depth technical information on the proper use of personal protective equipment (PPE), safe handling procedures, and disposal methods for sodium;2-hydroxyacetate (also known as sodium glycolate). By understanding the causality behind these protocols, you can foster a culture of safety and ensure compliance within your laboratory.

Understanding the Hazards: Why Proper PPE is Non-Negotiable

Sodium;2-hydroxyacetate is generally considered to have low acute toxicity. However, it is an irritant, primarily to the eyes and skin.[1] The primary routes of occupational exposure are through skin contact and inhalation of dust particles.[2] Therefore, the cornerstone of safe handling is the consistent and correct use of appropriate personal protective equipment.

The necessity of each piece of PPE is directly linked to the potential routes of exposure and the physical form of the chemical. Sodium;2-hydroxyacetate is typically a solid, often a powder, which can become airborne during handling, increasing the risk of inhalation and contact with the eyes.

Essential Personal Protective Equipment (PPE)

To mitigate the risks associated with handling sodium;2-hydroxyacetate, the following PPE is mandatory.

PPE Component	Specifications and Rationale
Eye Protection	Chemical safety goggles are required to provide a complete seal around the eyes, protecting them from airborne dust particles and potential splashes. Standard safety glasses do not offer sufficient protection.
Hand Protection	Chemical-resistant gloves, such as nitrile or neoprene, should be worn to prevent skin contact.[3] Gloves should be inspected for any signs of degradation or puncture before each use.
Protective Clothing	A standard laboratory coat should be worn to protect the skin and personal clothing from accidental spills.
Respiratory Protection	A dust mask or a NIOSH-approved respirator should be used when there is a potential for generating dust, such as when weighing or transferring large quantities of the solid. While no specific occupational exposure limits have been established for sodium;2-hydroxyacetate, the principle of minimizing exposure to any airborne particulate should be strictly followed.

Below is a decision-making workflow for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for Sodium;2-hydroxyacetate.

Safe Handling and Operational Plan

Adherence to a strict operational plan is crucial for minimizing exposure and preventing accidents.

Pre-Handling Checklist:

• Consult the Safety Data Sheet (SDS): Always review the most current SDS for sodium;2-hydroxyacetate before use.

• Designate a Handling Area: Whenever possible, handle sodium;2-hydroxyacetate in a well-ventilated area, such as a chemical fume hood, especially when dealing with large quantities or if there is a risk of dust generation.[3]

• Assemble all necessary PPE: Ensure all required PPE is readily available and in good condition.

• Prepare for Spills: Have a spill kit readily accessible. For solid sodium;2-hydroxyacetate, this should include a scoop or brush and a designated waste container.

Step-by-Step Handling Protocol:

• Don PPE: Put on your lab coat, followed by safety goggles and gloves. If the procedure warrants it, don your respiratory protection.

• Weighing and Transfer:

  • When weighing, use a draft shield or conduct the operation in a fume hood to minimize the dispersal of dust.

  • Use a spatula or other appropriate tool to transfer the solid. Avoid pouring directly from a large container to a smaller one if it is likely to create dust.

• In Solution:

  • When dissolving sodium;2-hydroxyacetate, add it slowly to the solvent to avoid splashing.

  • Be aware that it is hygroscopic and will absorb moisture from the air. Keep containers tightly closed when not in use.

• Post-Handling:

  • Thoroughly clean the work area after handling is complete.

  • Remove PPE in the correct order to avoid cross-contamination: gloves first, then goggles, and finally the lab coat.

  • Wash your hands thoroughly with soap and water after removing your gloves.

Spill and Emergency Procedures

In the event of a spill, remain calm and follow these procedures:

• Small Spills:

  • Alert others in the immediate area.

  • Wearing your full PPE, carefully sweep or vacuum the spilled solid.[1] Avoid actions that could generate dust.

  • Place the collected material into a clearly labeled, sealed container for disposal.

  • Clean the spill area with a damp cloth.

• Large Spills:

  • Evacuate the immediate area and alert your laboratory supervisor or safety officer.

  • Restrict access to the area.

  • Follow your institution's specific procedures for large chemical spills.

First Aid:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation develops.[1]

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[1]

Disposal Plan: A Commitment to Environmental and Personal Safety

The proper disposal of chemical waste is not only a regulatory requirement but also a critical aspect of responsible scientific practice.

General Principles of Sodium;2-hydroxyacetate Disposal:

• Waste Characterization: As the generator of the waste, you are responsible for determining if it is hazardous. While sodium;2-hydroxyacetate is not always classified as a hazardous waste, it is crucial to consult your institution's environmental health and safety (EHS) office and local regulations.

• Segregation: Do not mix sodium;2-hydroxyacetate waste with other waste streams unless explicitly permitted by your institution's waste management guidelines. It is incompatible with strong oxidizing agents and strong acids.[3] Contact with strong acids will generate glycolic acid.

• Labeling: All waste containers must be clearly and accurately labeled with the full chemical name ("Sodium;2-hydroxyacetate" or "Sodium Glycolate") and any relevant hazard warnings.

• Containment: Use a designated, leak-proof, and compatible container for solid waste. Ensure the container is kept closed when not in use.

Disposal Protocol:

• Solid Waste:

  • Place all solid sodium;2-hydroxyacetate waste, including any contaminated materials from spill clean-up, into a designated and clearly labeled waste container.

• Aqueous Solutions:

  • Aqueous solutions of sodium;2-hydroxyacetate should be collected in a separate, labeled waste container. Do not dispose of them down the drain unless authorized by your institution's EHS office.

• Empty Containers:

  • Empty containers that held sodium;2-hydroxyacetate should be triple-rinsed with a suitable solvent (such as water). The rinsate should be collected and disposed of as chemical waste. After rinsing, the container can typically be disposed of as regular laboratory glass or plastic waste, but always follow your institution's specific guidelines.

The following flowchart outlines the general decision-making process for the disposal of sodium;2-hydroxyacetate waste.

Caption: Disposal Decision Workflow for Sodium;2-hydroxyacetate.

By integrating these safety and logistical protocols into your daily laboratory operations, you contribute to a safer research environment and ensure the responsible management of chemical reagents.

References

• Cole-Parmer. (2004, October 5). Material Safety Data Sheet - Sodium Glycolate, 97%. Retrieved from [Link]

• Ataman Kimya. SODIUM HYDROXYACETATE. Retrieved from [Link]

• Carl ROTH. Safety Data Sheet: Sodium glycocholate. Retrieved from [Link]

• Haz-Map. Sodium glycolate - Hazardous Agents. Retrieved from [Link]

• PubChem. Sodium Glycolate | C2H3NaO3 | CID 517347. Retrieved from [Link]

• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]

• Carl ROTH. Safety Data Sheet: Sodium acetate. Retrieved from [Link]

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